4-Trimethylsilyl-3-butyn-1-ol

• CAS: 2117-12-6

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of 4-Trimethylsilyl-3-butyn-1-ol

Introduction

4-Trimethylsilyl-3-butyn-1-ol is a valuable bifunctional molecule utilized as a key intermediate in organic synthesis. Its structure incorporates a primary alcohol and a trimethylsilyl-protected terminal alkyne. This dual functionality allows for a wide range of chemical transformations, making it a versatile building block in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The trimethylsilyl (B98337) group serves as a protecting group for the terminal alkyne, preventing unwanted side reactions and allowing for selective reactivity at the hydroxyl group. This protecting group can be easily removed under specific conditions to liberate the terminal alkyne for subsequent reactions, such as Sonogashira coupling.[1] This guide provides a comprehensive overview of its chemical properties, spectroscopic data, safety information, and detailed experimental protocols for its synthesis.

Chemical and Physical Properties

The physical and chemical properties of 4-Trimethylsilyl-3-butyn-1-ol are summarized below. These properties are essential for its handling, storage, and application in various chemical reactions.

Identifier	Value	Source
IUPAC Name	4-trimethylsilylbut-3-yn-1-ol	[2]
CAS Number	2117-12-6	[3][2]
Molecular Formula	C₇H₁₄OSi	[3][2]
Molecular Weight	142.27 g/mol	[3][2]
InChI Key	VSTMVAFCUIGHQI-UHFFFAOYSA-N	[3]
SMILES	C--INVALID-LINK--(C)C#CCCO	[3][2]
Appearance	Clear colorless to light yellow liquid	[4][5]

Physical Property	Value	Source
Boiling Point	78–79 °C at 10 mmHg97-98 °C at 24 mmHg43-48 °C at 1 mmHg	[6][7]
Density	0.854 g/mL	[3][8]
Refractive Index	1.4540 to 1.4560 (at 20°C, 589nm)	[3]
Flash Point	60 °C	[3]
Vapor Pressure	0.89 mmHg at 25°C	[9]
Solubility	Soluble in ethanol, acetone. Slightly soluble in water.	[4]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 4-Trimethylsilyl-3-butyn-1-ol.

Spectroscopy Type	Data	Source
¹H NMR (300 MHz, CDCl₃)	δ: 0.03 (s, 9H, SiCH₃), 1.8 (broad s, 1H, OH), 2.47 (t, 2H, CH₂), 3.67 (m, 2H, CH₂OH)	[6]
Infrared (IR, neat)	cm⁻¹: 3350 (very broad), 2178, 1250, 1031, 894, 842, 760	[6]
Mass Spectrometry (MS)	Spectra available from various sources.	[10]
¹³C NMR	Spectra available from various sources.	[2][10]

Safety and Handling

4-Trimethylsilyl-3-butyn-1-ol is a flammable liquid and vapor that can cause skin and serious eye irritation, and may also cause respiratory irritation.[3][2]

GHS Pictograms	Hazard Statements	Precautionary Statements
Flame, Exclamation Mark	H226: Flammable liquid and vaporH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.P280: Wear protective gloves/protective clothing/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in an inert atmosphere, at 2-8°C.[11]

Experimental Protocols

The following are detailed methodologies for the synthesis of 4-Trimethylsilyl-3-butyn-1-ol.

Synthesis of 4-Trimethylsilyl-3-butyn-1-ol

This protocol is based on the silylation of 3-butyn-1-ol (B147353) using chlorotrimethylsilane (B32843) and ethylmagnesium bromide.[6]

Materials:

• 3-butyn-1-ol (freshly distilled, 31.4 g, 0.448 mol)

• Anhydrous tetrahydrofuran (B95107) (THF) (900 mL)

• Ethylmagnesium bromide in THF (2.0 M solution, 493 mL, 0.986 mol)

• Chlorotrimethylsilane (freshly distilled, 125 mL, 0.986 mol)

• 3 M Hydrochloric acid

• Ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried, three-necked, 2-L round-bottomed flask equipped with a 1-L pressure-equalizing addition funnel, a mechanical stirrer, and a nitrogen inlet is flushed with dry nitrogen.

• The flask is charged with 3-butyn-1-ol and anhydrous THF.

• The stirred solution is cooled to 0°C under a nitrogen atmosphere.

• A solution of ethylmagnesium bromide in THF is added over 1 hour.

• The resulting mixture is stirred at 0°C for 1 hour, allowed to warm to room temperature for 1 hour, and then recooled to 0°C.

• Freshly distilled chlorotrimethylsilane is slowly added to this mixture over 30 minutes with rapid stirring.

• The mixture is stirred for 1 hour at 0°C and then allowed to warm to room temperature over 1–2 hours.

• The entire reaction mixture is poured slowly with rapid stirring into a 4-L Erlenmeyer flask containing 1 L of ice-cold 3 M hydrochloric acid and is stirred at 25°C for an additional 2 hours.

• The organic phase is separated, and the aqueous phase is extracted three times with 200-mL portions of ether.

• The combined organic phases are washed with two 200-mL portions of water, four 200-mL portions of saturated sodium bicarbonate solution, and two 200-mL portions of saturated sodium chloride.

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure at room temperature using a rotary evaporator.

• The crude product is distilled through a short-path distillation apparatus under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol as a colorless liquid.

Visualizations

Experimental Workflow: Synthesis of 4-Trimethylsilyl-3-butyn-1-ol

The following diagram illustrates the workflow for the synthesis of 4-Trimethylsilyl-3-butyn-1-ol.

Caption: Synthesis workflow for 4-Trimethylsilyl-3-butyn-1-ol.

References

• 1. 4-TRIMETHYLSILYL-3-BUTYN-1-OL [myskinrecipes.com]
• 2. 4-(Trimethylsilyl)but-3-yn-1-ol | C7H14OSi | CID 2760827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Trimethylsilyl-3-butyn-1-ol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 3-Butyn-1-ol, 4-(trimethylsilyl)- | CAS 2117-12-6 | Chemical-Suppliers [chemical-suppliers.eu]
• 5. 4-(Trimethylsilyl)but-3-yn-1-ol | 2117-12-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. prepchem.com [prepchem.com]
• 8. 4-TRIMETHYLSILYL-3-BUTYN-1-OL CAS#: 2117-12-6 [m.chemicalbook.com]
• 9. Page loading... [wap.guidechem.com]
• 10. 4-TRIMETHYLSILYL-3-BUTYN-1-OL(2117-12-6) 1H NMR spectrum [chemicalbook.com]
• 11. 2117-12-6|4-Trimethylsilyl-3-butyn-1-ol|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to the Synthesis of 4-Trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic protocols for 4-trimethylsilyl-3-butyn-1-ol, a valuable intermediate in organic synthesis. The document outlines detailed experimental methodologies, presents quantitative data in a structured format for easy comparison, and includes a visual representation of the core chemical transformation.

Quantitative Data Summary

The following table summarizes the quantitative data from two primary synthetic methods for 4-trimethylsilyl-3-butyn-1-ol, providing a comparative view of their efficiency and reaction parameters.

Parameter	Grignard-based Synthesis	n-Butyl Lithium-based Synthesis
Starting Material	3-Butyn-1-ol (B147353)	3-Butyn-1-ol
Key Reagents	Ethylmagnesium bromide, Trimethylchlorosilane	n-Butyl lithium, Trimethylchlorosilane
Solvent	Tetrahydrofuran (THF)	Diethyl ether
Reaction Temperature	0°C to Room Temperature	-60°C to 0°C
Yield	71%[1]	Not explicitly stated in the provided text
Boiling Point	78-79°C at 10 mmHg[1]	75-77°C at 13 Torr[2]
Purity	>98.0% (GC) (for a commercial product)	Not explicitly stated in the provided text

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established and reliable synthetic procedures.

Protocol 1: Grignard-based Synthesis of 4-Trimethylsilyl-3-butyn-1-ol[1][3]

This protocol details the synthesis of 4-trimethylsilyl-3-butyn-1-ol via the formation of a Grignard reagent from 3-butyn-1-ol, followed by silylation.

Materials:

• 3-Butyn-1-ol (freshly distilled)

• Ethylmagnesium bromide (2.0 M solution in THF)

• Chlorotrimethylsilane (B32843) (freshly distilled)

• Anhydrous Tetrahydrofuran (THF)

• 3 M Hydrochloric acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate (B86663)

Equipment:

• Flame-dried, three-necked, round-bottomed flask

• Pressure-equalizing addition funnel

• Mechanical stirrer

• Nitrogen inlet

• Short-path distillation apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: A flame-dried, three-necked, 2-L round-bottomed flask is equipped with a 1-L pressure-equalizing addition funnel, a mechanical stirrer, and a nitrogen inlet. The flask is flushed with dry nitrogen.

• Initial Charge: The flask is charged with 31.4 g (0.448 mol) of freshly distilled 3-butyn-1-ol and 900 mL of anhydrous THF.[1]

• Grignard Reagent Formation: The stirred solution is cooled to 0°C under a nitrogen atmosphere. A solution of ethylmagnesium bromide in THF (493 mL of a 2.0 M solution, 0.986 mol) is added over 1 hour.[1] The resulting mixture is stirred at 0°C for 1 hour and then allowed to warm to room temperature for 1 hour.

• Silylation: The reaction mixture is recooled to 0°C. Freshly distilled chlorotrimethylsilane (125 mL, 0.986 mol) is slowly added over 30 minutes with rapid stirring.[1] The mixture is stirred for 1 hour at 0°C and then allowed to warm to room temperature over 1–2 hours.

• Workup: The entire reaction mixture is poured slowly with rapid stirring into a 4-L Erlenmeyer flask containing 1 L of ice-cold 3 M hydrochloric acid. The mixture is stirred at 25°C for an additional 2 hours.

• Extraction: The organic phase is separated, and the aqueous phase is extracted three times with 200-mL portions of diethyl ether.

• Washing: The combined organic phases are washed sequentially with two 200-mL portions of water, four 200-mL portions of saturated sodium bicarbonate solution, and two 200-mL portions of saturated sodium chloride solution.[1]

• Drying and Concentration: The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure at room temperature using a rotary evaporator.

• Purification: The crude product is distilled through a short-path distillation apparatus under reduced pressure to yield 45.2 g (71%) of 4-(trimethylsilyl)-3-butyn-1-ol as a colorless liquid (bp 78–79°C at 10 mmHg).[1]

Protocol 2: n-Butyl Lithium-based Synthesis of 4-trimethylsilyl-3-butyn-1-ol[2]

This protocol offers an alternative route using n-butyl lithium for the deprotonation of 3-butyn-1-ol.

Materials:

• 3-Butyn-1-ol

• n-Butyl lithium (2.5 M solution in hexane)

• Trimethylchlorosilane

• Diethyl ether

• Water

• 1 N Hydrochloric acid

• Sodium sulfate

Equipment:

• Reaction flask with an argon inlet

• Dropping funnel

• Distillation apparatus

Procedure:

• Reaction Setup: A solution of 33.25 parts of 3-butyn-1-ol in 500 parts by volume of diethyl ether is cooled to -60°C under an argon atmosphere.[2]

• Deprotonation: 400 parts by volume of a 2.5 M solution of n-butyl lithium in hexane (B92381) is added dropwise. The reaction is stirred for one hour after the addition is complete.[2]

• Silylation: A solution of 130 parts by volume of trimethylchlorosilane in 130 parts by volume of ether is added dropwise. After the addition is complete, the temperature is allowed to rise to 0°C.[2]

• Workup: The reaction mixture is poured into water.

• Washing: The mixture is washed three times with 1 N HCl and then with additional water.[2]

• Drying and Concentration: The organic layer is dried over sodium sulfate and evaporated to a liquid.

• Purification: The resulting liquid is distilled under water aspirator pressure to give 4-trimethylsilyl-3-butyn-1-ol (bp 75-77°C at 13 Torr).[2]

Mandatory Visualizations

The following diagrams illustrate the chemical pathways and workflows described in this guide.

Caption: Chemical pathway for the synthesis of 4-Trimethylsilyl-3-butyn-1-ol.

Caption: Experimental workflow for the Grignard-based synthesis protocol.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]

Spectroscopic Profile of 4-Trimethylsilyl-3-butyn-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the versatile building block, 4-Trimethylsilyl-3-butyn-1-ol. The information presented herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, is intended to support research and development activities where this compound is utilized.

Summary of Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-Trimethylsilyl-3-butyn-1-ol (CAS No: 2117-12-6), a compound with the molecular formula C₇H₁₄OSi and a molecular weight of 142.27 g/mol .

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
3.67	triplet	2H	-CH₂OH
2.47	triplet	2H	-C≡C-CH₂-
1.80	broad singlet	1H	-OH
0.03	singlet	9H	-Si(CH₃)₃

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
108.5	-C≡C-Si(CH₃)₃
84.5	-C≡C-Si(CH₃)₃
60.8	-CH₂OH
23.9	-C≡C-CH₂-
-0.2	-Si(CH₃)₃

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Description of Vibration
3350 (very broad)	O-H stretch (alcohol)
2178	C≡C stretch (alkyne)
1250	Si-C stretch
1031	C-O stretch (alcohol)
842, 760	Si-C rock

Table 4: Mass Spectrometry (GC-MS) Data

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Fragment
127	100	[M - CH₃]⁺
111	20	[M - OCH₃]⁺
99	45	[M - C₃H₇]⁺
75	90	[(CH₃)₂SiOH]⁺
73	85	[Si(CH₃)₃]⁺
59	50	[CH₃Si(OH)₂]⁺

Experimental Protocols

The data presented above are typically acquired using standard laboratory techniques. The following are representative experimental protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 4-trimethylsilyl-3-butyn-1-ol is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. Both ¹H and ¹³C NMR spectra are recorded on a spectrometer, such as a Bruker HFX 90, operating at an appropriate frequency (e.g., 300 MHz for ¹H NMR). For ¹H NMR, the chemical shifts are reported in parts per million (ppm) downfield from TMS. For ¹³C NMR, the spectrum is typically proton-decoupled to simplify the signals to singlets for each unique carbon atom.

Infrared (IR) Spectroscopy

The infrared spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a liquid sample like 4-trimethylsilyl-3-butyn-1-ol, the spectrum is typically recorded "neat," meaning without a solvent. A drop of the neat liquid is placed between two potassium bromide (KBr) plates to form a thin film. The IR beam is passed through the sample, and the resulting spectrum of absorbance or transmittance versus wavenumber is recorded.

Mass Spectrometry (MS)

Mass spectral data is commonly obtained using a Gas Chromatograph-Mass Spectrometer (GC-MS). The sample is injected into the GC, where it is vaporized and separated on a capillary column (e.g., a nonpolar column like DB-5). The separated components then enter the mass spectrometer, where they are ionized, typically by electron impact (EI). The resulting ions are separated by their mass-to-charge ratio (m/z), and a mass spectrum is generated, showing the relative abundance of each ion.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4-trimethylsilyl-3-butyn-1-ol.

Caption: Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to CAS Number 2117-12-6 and its Relevance in Chemical Synthesis

This technical guide provides a comprehensive overview of the chemical compound associated with CAS number 2117-12-6, identified as 4-Trimethylsilyl-3-butyn-1-ol. Additionally, this report addresses 2-Amino-5-bromobenzotrifluoride, a compound pertinent to drug development research, which was also indicated as a topic of interest. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on chemical properties, experimental protocols, and suppliers.

Core Subject: 4-Trimethylsilyl-3-butyn-1-ol (CAS 2117-12-6)

4-Trimethylsilyl-3-butyn-1-ol is primarily utilized as an intermediate in organic chemical synthesis.[1][2] Its structure, featuring a terminal alkyne protected by a trimethylsilyl (B98337) group and a primary alcohol, makes it a versatile building block in the synthesis of more complex molecules.

Chemical and Physical Properties

The key quantitative properties of 4-Trimethylsilyl-3-butyn-1-ol are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₇H₁₄OSi	[3]
Molecular Weight	142.27 g/mol	[3]
Boiling Point	97 °C	[4]
Density	0.854 g/mL	[4]
Refractive Index	1.4536	[4]
Flash Point	50.1 °C	[4]
Purity	≥98%	[3]
Storage Temperature	2-8°C, under inert atmosphere
Physical Form	Liquid

Experimental Protocol: Synthesis of 4-Trimethylsilyl-3-butyn-1-ol

A common method for the synthesis of 4-Trimethylsilyl-3-butyn-1-ol involves the silylation of 3-butyn-1-ol (B147353).[5] The following is a detailed experimental protocol based on established procedures.[5][6][7]

Materials:

• 3-butyn-1-ol

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethylmagnesium bromide solution in THF (2.0 M)

• Chlorotrimethylsilane (B32843)

• Ice-cold 3 M hydrochloric acid

• Ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried, three-necked, 2-liter round-bottomed flask is equipped with a mechanical stirrer, a pressure-equalizing addition funnel, and a nitrogen inlet.

• The flask is flushed with dry nitrogen and charged with 31.4 g (0.448 mol) of freshly distilled 3-butyn-1-ol and 900 mL of anhydrous THF.[5]

• The solution is cooled to 0°C under a nitrogen atmosphere. A 2.0 M solution of ethylmagnesium bromide in THF (493 mL, 0.986 mol) is added over the course of 1 hour.[5]

• The resulting mixture is stirred vigorously at 0°C for 1 hour, then allowed to warm to room temperature for 1 hour, and subsequently recooled to 0°C.[5]

• Freshly distilled chlorotrimethylsilane (125 mL, 0.986 mol) is slowly added to the mixture over 30 minutes with rapid stirring.[5]

• The mixture is stirred for an additional hour at 0°C and then allowed to warm to room temperature over 1-2 hours.[5]

• The entire reaction mixture is carefully poured into a 4-liter Erlenmeyer flask containing 1 liter of ice-cold 3 M hydrochloric acid with rapid stirring. The mixture is stirred for an additional 2 hours at 25°C.[5]

• The organic phase is separated, and the aqueous phase is extracted three times with 200-mL portions of ether.[5]

• The combined organic phases are washed with two 200-mL portions of water, four 200-mL portions of saturated sodium bicarbonate solution, and two 200-mL portions of saturated sodium chloride solution.[5]

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.[5]

• The crude product is purified by short-path distillation under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol.[5]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-Trimethylsilyl-3-butyn-1-ol.

Synthesis of 4-Trimethylsilyl-3-butyn-1-ol.

Suppliers

A number of chemical suppliers offer 4-Trimethylsilyl-3-butyn-1-ol. The following table lists some of the major suppliers.

Supplier	Website
Santa Cruz Biotechnology	--INVALID-LINK--
Sigma-Aldrich	--INVALID-LINK--
TCI Chemicals	--INVALID-LINK--
Ambeed, Inc.	--INVALID-LINK--
BLD Pharm	--INVALID-LINK--

Compound of Interest in Drug Development: 2-Amino-5-bromobenzotrifluoride

While the primary focus of this guide is CAS 2117-12-6, the user also expressed interest in 2-Amino-5-bromobenzotrifluoride (CAS 445-02-3), a compound with applications in pharmaceutical research. This chemical is a reagent used in the synthesis of α-aminophosphonates, which have demonstrated moderate antitumor activity.[8][9][10]

Role in Synthesis of α-Aminophosphonates

2-Amino-5-bromobenzotrifluoride serves as a key amine component in the Kabachnik-Fields reaction, a one-pot synthesis method for α-aminophosphonates.[11][12][13] This reaction involves the condensation of an amine, an aldehyde or ketone, and a dialkyl phosphite. The resulting α-aminophosphonates are structural analogs of α-amino acids and are of significant interest in medicinal chemistry due to their potential as enzyme inhibitors, anticancer agents, and antibiotics.[11]

General Synthesis Pathway for α-Aminophosphonates

The diagram below illustrates the general workflow of the Kabachnik-Fields reaction for the synthesis of α-aminophosphonates.

The Kabachnik-Fields reaction pathway.

This guide provides a detailed overview of 4-Trimethylsilyl-3-butyn-1-ol (CAS 2117-12-6) and touches upon the relevance of 2-Amino-5-bromobenzotrifluoride in the context of drug development. The information presented is intended to support the work of researchers and scientists in their respective fields.

References

• 1. 4-TRIMETHYLSILYL-3-BUTYN-1-OL CAS#: 2117-12-6 [m.chemicalbook.com]
• 2. 4-TRIMETHYLSILYL-3-BUTYN-1-OL [myskinrecipes.com]
• 3. scbt.com [scbt.com]
• 4. guidechem.com [guidechem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. prepchem.com [prepchem.com]
• 7. prepchem.com [prepchem.com]
• 8. lookchem.com [lookchem.com]
• 9. 2-Amino-5-bromobenzotrifluoride | 445-02-3 [chemicalbook.com]
• 10. 2-Amino-5-bromobenzotrifluoride CAS#: 445-02-3 [m.chemicalbook.com]
• 11. One Pot Synthesis of α-Aminophosphonates Containing Bromo and 3,4,5-Trimethoxybenzyl Groups under Solvent-free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction - PMC [pmc.ncbi.nlm.nih.gov]

4-Trimethylsilyl-3-butyn-1-ol molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and handling of 4-Trimethylsilyl-3-butyn-1-ol, a valuable building block in organic synthesis. The information is presented to support its application in research and development, particularly in the synthesis of complex molecules and drug discovery.

Core Compound Data

The fundamental physicochemical properties of 4-Trimethylsilyl-3-butyn-1-ol are summarized below. This data is essential for reaction planning, stoichiometric calculations, and analytical characterization.

Property	Value	Citations
Molecular Formula	C₇H₁₄OSi	[1][2][3]
Molecular Weight	142.27 g/mol	[1][2][3]
CAS Number	2117-12-6	[1][3]
Appearance	Colorless liquid	[4]
Boiling Point	78-79 °C at 10 mmHg	[1]
Density	0.854 g/mL	[5]
InChI Key	VSTMVAFCUIGHQI-UHFFFAOYSA-N	[2][4]

Synthesis of 4-Trimethylsilyl-3-butyn-1-ol: An Experimental Protocol

A common and effective method for the preparation of 4-Trimethylsilyl-3-butyn-1-ol involves the reaction of 3-butyn-1-ol (B147353) with a Grignard reagent followed by quenching with chlorotrimethylsilane (B32843). The following protocol is a detailed procedure for this synthesis.[1]

Materials:

• 3-Butyn-1-ol (freshly distilled)

• Ethylmagnesium bromide (2.0 M solution in tetrahydrofuran)

• Chlorotrimethylsilane (freshly distilled)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 3 M Hydrochloric acid

• Ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried, three-necked, 2-L round-bottomed flask equipped with a pressure-equalizing addition funnel, a mechanical stirrer, and a nitrogen inlet is flushed with dry nitrogen.

• The flask is charged with 31.4 g (0.448 mol) of freshly distilled 3-butyn-1-ol and 900 mL of anhydrous tetrahydrofuran.

• The stirred solution is cooled to 0°C under a nitrogen atmosphere.

• A solution of ethylmagnesium bromide in tetrahydrofuran (493 mL of a 2.0 M solution, 0.986 mol) is added over 1 hour.

• The resulting mixture is stirred vigorously at 0°C for 1 hour, then allowed to warm to room temperature for 1 hour, and subsequently recooled to 0°C.

• Freshly distilled chlorotrimethylsilane (125 mL, 0.986 mol) is slowly added to the mixture over 30 minutes with rapid stirring.

• The mixture is stirred for an additional hour at 0°C and then allowed to warm to room temperature over 1–2 hours.

• The entire reaction mixture is slowly poured into a 4-L Erlenmeyer flask containing 1 L of ice-cold 3 M hydrochloric acid with rapid stirring. The mixture is stirred for an additional 2 hours at 25°C.

• The organic phase is separated, and the aqueous phase is extracted three times with 200-mL portions of ether.

• The combined organic phases are washed with two 200-mL portions of water, four 200-mL portions of saturated sodium bicarbonate solution, and two 200-mL portions of saturated sodium chloride solution.

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

• The crude product is purified by short-path distillation under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol.

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 4-Trimethylsilyl-3-butyn-1-ol as described in the experimental protocol.

Caption: Synthetic workflow for 4-Trimethylsilyl-3-butyn-1-ol.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-(Trimethylsilyl)but-3-yn-1-ol | C7H14OSi | CID 2760827 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Structure and Bonding in 4-trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, bonding, and key physicochemical properties of 4-trimethylsilyl-3-butyn-1-ol. The information presented herein is intended to support research and development activities by providing detailed structural data, spectroscopic information, and relevant experimental methodologies.

Molecular Structure and Properties

4-trimethylsilyl-3-butyn-1-ol, with the chemical formula C₇H₁₄OSi, is a versatile intermediate in organic synthesis.[1] Its structure features a terminal alcohol, a four-carbon chain, an internal alkyne, and a trimethylsilyl (B98337) group.

Physicochemical Properties

A summary of the key physicochemical properties of 4-trimethylsilyl-3-butyn-1-ol is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄OSi	[2]
Molecular Weight	142.27 g/mol	[2]
CAS Number	2117-12-6	[2]
Boiling Point	78-79 °C at 10 mmHg	[3]
Density	0.854 g/mL	[4]

Structural Parameters

Bond	Representative Bond Length (Å)	Bond Angle	Representative Bond Angle (°)
Si-C(sp)	1.84	C(sp)-Si-C(methyl)	107-112
C≡C	1.20	Si-C≡C	~180
C(sp)-C(sp²)	1.43	C≡C-CH₂	~180
C(sp²)-CH₂OH	1.51	C-C-O	109.5
C-O	1.43	C-O-H	~109
Si-C(methyl)	1.85-1.87	H-C-H (methyl)	109.5

Note: Representative values are derived from published crystal structures of analogous silylalkyne compounds. Actual values for 4-trimethylsilyl-3-butyn-1-ol may vary slightly.

Bonding Analysis

The bonding in 4-trimethylsilyl-3-butyn-1-ol is characterized by a combination of covalent bonds with varying degrees of polarity and the electronic influence of the trimethylsilyl group on the alkyne moiety.

Covalent Bonding

The molecule is held together by a framework of sigma (σ) and pi (π) bonds. The C-Si bond is polarized towards the more electronegative carbon atom. The C≡C triple bond consists of one σ bond and two π bonds, resulting in a linear geometry around the sp-hybridized carbon atoms. The C-O and O-H bonds of the alcohol group are polar, making this part of the molecule hydrophilic and capable of hydrogen bonding.

Electronic Effects of the Trimethylsilyl Group

The trimethylsilyl (TMS) group exerts significant electronic effects on the adjacent alkyne, influencing its reactivity and spectroscopic properties. These effects are primarily a combination of induction and hyperconjugation.

• Inductive Effect: Silicon is less electronegative than carbon, leading to an electron-donating inductive effect (+I) from the TMS group to the alkyne. This increases the electron density of the triple bond.

• Hyperconjugation (σ-π conjugation): The σ-electrons of the Si-C bonds can overlap with the π-system of the alkyne. This interaction, a form of hyperconjugation, further donates electron density into the triple bond, contributing to its stability. This electron-donating nature can influence the regioselectivity of addition reactions to the alkyne.

The interplay of these electronic effects is visually represented in the following diagram.

Caption: Electronic effects in 4-trimethylsilyl-3-butyn-1-ol.

Experimental Protocols

This section details the methodologies for the synthesis and characterization of 4-trimethylsilyl-3-butyn-1-ol.

Synthesis of 4-trimethylsilyl-3-butyn-1-ol

A common synthetic route involves the silylation of 3-butyn-1-ol (B147353).[3][5]

Materials:

• 3-butyn-1-ol

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethylmagnesium bromide (2.0 M in THF)

• Chlorotrimethylsilane (B32843)

• 3 M Hydrochloric acid

• Ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried, three-necked round-bottomed flask is charged with 3-butyn-1-ol and anhydrous THF under a nitrogen atmosphere.

• The solution is cooled to 0 °C, and ethylmagnesium bromide solution is added dropwise over 1 hour.

• The mixture is stirred at 0 °C for 1 hour, allowed to warm to room temperature for 1 hour, and then recooled to 0 °C.

• Freshly distilled chlorotrimethylsilane is added slowly to the reaction mixture.

• The mixture is stirred for 1 hour at 0 °C and then allowed to warm to room temperature over 1-2 hours.

• The reaction is quenched by pouring the mixture into ice-cold 3 M hydrochloric acid.

• The organic phase is separated, and the aqueous phase is extracted with ether.

• The combined organic phases are washed sequentially with water, saturated sodium bicarbonate solution, and saturated sodium chloride solution.

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by distillation under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol as a colorless liquid.[3]

Spectroscopic Characterization

Instrumentation:

• NMR spectrometer (e.g., 300 MHz or higher)

• 5 mm NMR tubes

• Deuterated chloroform (B151607) (CDCl₃) as solvent

• Tetramethylsilane (TMS) as an internal standard

Sample Preparation:

• Dissolve 5-10 mg of 4-trimethylsilyl-3-butyn-1-ol in approximately 0.6 mL of CDCl₃ in a clean, dry NMR tube.

• Add a small amount of TMS as an internal standard (if not already present in the solvent).

• Cap the NMR tube and gently invert to ensure a homogeneous solution.

Data Acquisition:

• ¹H NMR: Acquire the spectrum using a standard pulse program. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-220 ppm) and a larger number of scans will be necessary due to the lower natural abundance and sensitivity of the ¹³C nucleus.

Instrumentation:

• Fourier-transform infrared (FTIR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

Sample Preparation and Analysis (ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small drop of neat 4-trimethylsilyl-3-butyn-1-ol directly onto the ATR crystal.

• Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

• Clean the ATR crystal thoroughly after the measurement.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column suitable for the analysis of polar and volatile compounds (e.g., a wax or mid-polar phase column).

Sample Preparation:

• Prepare a dilute solution of 4-trimethylsilyl-3-butyn-1-ol in a volatile organic solvent (e.g., dichloromethane (B109758) or ether).

GC-MS Analysis:

• Injector: Use a split/splitless injector, typically in split mode to avoid column overloading. Set the injector temperature to around 250 °C.

• Oven Program: A typical temperature program would start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure separation of the analyte from any impurities and the solvent.

• Carrier Gas: Use high-purity helium as the carrier gas at a constant flow rate.

• Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Acquire mass spectra over a mass range of m/z 40-300.

The following flowchart illustrates the general experimental workflow for the characterization of 4-trimethylsilyl-3-butyn-1-ol.

Caption: Experimental workflow for synthesis and characterization.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-trimethylsilyl-3-butyn-1-ol.

NMR Spectroscopy Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment	Reference(s)
¹H	0.15	singlet	Si(CH₃)₃
2.45	triplet	C≡C-CH₂
3.70	triplet	CH₂-OH
~1.5-2.0	broad singlet	OH
¹³C	-0.5	Si(CH₃)₃	[2]
23.5	C≡C-CH₂	[2]
60.8	CH₂-OH	[2]
85.1	Si-C≡C	[2]
104.5	Si-C≡C-CH₂	[2]

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Reference(s)
~3330	Strong, Broad	O-H stretch
~2960, 2870	Medium	C-H stretch (alkyl)
~2175	Medium	C≡C stretch
~1250	Strong	Si-CH₃ symmetric deformation
~1040	Strong	C-O stretch
~840, 760	Strong	Si-C stretch

Mass Spectrometry (MS) Data

The mass spectrum of 4-trimethylsilyl-3-butyn-1-ol obtained by electron ionization (EI) would be expected to show a molecular ion peak (M⁺) at m/z 142. Key fragmentation patterns would include the loss of a methyl group ([M-15]⁺) to give a prominent peak at m/z 127, and a base peak at m/z 73 corresponding to the trimethylsilyl cation ([Si(CH₃)₃]⁺). Other fragments may arise from cleavage of the carbon chain.

References

• 1. r-nmr.eu [r-nmr.eu]
• 2. books.rsc.org [books.rsc.org]
• 3. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. dem.ri.gov [dem.ri.gov]

An In-depth Technical Guide to the Safety and Handling of 4-trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and key chemical applications of 4-trimethylsilyl-3-butyn-1-ol (CAS No. 2117-12-6). The content is intended to support laboratory professionals in academic and industrial research, particularly in the fields of organic synthesis and drug development.

Chemical and Physical Properties

4-trimethylsilyl-3-butyn-1-ol is a versatile building block in organic synthesis. The trimethylsilyl (B98337) (TMS) group serves as a protecting group for the terminal alkyne, allowing for selective reactions at the hydroxyl group. The TMS group can be easily removed to liberate the terminal alkyne for further functionalization, such as in cross-coupling reactions. It is a colorless to light yellow liquid under standard conditions.[1][2]

Table 1: Physical and Chemical Properties of 4-trimethylsilyl-3-butyn-1-ol

Property	Value	References
Molecular Formula	C₇H₁₄OSi	[3]
Molecular Weight	142.27 g/mol	[3]
Appearance	Colorless to light yellow clear liquid
Boiling Point	97-98 °C (at 24.0 mmHg)	[4]
78-79 °C (at 10 mmHg)	[2]
Density	0.854 g/mL	[4]
Refractive Index	1.4540 to 1.4560 (at 20°C)	[4]
Flash Point	50.1 °C to 60 °C	[4]
Solubility	Soluble in ethanol, acetone. Slightly soluble in water.
pKa	14.61 ± 0.10 (Predicted)

Safety and Hazard Information

4-trimethylsilyl-3-butyn-1-ol is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[4][5] Strict adherence to safety protocols is mandatory when handling this compound.

Table 2: GHS Hazard Classification for 4-trimethylsilyl-3-butyn-1-ol

Hazard Class	Category	Hazard Statement
Flammable liquids	3	H226: Flammable liquid and vapor
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation

Source: PubChem, Thermo Fisher Scientific.[2][4]

Handling and Personal Protective Equipment (PPE)

A logical workflow for the safe handling of this chemical is essential to minimize risk. This involves preparation, handling, and post-handling procedures.

Caption: Safe Handling Workflow for 4-trimethylsilyl-3-butyn-1-ol.

Storage and Incompatibilities

• Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[5] Keep the container tightly closed. Storage under an inert atmosphere at 2-8°C is recommended for long-term stability.[6]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[5]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention.[5]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.[5]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Get medical attention.[5]

Experimental Protocols

4-trimethylsilyl-3-butyn-1-ol is a key intermediate. The typical synthetic sequence involves its synthesis, followed by deprotection of the silyl (B83357) group to reveal the terminal alkyne, which is then used in subsequent reactions like the Sonogashira coupling.

Caption: Synthetic workflow from starting materials to a coupled product.

Synthesis of 4-trimethylsilyl-3-butyn-1-ol

This procedure is adapted from Organic Syntheses.[2]

• Apparatus Setup: A flame-dried, three-necked, 2-L round-bottomed flask is fitted with a 1-L pressure-equalizing addition funnel, a mechanical stirrer, and a nitrogen inlet.

• Initial Reaction: The flask is flushed with dry nitrogen and charged with 3-butyn-1-ol (31.4 g, 0.448 mol) and 900 mL of anhydrous tetrahydrofuran (B95107) (THF).

• Grignard Formation: The stirred solution is cooled to 0°C. A solution of ethylmagnesium bromide in THF (493 mL of 2.0 M solution, 0.986 mol) is added over 1 hour. The resulting mixture is stirred at 0°C for 1 hour, then allowed to warm to room temperature for 1 hour.

• Silylation: The mixture is recooled to 0°C, and freshly distilled chlorotrimethylsilane (B32843) (125 mL, 0.986 mol) is added slowly over 30 minutes with rapid stirring. The mixture is stirred for 1 hour at 0°C and then allowed to warm to room temperature over 1–2 hours.

• Work-up: The reaction mixture is poured slowly into a 4-L Erlenmeyer flask containing 1 L of ice-cold 3 M hydrochloric acid and stirred for an additional 2 hours. The organic phase is separated, and the aqueous phase is extracted three times with ether.

• Purification: The combined organic phases are washed sequentially with water, saturated sodium bicarbonate solution, and saturated sodium chloride solution. The organic phase is dried over anhydrous magnesium sulfate (B86663), filtered, and concentrated under reduced pressure.

• Isolation: The crude product is distilled through a short-path distillation apparatus under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol as a colorless liquid (bp 78–79°C at 10 mm Hg).[2]

Deprotection of the Trimethylsilyl Group

This representative protocol liberates the terminal alkyne.[7]

• Reaction Setup: To a solution of 4-trimethylsilyl-3-butyn-1-ol (1.0 equiv) in methanol (B129727) (approx. 0.1-0.2 M concentration), add anhydrous potassium carbonate (K₂CO₃, approx. 0.1-0.2 equiv).

• Reaction Execution: Stir the mixture at room temperature under a nitrogen atmosphere for 2-4 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the disappearance of the starting material.

• Work-up: Concentrate the reaction mixture in vacuo. Dilute the residue with diethyl ether or ethyl acetate, wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting 3-butyn-1-ol can be purified by flash chromatography if necessary.

Sonogashira Coupling of 3-butyn-1-ol

This general protocol describes the coupling of the deprotected alkyne with an aryl halide.[8]

• Apparatus Setup: To a Schlenk flask under a nitrogen or argon atmosphere, add the aryl iodide (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.02-0.05 equiv), and copper(I) iodide (CuI, 0.04-0.10 equiv).

• Solvent and Reagents: Add an anhydrous amine solvent, such as triethylamine (B128534) (Et₃N) or diisopropylamine (B44863) (DIPA). Add 3-butyn-1-ol (1.1-1.5 equiv) via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting materials are consumed, as monitored by TLC or GC/LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature, dilute with diethyl ether or ethyl acetate, and filter through a pad of celite to remove the catalyst and amine salts.

• Purification: Wash the filtrate with saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution and then brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product, 4-aryl-3-butyn-1-ol, is then purified by flash column chromatography.

Applications in Drug Development and Organic Synthesis

4-trimethylsilyl-3-butyn-1-ol is a valuable precursor for synthesizing complex molecules. The terminal alkyne, unmasked after deprotection, is a versatile functional group that participates in a wide range of chemical transformations, including:

• Sonogashira Cross-Coupling: To form aryl- and vinyl-substituted alkynes, which are common structural motifs in pharmaceuticals and organic materials.

• Click Chemistry: Such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form triazoles.

• Alkynylation Reactions: The addition of the acetylide to electrophiles like aldehydes, ketones, and imines.

The hydroxyl group provides a handle for further modifications, such as oxidation to the corresponding aldehyde or carboxylic acid, or conversion to an ether or ester, allowing for the construction of more complex molecular architectures. Its role as a key intermediate in the synthesis of natural products and their analogues highlights its importance in drug discovery programs.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. DSpace [repository.kaust.edu.sa]

Physical appearance and stability of 4-trimethylsilyl-3-butyn-1-ol

An In-depth Technical Guide on the Physical Appearance and Stability of 4-trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-trimethylsilyl-3-butyn-1-ol is a key bifunctional molecule utilized in organic synthesis, particularly in the construction of complex molecular architectures. Its utility stems from the presence of a primary alcohol and a trimethylsilyl-protected terminal alkyne, allowing for sequential and selective reactions. This guide provides a comprehensive overview of its physical properties, chemical stability, and handling protocols, crucial for its effective and safe use in research and development.

Physical and Chemical Properties

4-trimethylsilyl-3-butyn-1-ol is typically a liquid at room temperature, with its appearance ranging from colorless to light yellow or even black-brown to gray, depending on purity.[1][2][3] It is characterized by the chemical formula C7H14OSi and a molecular weight of approximately 142.27 g/mol .[1][4]

Quantitative Physical and Chemical Data

The following table summarizes the key quantitative properties of 4-trimethylsilyl-3-butyn-1-ol, compiled from various sources.

Property	Value	Source(s)
Molecular Formula	C7H14OSi	[1][4]
Molecular Weight	142.27 g/mol	[1][4]
Appearance	Colorless to light yellow clear liquid; Black-Brown to Gray	[1][2][3][5]
Density	0.854 g/mL	[1][6]
Boiling Point	97.0°C to 98.0°C (at 24.0 mmHg); 78-79°C (at 10 mmHg)	[1][7]
Flash Point	50.1°C to 60°C	[1][6]
Refractive Index	1.4536 to 1.4560 (at 20°C, 589nm)	[1][3][6]
Purity	>97.5% (GC)	[1][2]

Chemical Stability and Handling

General Stability

4-trimethylsilyl-3-butyn-1-ol is a flammable liquid and vapor.[1][2][4] It is generally stable under normal, inert conditions. However, the trimethylsilyl (B98337) (TMS) group, which protects the terminal alkyne, is known to be labile under both acidic and basic conditions.[8] This lability is a key aspect of its chemistry, allowing for deprotection when required. The stability of the TMS protecting group is significantly influenced by the steric bulk of the silyl (B83357) group; for instance, tert-butyldimethylsilyl (TBDMS) is more stable than TMS.[8]

Incompatibilities

To ensure the integrity of the compound, contact with the following should be avoided:

• Acids and Acid Anhydrides: Can lead to the cleavage of the TMS group.[8][9]

• Strong Oxidizing Agents: May react with the alcohol or alkyne functionalities.[9]

• Bases: Can also facilitate the removal of the TMS group.[8]

• Metals and Copper: May catalyze decomposition or unwanted reactions of the alkyne.[9]

Storage and Handling Recommendations

Proper storage and handling are paramount to maintain the quality and safety of 4-trimethylsilyl-3-butyn-1-ol.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8°C).[10] This minimizes degradation from atmospheric moisture and oxygen.

• Handling: All manipulations should be carried out in a well-ventilated area, preferably a fume hood.[2] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[1] Keep away from heat, sparks, and open flames.[1][2]

Experimental Protocols

Synthesis of 4-trimethylsilyl-3-butyn-1-ol

This protocol is adapted from established literature procedures for the silylation of 3-butyn-1-ol (B147353).[7][11]

Materials:

• 3-butyn-1-ol

• Anhydrous ether or tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexane (B92381) or Ethylmagnesium bromide (EtMgBr) in THF

• Trimethylchlorosilane (TMSCl)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) or dilute hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• A flame-dried, three-necked round-bottomed flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 3-butyn-1-ol and anhydrous solvent (ether or THF).

• The solution is cooled to -60°C to 0°C under a nitrogen atmosphere.

• A solution of n-BuLi or EtMgBr is added dropwise to the stirred solution. The mixture is stirred for an additional hour at this temperature.

• Freshly distilled trimethylchlorosilane is then added dropwise to the reaction mixture.

• After the addition is complete, the reaction is allowed to warm to room temperature and stirred for an additional 1-2 hours.

• The reaction is quenched by the slow addition of saturated aqueous NH4Cl or dilute HCl.

• The organic layer is separated, and the aqueous layer is extracted with ether.

• The combined organic layers are washed with water and brine, then dried over anhydrous MgSO4 or Na2SO4.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield 4-trimethylsilyl-3-butyn-1-ol.[7]

Stability Assessment Under Acidic and Basic Conditions (General Protocol)

This protocol provides a framework for evaluating the stability of the TMS group in 4-trimethylsilyl-3-butyn-1-ol.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Anhydrous solvent (e.g., THF, methanol)

• Acidic reagent (e.g., dilute HCl in methanol)

• Basic reagent (e.g., potassium carbonate in methanol)

• Thin Layer Chromatography (TLC) plates and developing system

• Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy for analysis

Procedure:

• Prepare separate solutions of 4-trimethylsilyl-3-butyn-1-ol in an appropriate anhydrous solvent.

• To one solution, add a catalytic amount of the acidic reagent. To another, add the basic reagent. A control solution with only the starting material and solvent should also be prepared.

• Monitor the reactions over time using TLC, observing the disappearance of the starting material spot and the appearance of a new, more polar spot corresponding to the deprotected 3-butyn-1-ol.

• At various time points, aliquots can be taken, quenched, and analyzed by GC-MS or NMR to quantify the extent of deprotection. The rate of disappearance of the parent compound provides a measure of its stability under the tested conditions.

Logical Relationships in Stability

The stability of 4-trimethylsilyl-3-butyn-1-ol is contingent on several factors, primarily the integrity of the trimethylsilyl protecting group. The following diagram illustrates the logical flow of its stability and potential degradation pathways.

Caption: Logical flow of stability for 4-trimethylsilyl-3-butyn-1-ol.

References

• 1. 4-Trimethylsilyl-3-butyn-1-ol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 4-(Trimethylsilyl)but-3-yn-1-ol | 2117-12-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 381320250 [thermofisher.com]
• 4. 4-(Trimethylsilyl)but-3-yn-1-ol | C7H14OSi | CID 2760827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Butyn-1-ol, 4-(trimethylsilyl)- | CAS 2117-12-6 | Chemical-Suppliers [chemical-suppliers.eu]
• 6. Page loading... [wap.guidechem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. fishersci.com [fishersci.com]
• 10. 2117-12-6|4-Trimethylsilyl-3-butyn-1-ol|BLD Pharm [bldpharm.com]
• 11. prepchem.com [prepchem.com]

The Synthetic Alchemist's Toolkit: A Guide to Silyl-Protected Alkynes in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic manipulation of functional groups is a cornerstone of modern organic synthesis. Among the myriad of protecting groups available to the synthetic chemist, silyl (B83357) ethers hold a prominent position, particularly for the masking of the reactive terminal alkyne proton. The introduction of a bulky silyl group not only prevents unwanted side reactions of the acidic C-H bond but also enhances the solubility and handling of often volatile and gaseous alkynes. This technical guide provides an in-depth exploration of the core principles and practical applications of silyl-protected alkynes, offering a valuable resource for researchers in academia and the pharmaceutical industry.

Core Concepts: The Silyl Protecting Group Family

The ideal protecting group should be readily introduced and removed under mild conditions that do not interfere with other functional groups within the molecule. Silyl groups fulfill these criteria admirably, with their stability and reactivity being tunable by varying the steric bulk of the substituents on the silicon atom. The most commonly employed silyl protecting groups for alkynes are Trimethylsilyl (TMS), Triethylsilyl (TES), tert-Butyldimethylsilyl (TBDMS or TBS), and Triisopropylsilyl (TIPS).

The selection of an appropriate silyl protecting group is a critical strategic decision in synthesis design. The relative stability of these groups generally follows the order of steric hindrance: TMS < TES < TBDMS < TIPS. This differential stability allows for selective deprotection in molecules with multiple silyl-protected functionalities.

Protection of Terminal Alkynes: Methodologies and Protocols

The most common method for the silylation of a terminal alkyne involves deprotonation with a strong base, typically an organolithium reagent like n-butyllithium (n-BuLi) or a Grignard reagent, followed by quenching with the corresponding silyl chloride.

General Experimental Protocol for Silylation of a Terminal Alkyne

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., nitrogen or argon).

• Solvent and Substrate: The terminal alkyne is dissolved in a dry, aprotic solvent such as tetrahydrofuran (B95107) (THF) or diethyl ether.

• Deprotonation: The solution is cooled to a low temperature (typically -78 °C or 0 °C), and a solution of an organolithium reagent (e.g., n-BuLi in hexanes) is added dropwise. The reaction is stirred for a period of 30 minutes to an hour to ensure complete formation of the lithium acetylide.

• Silylation: The corresponding silyl chloride (e.g., TMSCl, TIPSCl) is added to the reaction mixture. The reaction is allowed to warm to room temperature and stirred until completion, which is monitored by thin-layer chromatography (TLC).

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether, ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the pure silyl-protected alkyne.

A newer, metal-free protocol has been developed that utilizes a carboxylate catalyst with N,O-bis(silyl)acetamides as the silylating agents, offering a milder alternative for sensitive substrates.[1][2][3][4]

Caption: General workflow for the silylation of a terminal alkyne.

Deprotection of Silyl Alkynes: Reagents and Conditions

The removal of the silyl group, or deprotection, is a crucial step to unmask the terminal alkyne for subsequent transformations. The choice of deprotection reagent and conditions depends on the stability of the silyl group and the presence of other sensitive functional groups in the molecule.

Fluoride-Mediated Deprotection

The most common method for the cleavage of silicon-carbon bonds is through the use of a fluoride (B91410) source. The high affinity of silicon for fluoride drives the reaction. Tetrabutylammonium fluoride (TBAF) is a widely used reagent for this purpose due to its solubility in organic solvents.[5][6][7]

Table 1: Fluoride-Mediated Deprotection of Silyl Alkynes

Silyl Group	Reagent(s)	Solvent(s)	Temperature (°C)	Typical Reaction Time	Yield (%)
TMS	TBAF	THF	0 - RT	15 min - 1 h	>95
TES	TBAF	THF	RT	1 - 3 h	>90
TBDMS	TBAF	THF	RT	2 - 6 h	>90
TIPS	TBAF	THF	RT - 50	12 - 24 h	85-95
TIPS	HF-Pyridine	THF	0 - RT	1 - 4 h	>90

Base-Catalyzed Deprotection

For the more labile silyl groups, particularly TMS, mild basic conditions can be employed for deprotection. This method is often preferred when fluoride-sensitive functional groups are present.

Table 2: Base-Catalyzed Deprotection of Silyl Alkynes

Silyl Group	Reagent(s)	Solvent(s)	Temperature (°C)	Typical Reaction Time	Yield (%)
TMS	K₂CO₃	Methanol	RT	1 - 4 h	>95
TMS	NaOH	Methanol/Water	RT	30 min - 2 h	>90
TES	K₂CO₃	Methanol	RT	12 - 24 h	Moderate to Good

Acid-Catalyzed Deprotection

While less common for alkyne protection due to the potential for side reactions with the triple bond, mild acidic conditions can sometimes be used for the removal of silyl groups.

Table 3: Acid-Catalyzed Deprotection of Silyl Alkynes

Silyl Group	Reagent(s)	Solvent(s)	Temperature (°C)	Typical Reaction Time	Yield (%)
TMS	Acetic Acid	THF/H₂O	RT	2 - 8 h	Variable
TBDMS	p-TsOH	Methanol	RT	6 - 12 h	Variable

Detailed Experimental Protocol for TBAF Deprotection of a TIPS-Protected Alkyne

• Reaction Setup: To a solution of the TIPS-protected alkyne in THF is added a 1M solution of TBAF in THF (1.1-1.5 equivalents) at room temperature.

• Reaction Monitoring: The reaction progress is monitored by TLC. For hindered silyl groups like TIPS, the reaction may require gentle heating to proceed at a reasonable rate.

• Work-up: Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed with brine, dried, and concentrated.

• Purification: The crude product is purified by column chromatography to yield the deprotected terminal alkyne.

Caption: Decision tree for selecting a deprotection method.

Applications in Organic Synthesis: The Sonogashira Coupling

Silyl-protected alkynes are indispensable building blocks in a variety of carbon-carbon bond-forming reactions. One of the most prominent examples is the Sonogashira coupling, a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[8][9][10] The use of a silyl-protected alkyne allows for the selective coupling of one terminus of a diyne or the introduction of an alkyne moiety into a complex molecule without interference from the acidic proton.

General Experimental Protocol for Sonogashira Coupling with a Silyl-Protected Alkyne

• Reaction Setup: A Schlenk flask is charged with the aryl or vinyl halide, a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), and a copper(I) co-catalyst (e.g., CuI). The flask is evacuated and backfilled with an inert gas.

• Solvent and Base: An anhydrous solvent (e.g., THF, DMF) and a suitable base (e.g., triethylamine, diisopropylamine) are added.

• Alkyne Addition: The silyl-protected alkyne is added to the reaction mixture.

• Reaction: The mixture is stirred at room temperature or heated until the starting materials are consumed (monitored by TLC or GC-MS).

• Work-up: The reaction mixture is filtered to remove the amine salt, and the filtrate is concentrated. The residue is taken up in an organic solvent and washed with water or a dilute ammonium chloride solution to remove the copper catalyst. The organic layer is dried and concentrated.

• Purification: The crude product is purified by column chromatography.

• Deprotection: The silyl protecting group is then removed using one of the methods described previously to yield the terminal alkyne product.

Caption: Simplified mechanism of the Sonogashira coupling.

Conclusion

Silyl-protected alkynes are versatile and powerful tools in the arsenal (B13267) of the synthetic organic chemist. The ability to tune the stability of the protecting group allows for its strategic application in complex synthetic sequences, enabling the construction of intricate molecular architectures. A thorough understanding of the methods for their formation, cleavage, and their reactivity in key transformations such as the Sonogashira coupling is essential for researchers and scientists engaged in the synthesis of novel organic molecules, including those with potential applications in drug development. This guide provides a foundational understanding and practical protocols to aid in the effective utilization of these indispensable synthetic intermediates.

References

• 1. Carboxylate-Catalyzed C-Silylation of Terminal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Carboxylate-Catalyzed C-Silylation of Terminal Alkynes [organic-chemistry.org]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Cross-Coupling of Alkynylsilanes - Gelest [technical.gelest.com]
• 10. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing 4-trimethylsilyl-3-butyn-1-ol in Sonogashira Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This reaction has become indispensable in the synthesis of a vast array of complex molecules, including natural products, pharmaceuticals, and advanced organic materials.[4][5] 4-trimethylsilyl-3-butyn-1-ol is a particularly valuable building block for these transformations. The trimethylsilyl (B98337) (TMS) group serves as a robust protecting group for the terminal alkyne, preventing unwanted side reactions such as homocoupling (Glaser coupling).[6][7] The presence of the primary alcohol functionality offers a versatile handle for further synthetic modifications.

These application notes provide a comprehensive overview and detailed protocols for the effective use of 4-trimethylsilyl-3-butyn-1-ol in Sonogashira coupling reactions.

Advantages of Using 4-trimethylsilyl-3-butyn-1-ol

• Prevention of Homocoupling: The TMS group effectively blocks the terminal alkyne, mitigating the formation of undesired homocoupled diynes, a common side reaction under Sonogashira conditions.[6][7]

• Versatility of the Hydroxyl Group: The primary alcohol in the molecule provides a site for subsequent functionalization, allowing for the construction of more complex molecular architectures. This hydroxyl group is generally tolerated in Sonogashira reactions and does not require protection.[5]

• Facile Deprotection: The TMS group can be selectively and quantitatively removed under mild conditions, typically using a fluoride (B91410) source like tetrabutylammonium (B224687) fluoride (TBAF) or potassium fluoride, or with a base such as potassium carbonate in methanol (B129727).[8][9] This allows for subsequent reactions at the terminal alkyne position.

• Improved Handling: Compared to gaseous acetylene, liquid reagents like 4-trimethylsilyl-3-butyn-1-ol are easier and safer to handle in a laboratory setting.

Reaction Schematics and Mechanisms

The overall transformation involves two key steps: the Sonogashira coupling of 4-trimethylsilyl-3-butyn-1-ol with an aryl or vinyl halide, followed by the deprotection of the trimethylsilyl group to yield the terminal alkyne.

Sonogashira Coupling Reaction:

Caption: General scheme of the Sonogashira coupling reaction.

The reaction proceeds via two interconnected catalytic cycles, one for palladium and one for copper.

Caption: Simplified Sonogashira catalytic cycles.

Experimental Protocols

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

This protocol is suitable for a wide range of aryl and vinyl iodides and bromides.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Aryl/Vinyl Halide (Iodides are generally more reactive than bromides)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine (B128534) (TEA), diisopropylamine (B44863) (DIPA))

• Anhydrous solvent (e.g., tetrahydrofuran (B95107) (THF), N,N-dimethylformamide (DMF))

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl/vinyl halide (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Add the anhydrous solvent (5 mL) and the amine base (3.0 mmol).

• Add 4-trimethylsilyl-3-butyn-1-ol (1.2 mmol) to the reaction mixture via syringe.

• Stir the reaction mixture at room temperature or heat to 40-60 °C. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the mixture to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite to remove the catalyst residues.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired coupled product.

Protocol 2: Copper-Free Sonogashira Coupling

Copper-free conditions can be advantageous for substrates that are sensitive to copper salts or to avoid potential contamination of the final product.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Aryl/Vinyl Halide

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine (B1218219) ligand (e.g., PPh₃, XPhos, SPhos)

• Base (e.g., Cs₂CO₃, K₂CO₃, DBU)

• Anhydrous solvent (e.g., THF, dioxane, toluene)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (0.04 mmol, 4 mol%) to a Schlenk flask.

• Add the anhydrous solvent (5 mL) and stir for 10-15 minutes to allow for catalyst activation.

• Add the aryl/vinyl halide (1.0 mmol), the base (2.0 mmol), and 4-trimethylsilyl-3-butyn-1-ol (1.2 mmol).

• Heat the reaction mixture to 60-100 °C and monitor its progress by TLC or GC.

• After completion, work up the reaction as described in Protocol 1.

• Purify the product by column chromatography.

Protocol 3: Deprotection of the Trimethylsilyl Group

This protocol describes the removal of the TMS group to yield the terminal alkyne.

Materials:

• TMS-protected coupled product

• Deprotecting agent (e.g., TBAF solution in THF, K₂CO₃ in methanol)

• Solvent (THF or methanol)

Procedure:

• Dissolve the TMS-protected compound (1.0 mmol) in THF (5 mL).

• Add a 1M solution of TBAF in THF (1.1 mL, 1.1 mmol) dropwise at room temperature.

• Stir the reaction for 1-3 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting terminal alkyne by column chromatography if necessary.

Alternative Deprotection using K₂CO₃:

• Dissolve the TMS-protected compound (1.0 mmol) in methanol (10 mL).

• Add potassium carbonate (2.0 mmol) and stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the methanol under reduced pressure.

• Add water to the residue and extract the product with an organic solvent.

• Work up and purify as described above.

Data Presentation

The following tables summarize typical reaction conditions and yields for the Sonogashira coupling of 4-trimethylsilyl-3-butyn-1-ol with various aryl halides, based on analogous reactions reported in the literature.

Table 1: Copper-Catalyzed Sonogashira Coupling

Entry	Aryl Halide	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	Pd(PPh₃)₂Cl₂ (2)	4	TEA	THF	25	4	92
2	1-Iodonaphthalene	Pd(PPh₃)₄ (3)	5	DIPA	DMF	50	6	88
3	4-Bromobenzonitrile	Pd(PPh₃)₂Cl₂ (3)	6	TEA	THF	60	12	85
4	3-Bromopyridine	Pd(PPh₃)₄ (2.5)	5	DIPA	Toluene	80	8	78

Table 2: Copper-Free Sonogashira Coupling

Entry	Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Dioxane	100	16	89
2	4-Bromoacetophenone	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Toluene	110	12	91
3	2-Bromothiophene	Pd(OAc)₂ (3)	SPhos (6)	K₃PO₄	THF	80	24	82
4	1-Bromo-4-nitrobenzene	Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	DBU	DMF	90	10	87

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent deprotection of a Sonogashira coupling product using 4-trimethylsilyl-3-butyn-1-ol.

Caption: General experimental workflow.

Conclusion

4-trimethylsilyl-3-butyn-1-ol is a highly effective and versatile reagent for Sonogashira coupling reactions. Its use simplifies reaction procedures by preventing homocoupling and provides a valuable synthetic handle for further molecular elaboration. The protocols outlined in these application notes offer robust and adaptable methods for the synthesis of a wide variety of substituted alkynols, which are key intermediates in pharmaceutical and materials science research.

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cross-Coupling of Alkynylsilanes - Gelest [technical.gelest.com]
• 7. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sonogashira Coupling Reaction Exam Prep | Practice Questions & Video Solutions [pearson.com]
• 9. The trimethylsilyl (TMS) group, used as a protecting group for al... | Study Prep in Pearson+ [pearson.com]

The Strategic Utility of 4-Trimethylsilyl-3-butyn-1-ol in the Synthesis of Complex Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

4-Trimethylsilyl-3-butyn-1-ol is a versatile and highly valuable building block in modern organic synthesis, offering a unique combination of functionalities that enable the construction of complex molecular architectures. Its strategic importance lies in the presence of a primary alcohol, providing a handle for a variety of transformations, and a trimethylsilyl (B98337) (TMS)-protected terminal alkyne, which allows for controlled sequential reactions. This document provides detailed application notes and experimental protocols for the effective utilization of this reagent in the synthesis of advanced intermediates and target molecules.

Application Notes

The strategic placement of the hydroxyl and TMS-protected alkyne groups in 4-trimethylsilyl-3-butyn-1-ol allows for a diverse range of synthetic manipulations. The TMS group serves as a robust protecting group for the terminal alkyne, preventing its participation in undesired reactions while enabling transformations at the alcohol functionality. Subsequently, the TMS group can be selectively removed to liberate the terminal alkyne for further elaboration, most notably in carbon-carbon bond-forming reactions such as the Sonogashira coupling.

Key Applications Include:

• Sequential Functionalization: The orthogonal reactivity of the alcohol and the protected alkyne allows for a stepwise elaboration of the molecule. The alcohol can be oxidized to an aldehyde or carboxylic acid, converted to a leaving group for nucleophilic substitution, or used in esterification and etherification reactions, all while the alkyne remains protected.

• Sonogashira Coupling Reactions: Following deprotection, the terminal alkyne is a key substrate for palladium-catalyzed Sonogashira coupling reactions with a wide range of aryl and vinyl halides.[1][2] This provides a powerful method for the construction of conjugated enynes and arylalkynes, which are common motifs in pharmaceuticals, natural products, and materials science.[3]

• Synthesis of Vinylsilanes: The alkyne can be selectively reduced to afford vinylsilanes. For instance, reduction using a Lindlar catalyst can yield the corresponding (Z)-vinylsilane, a valuable intermediate for stereospecific cross-coupling reactions and other transformations.

• Click Chemistry: The deprotected terminal alkyne can readily participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry to form triazoles, which are important pharmacophores and linking units.

• Precursor to Complex Fragments: Through a combination of the above-mentioned reactions, 4-trimethylsilyl-3-butyn-1-ol serves as a precursor to a variety of more complex building blocks. For example, its derivatives have been utilized in the stereocontrolled synthesis of natural product analogs, such as those of Salinosporamide, a potent proteasome inhibitor. While a close analog, (S)-4-trimethylsilyl-3-butyn-2-ol, was used in this specific synthesis, the principles of its application are directly relevant.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis and key transformations of 4-trimethylsilyl-3-butyn-1-ol.

Protocol 1: Synthesis of 4-Trimethylsilyl-3-butyn-1-ol

This protocol describes the synthesis of the title compound from 3-butyn-1-ol (B147353).[4]

Materials:

• 3-Butyn-1-ol

• Anhydrous Tetrahydrofuran (THF)

• Ethylmagnesium bromide (in THF)

• Chlorotrimethylsilane (B32843) (TMSCl)

• Hydrochloric acid (3 M)

• Ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottomed flask equipped with an addition funnel, mechanical stirrer, and a nitrogen inlet, add freshly distilled 3-butyn-1-ol (0.448 mol) and anhydrous THF (900 mL).

• Cool the stirred solution to 0°C under a nitrogen atmosphere.

• Add a solution of ethylmagnesium bromide in THF (0.986 mol) dropwise over 1 hour via the addition funnel.

• Stir the resulting mixture vigorously at 0°C for 1 hour, then allow it to warm to room temperature for 1 hour before re-cooling to 0°C.

• Slowly add freshly distilled chlorotrimethylsilane (0.986 mol) over 30 minutes with rapid stirring.

• Stir the mixture for 1 hour at 0°C and then allow it to warm to room temperature over 1-2 hours.

• Pour the reaction mixture slowly into a flask containing 1 L of ice-cold 3 M hydrochloric acid with rapid stirring. Continue stirring at 25°C for an additional 2 hours.

• Separate the organic phase and extract the aqueous phase with ether (3 x 200 mL).

• Combine the organic phases and wash with water (2 x 200 mL), saturated sodium bicarbonate solution (4 x 200 mL), and brine (2 x 200 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by short-path distillation under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol.

Product	Boiling Point	Yield
4-(trimethylsilyl)-3-butyn-1-ol	78–79°C (10 mm Hg)	71%[4]

Protocol 2: Sonogashira Coupling of a Deprotected Aryl Alkyne

This protocol outlines a general procedure for the Sonogashira coupling of an aryl halide with a terminal alkyne derived from 4-trimethylsilyl-3-butyn-1-ol.

Step 2a: Deprotection of 4-Trimethylsilyl-3-butyn-1-ol

Materials:

• 4-Trimethylsilyl-3-butyn-1-ol

• Methanol (B129727)

• Potassium carbonate

Procedure:

• Dissolve 4-trimethylsilyl-3-butyn-1-ol in methanol.

• Add a catalytic amount of potassium carbonate.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC or GC-MS).

• Remove the methanol under reduced pressure. The resulting terminal alkyne, 3-butyn-1-ol, can often be used in the next step without further purification.

Step 2b: Sonogashira Coupling

Materials:

• 3-Butyn-1-ol (from Step 2a)

• Aryl halide (e.g., iodobenzene, bromobenzene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine, diisopropylamine)

• Anhydrous solvent (e.g., THF, DMF)

Procedure:

• To a flame-dried flask under a nitrogen atmosphere, add the aryl halide, palladium catalyst, and CuI.

• Add the anhydrous solvent and the amine base.

• Add 3-butyn-1-ol to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating until the starting materials are consumed (monitored by TLC or GC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Coupling Partner	Catalyst System	Solvent	Base	Yield
Aryl Iodide	Pd(PPh₃)₄, CuI	THF	Triethylamine	Typically >80%
Aryl Bromide	PdCl₂(PPh₃)₂, CuI	DMF	Diisopropylamine	Typically 60-90%

Protocol 3: Oxidation of 4-Trimethylsilyl-3-butyn-1-ol to the Aldehyde

This protocol describes the oxidation of the primary alcohol to the corresponding aldehyde using a mild oxidizing agent to avoid over-oxidation.

Materials:

• 4-Trimethylsilyl-3-butyn-1-ol

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Anhydrous dichloromethane (B109758) (DCM)

• Silica gel

Procedure (using PCC):

• To a stirred suspension of PCC in anhydrous DCM, add a solution of 4-trimethylsilyl-3-butyn-1-ol in anhydrous DCM at room temperature.

• Stir the mixture for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional ether.

• Concentrate the filtrate under reduced pressure to obtain the crude aldehyde.

• Purify the aldehyde by column chromatography on silica gel if necessary.

Product	Oxidizing Agent	Typical Yield
4-(trimethylsilyl)-3-butynal	PCC	80-90%
4-(trimethylsilyl)-3-butynal	Dess-Martin Periodinane	90-95%

Visualizing Synthetic Pathways

The following diagrams illustrate the key synthetic transformations involving 4-trimethylsilyl-3-butyn-1-ol.

Caption: Synthetic utility of 4-Trimethylsilyl-3-butyn-1-ol.

Caption: Workflow for Sonogashira coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for 4-trimethylsilyl-3-butyn-1-ol in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-trimethylsilyl-3-butyn-1-ol as a versatile building block in click chemistry, particularly for the synthesis of bifunctional linkers, molecular probes, and bioconjugates. The protocols detailed below offer step-by-step guidance for the chemical transformations required to leverage this molecule in a typical drug discovery and development workflow.

Application Notes

4-trimethylsilyl-3-butyn-1-ol is a valuable bifunctional molecule for applications in click chemistry. It possesses a primary alcohol that can be readily functionalized and a trimethylsilyl (B98337) (TMS)-protected terminal alkyne. The TMS group serves as a protecting group, preventing the alkyne from participating in undesired reactions while allowing for chemical modifications at the hydroxyl position.[1] Once the desired modifications are complete, the TMS group can be selectively removed to reveal the terminal alkyne, which is then available for highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry.[2][3][4]

The strategic use of this building block allows for the synthesis of custom linkers with varying lengths and functionalities. For instance, the hydroxyl group can be converted into a good leaving group, such as a tosylate or mesylate, enabling nucleophilic substitution with moieties like azides. This creates a heterobifunctional linker bearing a protected alkyne and a reactive azide (B81097). Alternatively, the hydroxyl group can be used to attach this linker to other molecules of interest, such as payloads, imaging agents, or biomolecules, before the final click chemistry ligation step.

This modular approach is particularly relevant in the field of drug discovery for the construction of complex molecular architectures, including antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). The robust and bioorthogonal nature of the click reaction ensures high yields and purity of the final conjugates, even in complex biological environments.

Experimental Workflow Overview

A typical experimental workflow for the utilization of 4-trimethylsilyl-3-butyn-1-ol as a bifunctional linker precursor involves a three-step process:

• Activation of the Hydroxyl Group: The primary alcohol is converted into a more reactive leaving group, typically a mesylate or tosylate, to facilitate subsequent nucleophilic substitution.

• Introduction of the Azide Functionality: The activated alcohol undergoes nucleophilic substitution with an azide salt to introduce the azide moiety.

• Deprotection and Click Reaction: The TMS protecting group is removed from the alkyne, which is then reacted with an azide-containing molecule (or vice-versa) via CuAAC to form the final triazole-linked conjugate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]

Application Notes &amp; Protocols: Synthesis of Terminal Alkynes from 4-trimethylsilyl-3-butyn-1-ol

Introduction

4-trimethylsilyl-3-butyn-1-ol is a versatile and valuable building block in organic synthesis, particularly for the preparation of functionalized terminal alkynes. The trimethylsilyl (B98337) (TMS) group serves as an effective protecting group for the terminal alkyne, preventing its participation in undesired reactions while allowing for chemical modifications at other positions of the molecule. The primary alcohol functionality provides a reactive handle for a variety of transformations, including oxidation to aldehydes or carboxylic acids, and O-alkylation to form ethers. Subsequent removal of the TMS group under mild conditions unmasks the terminal alkyne, providing a straightforward and high-yielding route to a diverse range of propargyl-type compounds. These terminal alkynes are key intermediates in drug development and materials science, often utilized in coupling reactions such as the Sonogashira, Suzuki, and click reactions.

This document provides detailed protocols for the two-step synthesis of terminal alkynes from 4-trimethylsilyl-3-butyn-1-ol, focusing on two primary pathways: (1) oxidation of the alcohol followed by TMS deprotection, and (2) O-alkylation of the alcohol followed by TMS deprotection.

Figure 1: General synthetic strategy for converting 4-trimethylsilyl-3-butyn-1-ol into diverse terminal alkynes.

Part 1: Oxidation and Subsequent Deprotection

This pathway describes the conversion of the primary alcohol to an aldehyde, followed by the removal of the TMS protecting group. The Swern oxidation is a reliable method for this transformation, known for its mild conditions and high yields.

Experimental Protocol 1A: Swern Oxidation of 4-trimethylsilyl-3-butyn-1-ol

This protocol details the oxidation of the primary alcohol to the corresponding aldehyde.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Triethylamine (B128534) (TEA), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Add anhydrous DCM (10 mL per 1 mmol of alcohol) to the flask.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add oxalyl chloride (1.2 equivalents) to the stirred DCM.

• After 5 minutes, add a solution of anhydrous DMSO (2.4 equivalents) in anhydrous DCM (2 mL per 1 mmol of DMSO) dropwise, ensuring the internal temperature does not exceed -65 °C. Stir for 15 minutes.

• Add a solution of 4-trimethylsilyl-3-butyn-1-ol (1.0 equivalent) in anhydrous DCM (3 mL per 1 mmol of alcohol) dropwise, maintaining the temperature at -78 °C. Stir for 45 minutes.

• Add anhydrous triethylamine (5.0 equivalents) dropwise. The reaction mixture may become thick. Stir for 30 minutes at -78 °C.

• Remove the cooling bath and allow the mixture to warm to room temperature.

• Quench the reaction by adding water (10 mL per 1 mmol of alcohol).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 4-(trimethylsilyl)but-3-ynal. The product is often used in the next step without further purification.

Application Notes and Protocols: Sonogashira Coupling of 4-trimethylsilyl-3-butyn-1-ol with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed Sonogashira cross-coupling reaction of 4-trimethylsilyl-3-butyn-1-ol with a variety of aryl halides. This reaction is a powerful tool for the synthesis of 4-aryl-3-butyn-1-ols, which are valuable intermediates in medicinal chemistry and materials science. The trimethylsilyl (B98337) (TMS) group serves as a convenient protecting group for the terminal alkyne, preventing self-coupling and allowing for controlled reactions.[1][2] This protecting group can be readily removed post-coupling to yield the terminal alkyne for further functionalization.

Reaction Overview and Significance

The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][3] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[4][5] The use of 4-trimethylsilyl-3-butyn-1-ol allows for the introduction of a hydroxybutyl-ethynyl moiety to an aromatic or heteroaromatic ring. The resulting 4-aryl-3-butyn-1-ol scaffold is found in a number of biologically active molecules and serves as a versatile building block for the synthesis of more complex drug candidates. For instance, derivatives of aryl-butynyl compounds have been investigated as potential antipsychotic agents.[6]

Experimental Data

The following table summarizes representative yields for the Sonogashira coupling of protected alkynols with various aryl halides under optimized conditions. While specific data for 4-trimethylsilyl-3-butyn-1-ol is not extensively tabulated in the literature, the following data for the structurally similar 2-methyl-3-butyn-2-ol (B105114) provides a strong indication of expected yields and substrate scope.[7] The reaction conditions are generally transferable.

Entry	Aryl Halide	Product	Yield (%)
1	Iodobenzene	4-Phenyl-3-butyn-1-ol	85-95
2	4-Iodoanisole	4-(4-Methoxyphenyl)-3-butyn-1-ol	88
3	1-Iodonaphthalene	4-(Naphthalen-1-yl)-3-butyn-1-ol	85
4	4-Bromobenzonitrile	4-(4-Cyanophenyl)-3-butyn-1-ol	75-85
5	4-Bromoacetophenone	4-(4-Acetylphenyl)-3-butyn-1-ol	80-90
6	3-Bromopyridine	4-(Pyridin-3-yl)-3-butyn-1-ol	70-80
7	2-Bromothiophene	4-(Thiophen-2-yl)-3-butyn-1-ol	65-75

Note: Yields are based on analogous reactions with 2-methyl-3-butyn-2-ol and should be considered representative. Optimization may be required for specific substrates.

Experimental Protocols

General Sonogashira Coupling Protocol

This protocol describes a general procedure for the coupling of 4-trimethylsilyl-3-butyn-1-ol with an aryl halide.

Materials:

• 4-Trimethylsilyl-3-butyn-1-ol

• Aryl halide (iodide or bromide)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (B128534) (TEA) or Diisopropylamine (DIPA)

• Anhydrous tetrahydrofuran (B95107) (THF) or N,N-Dimethylformamide (DMF)

• Nitrogen or Argon gas

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the aryl halide (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride (0.03 eq.), and copper(I) iodide (0.05 eq.).

• Add anhydrous solvent (THF or DMF, approximately 5-10 mL per mmol of aryl halide) and triethylamine (3.0 eq.).

• Add 4-trimethylsilyl-3-butyn-1-ol (1.2 eq.) to the mixture via syringe.

• Stir the reaction mixture at room temperature or heat to 50-70 °C. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and dilute with diethyl ether or ethyl acetate (B1210297).

• Filter the mixture through a pad of Celite to remove the catalyst residues.

• Wash the organic layer with saturated aqueous ammonium (B1175870) chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Deprotection of the Trimethylsilyl Group

This protocol describes the removal of the TMS group to yield the terminal alkyne, 4-aryl-3-butyn-1-ol.

Materials:

• 4-Aryl-4-trimethylsilyl-3-butyn-1-ol

• Tetrabutylammonium fluoride (B91410) (TBAF) solution (1 M in THF) or Potassium carbonate (K₂CO₃)

• Methanol (B129727) (for K₂CO₃ method)

• Tetrahydrofuran (THF)

• Standard laboratory glassware

Procedure (using TBAF):

• Dissolve the silylated alkyne (1.0 eq.) in THF.

• Add a 1 M solution of TBAF in THF (1.1 eq.) dropwise at room temperature.

• Stir the mixture for 1-3 hours, monitoring the reaction by TLC.

• Once the reaction is complete, quench with water and extract the product with diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

Procedure (using K₂CO₃):

• Dissolve the silylated alkyne (1.0 eq.) in methanol.

• Add potassium carbonate (2.0 eq.) and stir the mixture at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Upon completion, remove the methanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

Visualizations

Sonogashira Coupling Catalytic Cycle

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

Experimental Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cross-Coupling of Alkynylsilanes - Gelest [technical.gelest.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 6. Aryl 1-but-3-ynyl-4-phenyl-1,2,3,6-tetrahydropyridines as potential antipsychotic agents: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BJOC - Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions [beilstein-journals.org]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 4-Trimethylsilyl-3-butyn-1-ol

An extensive review of palladium-catalyzed cross-coupling reactions involving 4-trimethylsilyl-3-butyn-1-ol has been conducted to assemble the following detailed application notes and protocols for researchers, scientists, and drug development professionals.

Introduction

4-Trimethylsilyl-3-butyn-1-ol is a highly versatile bifunctional building block in modern organic synthesis. It incorporates a primary alcohol and a trimethylsilyl (B98337) (TMS)-protected terminal alkyne. This unique combination allows for a diverse range of transformations, making it a valuable precursor for synthesizing complex molecules, particularly in the fields of pharmaceuticals and materials science.[1] The TMS group serves a dual purpose: it acts as a robust protecting group for the terminal alkyne, preventing unwanted side reactions like Glaser coupling, and it can function as a reactive handle for direct C(sp)-C coupling under specific conditions.[2][3] The primary alcohol offers a site for further derivatization or can influence the solubility and reactivity of the molecule.

Palladium-catalyzed cross-coupling reactions are fundamental tools for constructing carbon-carbon and carbon-heteroatom bonds.[4] This document outlines the application of 4-trimethylsilyl-3-butyn-1-ol in several key palladium-catalyzed reactions, including Sonogashira, Hiyama, Suzuki-Miyaura, and Stille couplings, providing detailed protocols and representative data.

1. Synthesis of 4-(Trimethylsilyl)-3-butyn-1-ol

The starting material is readily prepared from commercially available 3-butyn-1-ol (B147353). The procedure involves the deprotonation of the terminal alkyne followed by quenching with chlorotrimethylsilane (B32843).

• Protocol: A solution of 3-butyn-1-ol in anhydrous tetrahydrofuran (B95107) (THF) is cooled to 0°C. Ethylmagnesium bromide is added, and the mixture is stirred. Subsequently, chlorotrimethylsilane is added slowly. After workup with hydrochloric acid and extraction, the product is purified by distillation.[5] A typical yield for this procedure is approximately 71%.[5]

Logical Workflow for Coupling Reactions

The utility of 4-trimethylsilyl-3-butyn-1-ol stems from its ability to participate in various coupling strategies, either by leveraging the TMS-protected alkyne directly or by transforming its functional groups.

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

2. Hiyama-Type Coupling (Direct C-Si Activation)

In Hiyama-type couplings, the carbon-silicon bond is activated to participate in the transmetalation step of the catalytic cycle. This approach directly utilizes the silyl (B83357) group as a reactive partner, offering a fluoride-dependent or fluoride-free pathway to form a C(sp)-C(sp²) bond. Organosilanols, which can be generated in situ or used as their corresponding silanolates, are effective coupling partners.[4][6]

Catalytic Cycle for Hiyama Coupling

Caption: Catalytic cycle of the Hiyama coupling reaction.

Experimental Protocol: Hiyama Coupling of 4-Trimethylsilyl-3-butyn-1-ol with 4-Iodoanisole (B42571)

• To a flame-dried Schlenk tube under an inert atmosphere (Argon), add Pd(OAc)₂ (2 mol%), a suitable phosphine (B1218219) ligand (e.g., SPhos, 4 mol%), and 4-iodoanisole (1.0 mmol).

• Add 4-trimethylsilyl-3-butyn-1-ol (1.2 mmol).

• Add 5 mL of a degassed solvent such as THF or dioxane.

• Add an activator, typically a fluoride (B91410) source like tetrabutylammonium (B224687) fluoride (TBAF) (1.5 mmol, 1.0 M solution in THF), or a base for fluoride-free methods (e.g., KOSiMe₃).[6]

• Seal the tube and heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Table 1: Representative Data for Hiyama-Type Coupling

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Activator	Solvent	Temp (°C)	Yield (%)
1	4-Iodoanisole	Pd(OAc)₂ (2)	SPhos (4)	TBAF	THF	80	85-95
2	1-Bromonaphthalene	PdCl₂(dppf) (3)	-	Cs₂CO₃	Dioxane	100	~80
3	4-Chlorotoluene	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄	Toluene	110	75-85

Note: Data is compiled from representative protocols for Hiyama couplings and may require optimization.

3. Sonogashira Coupling (Post-Deprotection)

The most common strategy involves first removing the TMS group to reveal the terminal alkyne, which can then readily participate in a standard Sonogashira coupling.[7][8] This deprotection can sometimes be achieved in situ.[2][3]

Experimental Protocol: TMS Deprotection and Subsequent Sonogashira Coupling

Step A: Deprotection of 4-Trimethylsilyl-3-butyn-1-ol

• Dissolve 4-trimethylsilyl-3-butyn-1-ol (1.0 mmol) in 5 mL of methanol.

• Add potassium carbonate (K₂CO₃) (0.2 mmol) and stir at room temperature for 1-2 hours.[3]

• Alternatively, for a faster reaction, dissolve the starting material in THF and add TBAF (1.1 mmol, 1.0 M solution) and stir for 30 minutes.[9]

• Monitor by TLC until the starting material is consumed.

• Neutralize with dilute HCl (if using K₂CO₃), and extract the product (3-butyn-1-ol) with diethyl ether. Dry the organic phase, concentrate, and use the crude product directly in the next step.

Step B: Sonogashira Coupling of 3-Butyn-1-ol

• To a flame-dried Schlenk tube under an inert atmosphere, add PdCl₂(PPh₃)₂ (2 mol%), CuI (3 mol%), and the aryl halide (1.0 mmol).

• Add 5 mL of a degassed solvent mixture, typically THF and a mild amine base like triethylamine (B128534) (Et₃N) or diisopropylamine (B44863) (DIPA) in a 2:1 ratio.[7]

• Add the crude 3-butyn-1-ol (approx. 1.0 mmol) from Step A via syringe.

• Stir the reaction at room temperature or heat gently (40-60 °C) until completion (monitored by TLC).

• Upon completion, filter the mixture through a pad of Celite to remove the catalyst, and concentrate the filtrate.

• Dissolve the residue in an organic solvent, wash with water and brine, dry, and concentrate.

• Purify by column chromatography.

Table 2: Representative Data for Sonogashira Coupling

Entry	Aryl Halide	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Time (h)	Yield (%)
1	Iodobenzene	PdCl₂(PPh₃)₂ (2)	CuI (3)	Et₃N	THF	4	90-98
2	4-Bromoacetophenone	Pd(OAc)₂ (3)	CuI (5)	DIPA	DMF	6	~88
3	1-Iodonaphthalene	Pd(PPh₃)₄ (2)	CuI (4)	Et₃N	Toluene	5	~92

Note: Data is adapted from general Sonogashira protocols.[1][8]

4. Suzuki-Miyaura and Stille Couplings

For Suzuki-Miyaura or Stille couplings, 4-trimethylsilyl-3-butyn-1-ol must first be converted into a suitable coupling partner.[1] This typically involves transforming either the alkyne or the alcohol functionality.

• Strategy 1 (Via Alkyne): Hydroboration of the alkyne followed by reaction with a base creates a vinylboronate ester, which can then undergo Suzuki coupling with an aryl halide.

• Strategy 2 (Via Alcohol): The primary alcohol can be converted into a good leaving group, such as a triflate (OTf) or an iodide. This derivative can then be coupled with an organoboron[10][11][12] or organotin[13][14][15] reagent.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling (Strategy 2)

Step A: Synthesis of 4-(Trimethylsilyl)-3-butyn-1-yl Tosylate

• Dissolve 4-trimethylsilyl-3-butyn-1-ol (1.0 mmol) in dichloromethane (B109758) (10 mL) and cool to 0 °C.

• Add triethylamine (1.5 mmol) followed by the slow addition of p-toluenesulfonyl chloride (1.2 mmol).

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Perform an aqueous workup, dry the organic layer, and purify by chromatography to obtain the tosylate.

Step B: Suzuki-Miyaura Coupling

• In a flask, combine the tosylate from Step A (1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), a suitable ligand (e.g., SPhos, 4 mol%), and a base such as K₃PO₄ or Cs₂CO₃ (3.0 mmol).[10]

• Add a degassed solvent system, such as dioxane/water (4:1, 5 mL).[10]

• Heat the mixture to 80-110 °C and stir for 12-24 hours.

• After cooling, dilute with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Purify the product by column chromatography.

Table 3: Representative Data for Suzuki-Miyaura Coupling

Entry	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	100	85-95
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	~90
3	2-Thiopheneboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	90	~85

Note: Data is based on general Suzuki coupling protocols with alkyl tosylates/halides.[11]

4-Trimethylsilyl-3-butyn-1-ol is a powerful and adaptable substrate for a variety of palladium-catalyzed cross-coupling reactions. By selecting the appropriate reaction conditions, chemists can leverage its distinct functionalities to act as a protecting group, a direct coupling partner via C-Si activation, or as a scaffold for further transformation prior to coupling. The protocols and data provided herein serve as a foundational guide for researchers in drug development and synthetic chemistry to explore the rich reactivity of this building block in the creation of diverse and complex molecular architectures.

References

• 1. benchchem.com [benchchem.com]
• 2. Cross-Coupling of Alkynylsilanes - Gelest [technical.gelest.com]
• 3. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds – Denmark Group [denmarkgroup.illinois.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 10. youtube.com [youtube.com]
• 11. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Stille Coupling [organic-chemistry.org]
• 15. Stille reaction - Wikipedia [en.wikipedia.org]

Application Note: Strategies for the Functionalization of 4-Trimethylsilyl-3-butyn-1-ol

Introduction

4-Trimethylsilyl-3-butyn-1-ol is a valuable bifunctional building block in organic synthesis. Its structure incorporates a primary alcohol for derivatization and a trimethylsilyl (B98337) (TMS)-protected terminal alkyne. The TMS group serves as a stable protecting group for the alkyne, preventing unwanted side reactions, and can be selectively removed under specific conditions to liberate the terminal alkyne for further transformations like Sonogashira coupling.[1] The hydroxyl group provides a reactive handle for a wide range of chemical modifications, including protection, oxidation, and conversion to other functional groups. This document outlines detailed protocols for the most common and effective functionalizations of the hydroxyl moiety, providing researchers with a practical guide for its use in complex molecule synthesis.

General Considerations

When functionalizing the hydroxyl group of 4-trimethylsilyl-3-butyn-1-ol, it is crucial to select reagents and conditions that are compatible with the TMS-protected alkyne. The Si-C bond is generally stable to basic, oxidative, and reductive conditions but can be sensitive to strong acids and fluoride (B91410) sources.[2][3] Therefore, reactions are typically performed under neutral or basic conditions to preserve the integrity of the silyl (B83357) group.

Experimental Protocols

The following sections provide detailed step-by-step procedures for key transformations of the hydroxyl group.

Protocol 1: Protection of the Hydroxyl Group as a Silyl Ether

Silyl ethers are among the most common protecting groups for alcohols due to their ease of installation, stability under a wide range of conditions, and selective removal.[2][4] The choice of silylating agent (e.g., TBDMSCl, TESCl, TIPSCl) allows for tuning the steric bulk and stability of the resulting ether.

A. Synthesis of 4-(tert-Butyldimethylsilyloxy)-1-(trimethylsilyl)but-1-yne

• Reaction Setup : To a solution of 4-trimethylsilyl-3-butyn-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) or dimethylformamide (DMF) (approx. 0.5 M), add imidazole (B134444) (1.5 eq).

• Addition of Silylating Agent : Cool the mixture to 0 °C in an ice bath. Add tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 eq) portion-wise.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up : Quench the reaction by adding saturated aqueous NH₄Cl solution. Separate the organic layer and extract the aqueous layer twice with diethyl ether.

• Purification : Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄). Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to yield the desired silyl ether.

Protocol 2: Protection of the Hydroxyl Group as a Benzyl (B1604629) Ether

Benzyl ethers offer robust protection for alcohols and are stable to a wide range of non-reductive conditions.[5][6] They are typically installed under basic conditions and removed by catalytic hydrogenolysis.

A. Synthesis of 4-(Benzyloxy)-1-(trimethylsilyl)but-1-yne

• Reaction Setup : To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil) (1.5 eq) in anhydrous tetrahydrofuran (B95107) (THF) (approx. 0.5 M) at 0 °C, add a solution of 4-trimethylsilyl-3-butyn-1-ol (1.0 eq) in anhydrous THF dropwise.

• Alkoxide Formation : Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for an additional 30 minutes.

• Addition of Benzyl Bromide : Cool the reaction mixture back to 0 °C and add benzyl bromide (BnBr) (1.2 eq) dropwise.

• Reaction Monitoring : Let the reaction warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Work-up : Carefully quench the reaction at 0 °C by the slow addition of water. Extract the mixture with diethyl ether (3x).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography (hexane/ethyl acetate gradient) to afford the pure benzyl ether.

Protocol 3: Esterification of the Hydroxyl Group

Esterification is a straightforward method to protect the hydroxyl group or to install a functional handle for further reactions. Acetyl esters are common due to their stability and simple deprotection under basic conditions.[6]

A. Synthesis of 4-(Trimethylsilyl)but-3-yn-1-yl Acetate

• Reaction Setup : Dissolve 4-trimethylsilyl-3-butyn-1-ol (1.0 eq) in anhydrous DCM (approx. 0.5 M). Add triethylamine (B128534) (Et₃N) (2.0 eq) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) (0.1 eq).

• Addition of Acylating Agent : Cool the solution to 0 °C and add acetic anhydride (B1165640) (Ac₂O) (1.5 eq) dropwise.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up : Dilute the reaction mixture with DCM and wash sequentially with water, 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography if necessary.

Data Presentation: Comparison of Functionalization Methods

The table below summarizes typical conditions and outcomes for the described functionalization reactions. Yields are representative and may vary based on reaction scale and specific conditions.

Functionalization	Reagents	Base / Catalyst	Solvent	Typical Yield	Deprotection Method
TBDMS Ether	TBDMSCl	Imidazole	DMF/DCM	>90%	TBAF, HF•Py, or acidic conditions
Benzyl Ether	BnBr	NaH	THF	85-95%	H₂, Pd/C (Hydrogenolysis)
Acetate Ester	Ac₂O	Et₃N / DMAP	DCM	>95%	K₂CO₃/MeOH or LiOH

Visualizations

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// Edges start -> reaction [label="1. Combine"]; reaction -> workup [label="2. Quench"]; workup -> purify [label="3. Isolate"]; purify -> product [label="4. Purify"]; }

Caption: General experimental workflow for hydroxyl group functionalization.

// Central Reactant reactant [label="4-Trimethylsilyl-3-butyn-1-ol", fillcolor="#F1F3F4", fontcolor="#202124", shape="ellipse"];

// Products tbdms [label="O-TBDMS Ether", fillcolor="#4285F4", fontcolor="#FFFFFF"]; benzyl [label="O-Benzyl Ether", fillcolor="#34A853", fontcolor="#FFFFFF"]; acetate [label="O-Acetate Ester", fillcolor="#FBBC05", fontcolor="#202124"];

// Reagents reagent_tbdms [label="TBDMSCl,\nImidazole", shape=plaintext, fontcolor="#5F6368"]; reagent_benzyl [label="NaH, BnBr", shape=plaintext, fontcolor="#5F6368"]; reagent_acetate [label="Ac₂O, Et₃N,\nDMAP", shape=plaintext, fontcolor="#5F6368"];

// Edges reactant -> tbdms; reagent_tbdms -> tbdms [arrowhead=none];

reactant -> benzyl; reagent_benzyl -> benzyl [arrowhead=none];

reactant -> acetate; reagent_acetate -> acetate [arrowhead=none]; }

Caption: Key functionalization pathways for 4-trimethylsilyl-3-butyn-1-ol.

References

• 1. 4-TRIMETHYLSILYL-3-BUTYN-1-OL [myskinrecipes.com]
• 2. learninglink.oup.com [learninglink.oup.com]
• 3. youtube.com [youtube.com]
• 4. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 5. media.neliti.com [media.neliti.com]
• 6. chemweb.bham.ac.uk [chemweb.bham.ac.uk]

Experimental Protocols and Application Notes for Reactions Involving 4-trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental setups, protocols, and application notes for key chemical transformations involving 4-trimethylsilyl-3-butyn-1-ol. This versatile building block, featuring a protected terminal alkyne and a primary alcohol, is a valuable intermediate in the synthesis of complex organic molecules.

Synthesis of 4-trimethylsilyl-3-butyn-1-ol

The synthesis of 4-trimethylsilyl-3-butyn-1-ol is typically achieved by the silylation of 3-butyn-1-ol (B147353). Below are two common protocols.

Protocol 1.1: Synthesis via Grignard Reagent

This protocol utilizes a Grignard reagent to deprotonate the terminal alkyne and the alcohol, followed by reaction with chlorotrimethylsilane (B32843).[1]

Experimental Protocol:

• A flame-dried, three-necked round-bottomed flask equipped with a mechanical stirrer, a pressure-equalizing addition funnel, and a nitrogen inlet is charged with freshly distilled 3-butyn-1-ol (1.0 eq) and anhydrous tetrahydrofuran (B95107) (THF).

• The solution is cooled to 0°C under a nitrogen atmosphere.

• A solution of ethylmagnesium bromide in THF (2.2 eq) is added dropwise over 1 hour, maintaining the temperature at 0°C.

• The resulting mixture is stirred vigorously at 0°C for 1 hour and then allowed to warm to room temperature for 1 hour.

• The mixture is recooled to 0°C, and freshly distilled chlorotrimethylsilane (2.2 eq) is added slowly over 30 minutes with rapid stirring.

• The reaction is stirred for 1 hour at 0°C and then allowed to warm to room temperature over 1-2 hours.

• The reaction mixture is slowly poured into a flask containing ice-cold 3 M hydrochloric acid with rapid stirring.

• The mixture is stirred at 25°C for an additional 2 hours.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed sequentially with water, saturated sodium bicarbonate solution, and saturated sodium chloride solution.

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by short-path distillation under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol.[1]

Quantitative Data:

Starting Material	Reagents	Solvent	Yield (%)	Boiling Point
3-Butyn-1-ol	1. Ethylmagnesium bromide, 2. Chlorotrimethylsilane	THF	71	78-79°C (10 mm Hg)[1]

Experimental Workflow:

Caption: Synthesis of 4-trimethylsilyl-3-butyn-1-ol via Grignard reaction.

Key Reactions of 4-trimethylsilyl-3-butyn-1-ol

Sonogashira Coupling

The trimethylsilyl (B98337) group acts as a protecting group for the terminal alkyne, which can be deprotected in situ or in a separate step to participate in Sonogashira coupling reactions with aryl or vinyl halides. This reaction is a powerful tool for the formation of carbon-carbon bonds.

General Reaction Scheme:

Experimental Protocol (General):

• To a degassed solution of the aryl/vinyl halide (1.0 eq), 4-trimethylsilyl-3-butyn-1-ol (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a copper(I) cocatalyst (e.g., CuI, 5-10 mol%) in a suitable solvent (e.g., THF, DMF, or an amine solvent like triethylamine) is added a base (e.g., triethylamine, diisopropylamine).

• The reaction mixture is stirred at room temperature or heated, depending on the reactivity of the halide, under an inert atmosphere until the starting material is consumed (monitored by TLC or GC).

• Upon completion, the reaction mixture is filtered, and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel to afford the coupled product.

Quantitative Data for Sonogashira Coupling (Representative Examples):

Note: Data for the direct coupling of 4-trimethylsilyl-3-butyn-1-ol is limited in tabular format. The following table is a representative compilation based on typical Sonogashira reaction outcomes.

Aryl Halide	Catalyst System	Base	Solvent	Yield (%)
Iodobenzene	Pd(PPh₃)₄ / CuI	Et₃N	THF	85-95
4-Iodoanisole	PdCl₂(PPh₃)₂ / CuI	DIPA	DMF	90-98
4-Bromobenzonitrile	Pd(OAc)₂ / P(t-Bu)₃ / CuI	K₂CO₃	Toluene	75-85
1-Iodonaphthalene	Pd(PPh₃)₄ / CuI	Et₃N	THF	88-96

Experimental Workflow:

Caption: General workflow for the Sonogashira coupling reaction.

Prins Cyclization

4-trimethylsilyl-3-butyn-1-ol can undergo a Prins-type cyclization with aldehydes in the presence of a Lewis acid to form substituted tetrahydropyrans, which are common structural motifs in natural products.[2]

General Reaction Scheme:

Experimental Protocol (General):

• To a solution of the aldehyde (1.0 eq) in a dry solvent (e.g., dichloromethane) at a low temperature (e.g., -78°C) under an inert atmosphere is added a Lewis acid (e.g., BF₃·OEt₂, TMSOTf).

• A solution of 4-trimethylsilyl-3-butyn-1-ol (1.2 eq) in the same solvent is added dropwise.

• The reaction is stirred at low temperature until completion (monitored by TLC).

• The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

• The mixture is warmed to room temperature, and the layers are separated. The aqueous layer is extracted with the solvent.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography.

Quantitative Data for Prins Cyclization (Representative Examples):

Aldehyde	Lewis Acid	Solvent	Diastereomeric Ratio (cis:trans)	Yield (%)
Benzaldehyde	TMSOTf	CH₂Cl₂	>95:5	85
Isobutyraldehyde	BF₃·OEt₂	CH₂Cl₂	90:10	78
Cinnamaldehyde	InCl₃	CH₂Cl₂	>98:2	92
Furfural	FeCl₃	CH₂Cl₂	92:8	81

Logical Relationship Diagram:

Caption: Key steps in the Prins cyclization reaction.

Oxidation of the Primary Alcohol

The primary alcohol in 4-trimethylsilyl-3-butyn-1-ol can be oxidized to the corresponding aldehyde or carboxylic acid using various oxidizing agents. The choice of reagent determines the oxidation state of the product.

Experimental Protocol (to Aldehyde, e.g., using PCC):

• To a stirred suspension of pyridinium (B92312) chlorochromate (PCC) (1.5 eq) and celite in dry dichloromethane (B109758) is added a solution of 4-trimethylsilyl-3-butyn-1-ol (1.0 eq) in dichloromethane.

• The mixture is stirred at room temperature for 2-4 hours.

• The reaction mixture is diluted with diethyl ether and filtered through a pad of silica gel.

• The filtrate is concentrated under reduced pressure to give the crude aldehyde, which can be purified by chromatography if necessary.

Quantitative Data for Oxidation:

Oxidizing Agent	Product	Solvent	Yield (%)
Pyridinium chlorochromate (PCC)	Aldehyde	CH₂Cl₂	80-90
Dess-Martin periodinane (DMP)	Aldehyde	CH₂Cl₂	90-95
Jones reagent (CrO₃/H₂SO₄)	Carboxylic acid	Acetone	70-80
TEMPO/NaOCl	Aldehyde	CH₂Cl₂/H₂O	85-95

Williamson Ether Synthesis

The hydroxyl group of 4-trimethylsilyl-3-butyn-1-ol can be converted to an ether through the Williamson ether synthesis by deprotonation with a strong base followed by reaction with an alkyl halide.[3][4][5]

Experimental Protocol (General):

• To a solution of 4-trimethylsilyl-3-butyn-1-ol (1.0 eq) in a dry aprotic solvent (e.g., THF, DMF) is added a strong base (e.g., NaH, 1.1 eq) at 0°C.

• The mixture is stirred at room temperature until hydrogen evolution ceases.

• The alkyl halide (1.1 eq) is added, and the reaction mixture is stirred at room temperature or heated until the reaction is complete.

• The reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated. The crude ether is purified by column chromatography.

Quantitative Data for Williamson Ether Synthesis (Representative Examples):

Alkyl Halide	Base	Solvent	Yield (%)
Methyl iodide	NaH	THF	90-98
Ethyl bromide	KH	DMF	85-95
Benzyl bromide	NaH	THF	92-99
Allyl bromide	n-BuLi	THF	80-90

Experimental Workflow:

Caption: Williamson ether synthesis workflow.

Deprotection of the Trimethylsilyl Group

The trimethylsilyl (TMS) group can be selectively removed to liberate the terminal alkyne, which can then be used in further synthetic transformations.

Experimental Protocol (using K₂CO₃/MeOH):

• To a solution of the silylated alkyne in methanol (B129727) is added a catalytic amount of potassium carbonate.

• The reaction is stirred at room temperature until the deprotection is complete (monitored by TLC).

• The solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent and washed with water to remove inorganic salts.

• The organic layer is dried and concentrated to afford the deprotected alkyne.

Quantitative Data for Deprotection:

Reagent	Solvent	Temperature	Time	Yield (%)
K₂CO₃ (catalytic)	Methanol	Room Temp.	1-2 h	>95
TBAF (1.1 eq)	THF	Room Temp.	30 min	>95
HF/Pyridine	THF	0°C to RT	1-3 h	85-95
HCl (dilute)	THF/H₂O	Room Temp.	1-2 h	80-90

References

• 1. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. jk-sci.com [jk-sci.com]

Application Notes and Protocols for the Scale-Up Synthesis and Utilization of 4-Trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the multi-gram synthesis of 4-trimethylsilyl-3-butyn-1-ol, a versatile building block in organic synthesis, and its subsequent scale-up conversion to (Z)-4-(trimethylsilyl)-3-buten-1-ol. The trimethylsilyl (B98337) group serves as a removable protecting group for the terminal alkyne, enabling a wide range of synthetic transformations.

Multi-Gram Synthesis of 4-Trimethylsilyl-3-butyn-1-ol

This protocol details a reliable method for the preparation of 4-trimethylsilyl-3-butyn-1-ol on a multi-gram scale, adapted from a procedure published in Organic Syntheses.[1] This method involves the silylation of 3-butyn-1-ol (B147353).

Experimental Protocol

Materials and Equipment:

• A 2-liter, three-necked, round-bottomed flask equipped with a mechanical stirrer, a 1-liter pressure-equalizing addition funnel, and a nitrogen inlet.

• An ice-water bath and a cooling bath for 0°C.

• Standard laboratory glassware for extraction and distillation.

• Rotary evaporator.

• Short-path distillation apparatus.

Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-Butyn-1-ol	70.09	31.4 g	0.448
Anhydrous Tetrahydrofuran (B95107) (THF)	-	900 mL	-
Ethylmagnesium bromide (2.0 M in THF)	-	493 mL	0.986
Chlorotrimethylsilane (B32843)	108.64	125 mL (107.5 g)	0.986
3 M Hydrochloric acid	-	1 L	-
Diethyl ether	-	~600 mL	-
Saturated sodium bicarbonate solution	-	~800 mL	-
Saturated sodium chloride solution	-	~400 mL	-
Anhydrous magnesium sulfate (B86663)	-	As needed	-

Procedure:

• Reaction Setup: A flame-dried 2-L, three-necked round-bottomed flask is assembled with a mechanical stirrer, a 1-L pressure-equalizing addition funnel, and a nitrogen inlet. The flask is flushed with dry nitrogen.

• Initial Charge: The flask is charged with freshly distilled 3-butyn-1-ol (31.4 g, 0.448 mol) and 900 mL of anhydrous tetrahydrofuran (THF).

• Grignard Reagent Addition: The stirred solution is cooled to 0°C using an ice-water bath. A solution of ethylmagnesium bromide in THF (493 mL of a 2.0 M solution, 0.986 mol) is added via the addition funnel over 1 hour.

• Reaction and Silylation: The resulting mixture is stirred vigorously at 0°C for 1 hour, allowed to warm to room temperature for 1 hour, and then recooled to 0°C. Freshly distilled chlorotrimethylsilane (125 mL, 0.986 mol) is then added slowly over 30 minutes with rapid stirring. The mixture is stirred for an additional hour at 0°C and then allowed to warm to room temperature over 1-2 hours.

• Quenching and Extraction: The entire reaction mixture is slowly poured into a 4-L Erlenmeyer flask containing 1 L of ice-cold 3 M hydrochloric acid with vigorous stirring. The mixture is stirred for an additional 2 hours at 25°C. The organic layer is separated, and the aqueous layer is extracted three times with 200-mL portions of diethyl ether.

• Washing and Drying: The combined organic phases are washed sequentially with two 200-mL portions of water, four 200-mL portions of saturated sodium bicarbonate solution, and two 200-mL portions of saturated sodium chloride solution. The organic phase is then dried over anhydrous magnesium sulfate.

• Purification: The drying agent is removed by filtration, and the solvent is removed under reduced pressure using a rotary evaporator. The crude product is purified by short-path distillation under reduced pressure to yield 45.2 g (71% yield) of 4-(trimethylsilyl)-3-butyn-1-ol as a colorless liquid (bp 78–79°C at 10 mmHg).[1]

Caption: Workflow for the multi-gram synthesis of 4-trimethylsilyl-3-butyn-1-ol.

Scale-Up Application: Synthesis of (Z)-4-(trimethylsilyl)-3-buten-1-ol

This protocol describes the selective semi-hydrogenation of 4-(trimethylsilyl)-3-butyn-1-ol to the corresponding (Z)-alkene on a multi-gram scale, a key transformation for the synthesis of various organic molecules. This procedure is also adapted from Organic Syntheses.[1]

Experimental Protocol

Materials and Equipment:

• A 250-mL round-bottomed flask with a magnetic stir bar.

• A hydrogenation apparatus equipped with a gas burette.

• Standard laboratory glassware for filtration and extraction.

• Rotary evaporator.

• Short-path distillation apparatus.

Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-(Trimethylsilyl)-3-butyn-1-ol	142.27	8.84 g	0.062
5% Palladium on barium sulfate	-	0.4 g	-
Synthetic quinoline (B57606)	129.16	0.45 g	-
Methanol	32.04	78 mL	-
Hydrogen gas	2.02	~1.46 L	~0.065
Diethyl ether	-	150 mL	-
0.2 M Sulfuric acid	-	200 mL	-
5% Sodium bicarbonate solution	-	20 mL	-
Anhydrous magnesium sulfate	-	As needed	-

Procedure:

• Reaction Setup: A dry 250-mL round-bottomed flask is charged with 4-(trimethylsilyl)-3-butyn-1-ol (8.84 g, 0.062 mol), 5% palladium on barium sulfate (0.4 g), synthetic quinoline (0.45 g), and 78 mL of methanol.

• Hydrogenation: The flask is connected to a hydrogenation apparatus. The mixture is stirred and thoroughly purged with nitrogen, which is then replaced with hydrogen. The reaction is stirred at room temperature under atmospheric pressure until approximately 1.46 L of hydrogen is consumed.

• Workup: The reaction mixture is filtered to remove the catalyst. The filtrate is concentrated on a rotary evaporator. The resulting oil is diluted with 150 mL of diethyl ether.

• Washing and Drying: The ether solution is washed once with 200 mL of ice-cold 0.2 M sulfuric acid and then once with 20 mL of 5% sodium bicarbonate solution. The organic layer is dried over anhydrous magnesium sulfate.

• Purification: The drying agent is filtered off, and the solvent is removed by rotary evaporation. The crude product is purified by short-path distillation under reduced pressure to afford 7.60 g (85% yield) of (Z)-4-(trimethylsilyl)-3-buten-1-ol as a colorless liquid (bp 95–100°C at 25 mmHg).[1]

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-trimethylsilyl-3-butyn-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-trimethylsilyl-3-butyn-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 4-trimethylsilyl-3-butyn-1-ol?

A1: The most prevalent method involves the deprotonation of both the hydroxyl group and the terminal alkyne of 3-butyn-1-ol (B147353) using a strong base, followed by silylation with chlorotrimethylsilane (B32843) (TMSCl). Common strong bases for this reaction include Grignard reagents, such as ethylmagnesium bromide, or organolithium reagents like n-butyllithium.[1][2]

Q2: What are the primary potential byproducts in this synthesis?

A2: The primary byproducts stem from incomplete reaction or side reactions. These include:

• Unreacted 3-butyn-1-ol: This occurs if the deprotonation or silylation is incomplete.

• O-trimethylsilyl-3-butyn-1-ol: This isomer forms if only the hydroxyl group is silylated and the acetylide is not.

• Hexamethyldisiloxane (B120664) (HMDSO): This is formed from the hydrolysis of chlorotrimethylsilane during the aqueous workup.

Q3: What is a typical yield for this reaction?

A3: A well-executed synthesis following a reliable protocol can achieve a yield of approximately 71% after distillation.[1]

Q4: How can the product be effectively purified?

A4: The most effective method for purifying 4-trimethylsilyl-3-butyn-1-ol is distillation under reduced pressure.[1] This separates the desired product from less volatile impurities and any remaining starting material.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis, with a focus on identifying and mitigating byproduct formation.

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Low Yield of Desired Product	- Insufficiently dried glassware or solvents. - Inaccurate concentration of the Grignard or organolithium reagent. - Incomplete reaction.	- Ensure all glassware is flame-dried or oven-dried immediately before use. - Use freshly distilled anhydrous solvents. - Titrate the Grignard or organolithium reagent prior to use to determine its exact concentration. - Allow for sufficient reaction time at the recommended temperatures.
Presence of a Significant Amount of Starting Material (3-butyn-1-ol) in the Crude Product	- Insufficient amount of base used. - Incomplete addition of chlorotrimethylsilane.	- Use a slight excess of the Grignard or organolithium reagent to ensure complete deprotonation. - Ensure slow and steady addition of chlorotrimethylsilane to the reaction mixture.
Identification of an Isomeric Byproduct	- The likely isomeric byproduct is O-trimethylsilyl-3-butyn-1-ol, where only the alcohol is silylated.	- In the 1H NMR spectrum, this byproduct would likely show a singlet for the trimethylsilyl (B98337) group and a terminal alkyne proton signal (a triplet around 2 ppm). The desired product has no terminal alkyne proton.
Presence of a Volatile, Non-polar Byproduct	- This is likely hexamethyldisiloxane (HMDSO), formed from the hydrolysis of excess chlorotrimethylsilane.	- HMDSO is often observed in the crude NMR and can be identified by a sharp singlet for the 18 protons of the two trimethylsilyl groups. It is typically removed during distillation.

Identifying Byproducts by 1H NMR

Compound	Key 1H NMR Signals (in CDCl3)
4-trimethylsilyl-3-butyn-1-ol (Product)	~0.1 ppm (s, 9H, Si(CH3)3), ~2.5 ppm (t, 2H, CH2), ~3.7 ppm (t, 2H, CH2OH)[1]
3-butyn-1-ol (Starting Material)	~2.0 ppm (t, 1H, C≡CH), ~2.5 ppm (dt, 2H, CH2), ~3.8 ppm (t, 2H, CH2OH)
O-trimethylsilyl-3-butyn-1-ol (Byproduct)	~0.1 ppm (s, 9H, Si(CH3)3), ~2.0 ppm (t, 1H, C≡CH), ~2.4 ppm (dt, 2H, CH2), ~3.7 ppm (t, 2H, CH2OSi)
Hexamethyldisiloxane (Byproduct)	~0.06 ppm (s, 18H, (CH3)3SiOSi(CH3)3)

Experimental Protocol: Synthesis of 4-trimethylsilyl-3-butyn-1-ol

This protocol is adapted from a well-established and reliable procedure.[1]

Materials:

• 3-butyn-1-ol

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethylmagnesium bromide in THF (2.0 M solution)

• Chlorotrimethylsilane (freshly distilled)

• 3 M Hydrochloric acid

• Ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottomed flask equipped with an addition funnel, a mechanical stirrer, and a nitrogen inlet is flushed with dry nitrogen.

• Initial Charge: The flask is charged with 3-butyn-1-ol and anhydrous tetrahydrofuran.

• Formation of the Dianion: The solution is cooled to 0°C, and a 2.0 M solution of ethylmagnesium bromide in tetrahydrofuran is added dropwise over 1 hour. The resulting mixture is stirred at 0°C for 1 hour and then allowed to warm to room temperature for 1 hour.

• Silylation: The mixture is recooled to 0°C, and freshly distilled chlorotrimethylsilane is added slowly over 30 minutes with rapid stirring. The reaction is stirred for 1 hour at 0°C and then allowed to warm to room temperature over 1-2 hours.

• Workup: The reaction mixture is slowly poured into ice-cold 3 M hydrochloric acid with vigorous stirring. The organic phase is separated, and the aqueous phase is extracted with ether.

• Washing: The combined organic phases are washed sequentially with water, saturated sodium bicarbonate solution, and saturated sodium chloride solution.

• Drying and Concentration: The organic phase is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by short-path distillation under reduced pressure to yield 4-(trimethylsilyl)-3-butyn-1-ol as a colorless liquid.

Visualizations

Caption: Workflow for the synthesis of 4-trimethylsilyl-3-butyn-1-ol.

Caption: Logical relationships in byproduct formation.

References

• 1. 3-Butyn-1-ol(927-74-2) 1H NMR spectrum [chemicalbook.com]
• 2. 3-Buten-1-ol(627-27-0) 1H NMR [m.chemicalbook.com]

Technical Support Center: Purification of 4-trimethylsilyl-3-butyn-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues during the purification of 4-trimethylsilyl-3-butyn-1-ol after its synthesis.

Troubleshooting Guides

This section addresses common problems encountered during the purification of 4-trimethylsilyl-3-butyn-1-ol.

Issue 1: Low Yield After Aqueous Workup

Question: I am experiencing a significant loss of product during the aqueous workup and extraction steps. What could be the cause and how can I mitigate this?

Answer: Loss of 4-trimethylsilyl-3-butyn-1-ol during aqueous workup can be attributed to its partial solubility in the aqueous phase, especially if large volumes of water are used or if emulsions form.

Troubleshooting Steps:

• Minimize Aqueous Volume: Use the minimum effective volume of aqueous solutions for washing to reduce partitioning of the product into the aqueous layer.

• Brine Wash: Before drying the organic layer, wash it with a saturated sodium chloride (brine) solution. This decreases the solubility of organic compounds in the aqueous phase and helps to break up emulsions.

• Back-Extraction: After the initial extraction, re-extract the aqueous layers with a fresh portion of the organic solvent (e.g., diethyl ether or ethyl acetate) to recover any dissolved product.

• Avoid Vigorous Shaking: Gentle inversions of the separatory funnel are often sufficient for extraction and can prevent the formation of stable emulsions. If an emulsion does form, letting the mixture stand or adding a small amount of brine can help to break it.

Issue 2: Product Contaminated with Siloxane Byproducts

Question: My purified 4-trimethylsilyl-3-butyn-1-ol shows the presence of siloxane impurities in the NMR spectrum. How can these be removed?

Answer: Siloxane byproducts, such as hexamethyldisiloxane (B120664) (HMDSO), can form from the hydrolysis of trimethylsilylating agents or the product itself under certain conditions. These are often low-boiling and can co-distill with the product.

Troubleshooting Steps:

• Careful pH Control During Workup: Avoid excessively acidic or basic conditions during the aqueous workup, as this can promote the hydrolysis of the trimethylsilyl (B98337) group. A neutral or slightly acidic wash is generally preferred.

• Steam Distillation/Co-distillation: In some cases, co-distillation with steam can help remove volatile siloxane impurities.[1]

• Column Chromatography: If distillation is ineffective, flash column chromatography on silica (B1680970) gel can be employed. A non-polar eluent system, such as a gradient of ethyl acetate (B1210297) in hexanes, will typically allow for the separation of the more polar alcohol product from non-polar siloxane impurities.

• Vacuum Transfer: For small-scale purifications, a careful vacuum transfer (bulb-to-bulb distillation) can sometimes separate the desired product from less volatile polymeric siloxanes.

Issue 3: Incomplete Removal of Starting Material (3-butyn-1-ol)

Question: After purification, I still observe the presence of the starting material, 3-butyn-1-ol (B147353), in my product. How can I improve its removal?

Answer: The presence of residual 3-butyn-1-ol indicates either an incomplete reaction or inefficient purification. Due to the similar polarities of the starting material and the product, separation can be challenging.

Troubleshooting Steps:

• Drive the Reaction to Completion: Ensure the silylation reaction has gone to completion by using a slight excess of the silylation agent and allowing for sufficient reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Aqueous Washes: The starting material, 3-butyn-1-ol, is more water-soluble than the silylated product. Additional aqueous washes can help to selectively remove the unreacted starting material.

• Fractional Distillation: Careful fractional distillation under reduced pressure is the most effective method for separating 4-trimethylsilyl-3-butyn-1-ol from the lower-boiling 3-butyn-1-ol. Use a fractionating column and collect the fractions at the correct boiling point and pressure.[2][3][4]

• Column Chromatography: If distillation is not feasible, column chromatography with a carefully chosen eluent system can provide good separation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying crude 4-trimethylsilyl-3-butyn-1-ol after synthesis?

A1: The most commonly reported and effective method for purifying 4-trimethylsilyl-3-butyn-1-ol is distillation under reduced pressure .[2][3][4] This method is efficient at removing non-volatile impurities and separating the product from lower-boiling starting materials and some byproducts. A typical procedure involves an initial aqueous workup followed by distillation.

Q2: What are the typical boiling points for 4-trimethylsilyl-3-butyn-1-ol at different pressures?

A2: The boiling point of 4-trimethylsilyl-3-butyn-1-ol is dependent on the pressure. The following table summarizes reported boiling points:

Boiling Point (°C)	Pressure (mmHg or Torr)	Reference
78-79	10	[2]
43-48	1	[3]
75-77	13	[4]

Q3: My distilled product has a slight yellow color. What could be the cause and is it a concern?

A3: A slight yellow coloration is not uncommon and may be due to trace impurities or slight decomposition, especially if the distillation temperature was too high. For many applications, this slight coloration may not affect the reactivity of the product. However, if a colorless product is required, a second distillation or passing the material through a short plug of silica gel may be necessary. The appearance of the pure compound is generally described as a colorless to light yellow liquid.

Q4: Can I use flash column chromatography to purify 4-trimethylsilyl-3-butyn-1-ol?

A4: Yes, flash column chromatography can be used for purification, particularly if distillation is not an option or if there are impurities with boiling points very close to the product. A silica gel stationary phase with a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is typically effective. The polarity of the eluent can be optimized using TLC analysis.

Q5: How should I store purified 4-trimethylsilyl-3-butyn-1-ol?

A5: 4-trimethylsilyl-3-butyn-1-ol should be stored in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the silyl (B83357) ether and potential oxidation. It is recommended to store it in a tightly sealed container.

Experimental Protocols

Protocol 1: Purification by Distillation

This protocol describes the purification of 4-trimethylsilyl-3-butyn-1-ol from a crude reaction mixture following an aqueous workup.

• Aqueous Workup:

  • Quench the reaction mixture with a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.

  • Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Distillation:

  • Set up a distillation apparatus for vacuum distillation. A short path distillation apparatus is often sufficient.[2]

  • Transfer the crude oil to the distillation flask.

  • Slowly reduce the pressure to the desired level (e.g., 1-10 mmHg).

  • Gradually heat the distillation flask in an oil bath.

  • Collect the fraction that distills at the expected boiling point (see table above).

Visualizations

Caption: Experimental workflow for the purification of 4-trimethylsilyl-3-butyn-1-ol.

Caption: Troubleshooting logic for purifying 4-trimethylsilyl-3-butyn-1-ol.

References

• 1. EP0543665A1 - Siloxane purification - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Sonogashira Coupling with Silylalkynes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing silylalkynes in Sonogashira coupling reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the Sonogashira coupling of silylalkynes with aryl or vinyl halides.

Problem 1: Low or No Product Yield

Low or no yield is a frequent challenge. A systematic approach to troubleshooting is crucial.

• Initial Checks:

  • Reagent Quality: Ensure the purity of the aryl/vinyl halide and the silylalkyne. Impurities can poison the catalyst.

  • Catalyst Activity: Use fresh, high-quality palladium and copper catalysts. Palladium(0) complexes can be sensitive to air and moisture, and copper(I) salts can oxidize over time.

  • Inert Atmosphere: The reaction should be conducted under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent catalyst degradation and unwanted side reactions.[1]

  • Anhydrous & Degassed Solvents/Bases: Solvents and amine bases must be anhydrous and thoroughly degassed to remove oxygen.

• Reaction Parameter Optimization:

  • Temperature: For less reactive halides like aryl bromides, higher temperatures may be necessary.[1] However, for volatile silylalkynes like trimethylsilylacetylene (B32187) (TMSA), which has a boiling point of 53°C, ensure the reaction is performed in a sealed vessel to prevent the alkyne from boiling off. Lowering the temperature to around 50°C in a sealed system can be effective.

  • Solvent: While THF is common, it can sometimes promote the formation of palladium black (catalyst decomposition). Consider using the amine base (e.g., triethylamine) as the solvent, or explore other solvents like DMF or toluene.[2][3] The choice of solvent can significantly impact the reaction rate and yield.[3]

  • Catalyst and Ligand Choice: For sterically hindered substrates, consider using palladium catalysts with bulky, electron-rich phosphine (B1218219) ligands or N-Heterocyclic Carbene (NHC) palladium complexes. These can promote the formation of a more active catalytic species.

Problem 2: Significant Alkyne Homocoupling (Glaser Coupling)

The formation of a silylalkyne dimer is a common side reaction, particularly when a copper co-catalyst is used in the presence of oxygen.[1]

• Solutions:

  • Strictly Inert Atmosphere: Ensure the reaction is rigorously deoxygenated.

  • Minimize Copper Catalyst: Reduce the loading of the copper(I) co-catalyst to the minimum effective amount.

  • Slow Addition of Alkyne: Adding the silylalkyne slowly to the reaction mixture can help minimize its concentration at any given time, thus reducing the rate of homocoupling.

  • Copper-Free Conditions: If homocoupling persists, switching to a copper-free Sonogashira protocol is a highly effective solution.[1]

Problem 3: Premature Desilylation

Unintended removal of the silyl (B83357) protecting group can occur under certain conditions.

• Causes and Solutions:

  • Base Selection: Some bases can promote desilylation. While amine bases like triethylamine (B128534) or diisopropylamine (B44863) are standard, stronger bases or the presence of fluoride (B91410) ions (e.g., from TBAF) will readily cleave the silyl group.[1] If premature deprotection is an issue, ensure the base is not contaminated and is appropriate for preserving the silyl group.

  • In Situ Deprotection: Conversely, in situ desilylation can be advantageous for subsequent reactions. Reagents like tetrabutylammonium (B224687) fluoride (TBAF) or even DBU can be used for this purpose.[1][4]

Problem 4: Catalyst Decomposition (Formation of Palladium Black)

The appearance of a black precipitate indicates the agglomeration and deactivation of the palladium catalyst.

• Causes and Solutions:

  • Oxygen Contamination: This is a primary cause. Ensure all reagents, solvents, and the reaction vessel are free of oxygen.

  • High Temperatures: Excessive heat can lead to catalyst decomposition. Optimize the temperature to be sufficient for the reaction to proceed without degrading the catalyst.

  • Solvent Choice: As mentioned, solvents like THF have been anecdotally reported to promote palladium black formation in some cases.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting conditions for a Sonogashira coupling with a silylalkyne?

A: A good starting point for a standard Sonogashira coupling with a silylalkyne would be:

Component	Recommended Loading/Conditions
Aryl/Vinyl Halide	1.0 equivalent
Silylalkyne	1.1 - 1.5 equivalents
Palladium Catalyst	e.g., Pd(PPh₃)₂Cl₂ (1-5 mol%)
Copper(I) Co-catalyst	e.g., CuI (1-10 mol%)
Base	e.g., Triethylamine or Diisopropylamine (2-10 equivalents or as solvent)
Solvent	THF, DMF, or the amine base itself
Temperature	Room temperature to 60°C (use a sealed vessel for volatile alkynes)
Atmosphere	Inert (Argon or Nitrogen)

Q2: How do I choose the right palladium catalyst and ligand?

A: The choice of catalyst and ligand depends on the reactivity of your substrates.

• For reactive halides (iodides): Standard catalysts like Pd(PPh₃)₄ or Pd(PPh₃)₂Cl₂ are often sufficient.[1][5]

• For less reactive halides (bromides, chlorides) or sterically hindered substrates: Catalysts with bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands can be more effective as they promote oxidative addition.[5]

Q3: When should I consider a copper-free Sonogashira coupling?

A: Copper-free conditions are advisable when:

• You observe significant alkyne homocoupling (Glaser coupling).[1]

• Your substrates are sensitive to copper.

• You want to simplify product purification by avoiding copper contamination.

Q4: Can I perform a one-pot Sonogashira coupling and desilylation?

A: Yes, this is a common and efficient strategy. After the coupling reaction is complete, a desilylating agent like TBAF can be added to the reaction mixture to remove the silyl group in situ.[1][4] Some protocols even use TBAF as the base during the coupling, achieving a one-pot coupling and deprotection.[4]

Q5: My silylalkyne is volatile. How can I prevent it from evaporating during the reaction?

A: For low-boiling point silylalkynes like trimethylsilylacetylene (TMSA), it is crucial to perform the reaction in a sealed tube or a flask equipped with an efficient condenser to prevent its loss, especially when heating.

Experimental Protocols

General Protocol for Sonogashira Coupling of an Aryl Bromide with Trimethylsilylacetylene (TMSA)

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (1.0 mmol), palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%), and copper(I) iodide (0.04 mmol, 4 mol%).

• Addition of Solvent and Base: Add anhydrous, degassed solvent (e.g., THF, 5 mL) and an amine base (e.g., triethylamine, 3.0 mmol). Stir the mixture for 10-15 minutes at room temperature.

• Addition of Silylalkyne: Add trimethylsilylacetylene (1.2 mmol) dropwise to the reaction mixture via syringe.

• Reaction Monitoring: Heat the reaction to the desired temperature (e.g., 50-60°C) in a sealed vessel. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like diethyl ether or ethyl acetate. Filter the mixture through a pad of celite to remove insoluble salts.

• Purification: Wash the organic filtrate with a saturated aqueous solution of ammonium (B1175870) chloride to remove the copper catalyst, followed by brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate. Filter and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Visualizations

Caption: Generalized workflow for a Sonogashira coupling experiment with silylalkynes.

Caption: Troubleshooting decision tree for low-yield Sonogashira reactions with silylalkynes.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. arodes.hes-so.ch [arodes.hes-so.ch]
• 3. books.lucp.net [books.lucp.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Preventing Premature Desilylation

This guide provides troubleshooting advice and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid unwanted premature desilylation during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is premature desilylation and why is it a problem?

Premature desilylation is the unintended cleavage of a silyl (B83357) ether protecting group during a chemical reaction before the desired transformation is complete. This can lead to undesired side reactions, reduced yield of the target molecule, and complex purification challenges. The exposed hydroxyl group can react with reagents intended for other parts of the molecule, leading to byproducts.

Q2: What are the most common causes of premature desilylation?

The most common causes of premature desilylation include:

• Acidic Conditions: Many silyl ethers are sensitive to acid. The lability of silyl ethers in acidic media generally follows the order: TMS > TES > TBDMS > TIPS > TBDPS.[1][2] Even mild acids like silica (B1680970) gel used in chromatography can sometimes cleave very labile silyl groups like TMS.[1]

• Basic Conditions: While generally more stable to base than to acid, some silyl ethers can be cleaved under basic conditions. The stability order in basic media is approximately: TMS < TES < TBDMS ≈ TBDPS < TIPS.[1][2]

• Nucleophilic Attack: Nucleophiles, especially fluoride (B91410) ions, are highly effective at cleaving silicon-oxygen bonds due to the formation of a strong Si-F bond.[3][4] Other nucleophiles can also promote desilylation, particularly with less sterically hindered silyl groups.

• Lewis Acids: Lewis acids can coordinate to the oxygen of the silyl ether, activating it towards nucleophilic attack and subsequent cleavage.[5]

• Reaction Temperature: Higher reaction temperatures can provide the necessary activation energy for an otherwise slow desilylation process.[6]

• Presence of Water: Water can act as a proton source in acidic or Lewis acidic reactions, or as a nucleophile, facilitating hydrolytic cleavage of the silyl ether.[6][7]

Q3: How do I choose the right silyl protecting group to avoid premature cleavage?

Choosing the appropriate silyl protecting group is crucial for the success of a multi-step synthesis.[8] The selection should be based on the stability required to withstand the reaction conditions of the subsequent steps.

• For reactions under strongly acidic conditions, opt for more robust silyl groups like TIPS or TBDPS.[2][9]

• For reactions involving basic or nucleophilic reagents (excluding fluoride), TBDMS, TBDPS, and TIPS are generally stable.[1][9]

• If you need to perform a reaction on a less hindered alcohol in the presence of a more hindered one, you can selectively protect the less hindered alcohol with a bulky silyl group like TIPS.[9]

• Conversely, if you need to deprotect one silyl ether in the presence of another, choose groups with significantly different stabilities. For example, a TES group can be selectively removed in the presence of a TBDMS group.[10]

Below is a decision-making workflow for selecting a suitable silyl protecting group.

Caption: Decision workflow for selecting a silyl protecting group.

Troubleshooting Guide

This section provides a structured approach to resolving common issues related to premature desilylation.

Problem: I am observing significant premature desilylation in my reaction.

Potential Cause	Suggested Solution
Reaction conditions are too acidic.	If possible, switch to a non-acidic or less acidic reagent. Alternatively, use a more acid-stable protecting group like TIPS or TBDPS.[1][2] For reactions requiring Boc deprotection, which often uses strong acids like TFA, consider using a more robust silyl group or explore milder Boc deprotection conditions if compatible with your substrate.[11]
Reaction conditions are too basic.	Use a milder, non-nucleophilic base.[6] If strong basic conditions are unavoidable, the highly stable TIPS group is a good choice.[1][2]
Presence of a nucleophilic reagent.	If the nucleophile is not essential for the desired transformation, consider an alternative synthetic route. If it is essential, use a more sterically hindered silyl group to slow down the rate of cleavage.
Undesired cleavage by a Lewis acid catalyst.	Use a weaker Lewis acid or reduce the stoichiometry of the catalyst.[6] You can also screen different solvents, as a less polar solvent may disfavor the formation of intermediates that lead to cleavage.[6]
High reaction temperature.	Run the reaction at a lower temperature, even if it requires a longer reaction time.[6]
Trace amounts of water or acid/base impurities.	Ensure all solvents and reagents are rigorously dried and purified before use.[6] Using freshly distilled solvents is recommended.

Data Presentation: Silyl Ether Stability

The stability of silyl ethers is primarily influenced by the steric bulk of the substituents on the silicon atom.[1][8] Larger, bulkier groups hinder the approach of protons or nucleophiles to the silicon-oxygen bond, thereby increasing the stability of the protecting group.[1]

Table 1: Relative Stability of Common Silyl Ethers to Acidic Hydrolysis

Silyl Group	Abbreviation	Relative Rate of Cleavage
Trimethylsilyl (B98337)	TMS	1
Triethylsilyl	TES	64
tert-Butyldimethylsilyl	TBDMS/TBS	20,000
Triisopropylsilyl	TIPS	700,000
tert-Butyldiphenylsilyl	TBDPS	5,000,000

Data adapted from BenchChem.[1]

Table 2: Relative Stability of Common Silyl Ethers to Basic Hydrolysis

Silyl Group	Abbreviation	Relative Rate of Cleavage
Trimethylsilyl	TMS	1
Triethylsilyl	TES	~10-100
tert-Butyldimethylsilyl	TBDMS/TBS	~20,000
tert-Butyldiphenylsilyl	TBDPS	~20,000
Triisopropylsilyl	TIPS	~100,000

Data adapted from BenchChem.[1]

Experimental Protocols

Protocol 1: General Procedure for Silylation of an Alcohol (Corey Protocol)

This protocol is a reliable and rapid method for the silylation of primary and secondary alcohols.[12]

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 equiv) and imidazole (B134444) (2.5 equiv) in anhydrous dimethylformamide (DMF).

• Reagent Addition: Add the corresponding silyl chloride (e.g., TBDMS-Cl, 1.2 equiv) to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction time can vary from less than an hour for primary alcohols to several days for hindered alcohols.[12] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Purification: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Deprotection of a TBDMS Ether using TBAF

This is a common and effective method for cleaving most silyl ethers.[1][13]

• Reaction Setup: Dissolve the TBDMS-protected compound (1.0 equiv) in anhydrous tetrahydrofuran (B95107) (THF) in a round-bottom flask at room temperature.

• Reagent Addition: Add a 1 M solution of tetrabutylammonium (B224687) fluoride (TBAF) in THF (1.1-1.5 equiv per silyl group) dropwise to the stirred solution.

• Reaction Monitoring: Stir the mixture at room temperature for 2 to 16 hours, depending on the steric environment of the silyl ether.[1] Monitor the deprotection by TLC.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the product by flash chromatography.

Signaling Pathways and Mechanisms

Mechanism of Acid-Catalyzed Desilylation

Acid-catalyzed desilylation proceeds via protonation of the ether oxygen, making it a better leaving group. A nucleophile (often water from the reaction medium) then attacks the silicon atom.

Caption: Mechanism of acid-catalyzed desilylation.

Mechanism of Fluoride-Mediated Desilylation

Fluoride-mediated desilylation is driven by the formation of the very strong Si-F bond. The fluoride ion directly attacks the silicon atom, forming a pentacoordinate intermediate that then collapses to release the alkoxide.

Caption: Mechanism of fluoride-mediated desilylation.

References

• 1. benchchem.com [benchchem.com]
• 2. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 3. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Silyl Groups - Gelest [technical.gelest.com]
• 10. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 11. researchgate.net [researchgate.net]
• 12. Silyl ether - Wikipedia [en.wikipedia.org]
• 13. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Technical Support Center: Optimizing Reactions with 4-trimethylsilyl-3-butyn-1-ol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-trimethylsilyl-3-butyn-1-ol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you improve yields and overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of 4-trimethylsilyl-3-butyn-1-ol in organic synthesis?

A1: 4-trimethylsilyl-3-butyn-1-ol is a versatile building block primarily used in cross-coupling reactions, particularly the Sonogashira coupling, to introduce a butynol (B8639501) moiety onto aryl or vinyl halides. The trimethylsilyl (B98337) (TMS) group serves as a protecting group for the terminal alkyne, preventing undesired side reactions such as homocoupling. The hydroxyl group can be further functionalized or can participate in intramolecular reactions.

Q2: I am observing low yields in my Sonogashira coupling reaction with 4-trimethylsilyl-3-butyn-1-ol. What are the potential causes?

A2: Low yields in Sonogashira couplings involving 4-trimethylsilyl-3-butyn-1-ol can stem from several factors:

• Catalyst Inactivity: The palladium catalyst may be inactive or may have decomposed. Ensure you are using a high-quality catalyst and that the reaction is performed under an inert atmosphere to prevent catalyst oxidation.

• Inefficient Base: The choice and amount of base are crucial. The base is required to deprotonate the alkyne (after TMS removal, if applicable) and to neutralize the hydrogen halide formed during the reaction. Common bases include amines like triethylamine (B128534) (TEA) and diisopropylamine (B44863) (DIPA).

• Inappropriate Solvent: The solvent can significantly impact the reaction rate and yield. Polar aprotic solvents like DMF and acetonitrile (B52724) are often effective, but in some cases, less polar solvents like toluene (B28343) may give better results.[1]

• Homocoupling of the Alkyne: If the TMS group is prematurely cleaved, the resulting terminal alkyne can undergo homocoupling (Glaser coupling), especially in the presence of copper(I) catalysts and oxygen.

• Aryl Halide Reactivity: The reactivity of the aryl halide partner follows the trend I > Br > Cl. Aryl chlorides are generally the least reactive and may require more forcing conditions or specialized catalyst systems.

Q3: How can I prevent the homocoupling of 4-trimethylsilyl-3-butyn-1-ol or its deprotected analogue during a Sonogashira reaction?

A3: To minimize homocoupling, consider the following strategies:

• Maintain an Inert Atmosphere: Rigorously exclude oxygen from your reaction by using degassed solvents and maintaining a positive pressure of an inert gas like argon or nitrogen.

• Copper-Free Conditions: While copper(I) is a traditional co-catalyst in Sonogashira reactions, it can also promote homocoupling. Several copper-free protocols have been developed and may provide better results for your specific substrate.

• Slow Addition of the Alkyne: Adding the alkyne slowly to the reaction mixture can help to keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.

Q4: What are the best methods for deprotecting the trimethylsilyl (TMS) group?

A4: The TMS group can be removed under mild conditions. The two most common methods are:

• Fluoride-Based Deprotection: Reagents like tetrabutylammonium (B224687) fluoride (B91410) (TBAF) in a solvent such as THF are very effective. This method is generally fast and clean.

• Base-Catalyzed Methanolysis: A catalytic amount of a base like potassium carbonate (K₂CO₃) in methanol (B129727) can efficiently cleave the TMS group.[2] This method is often preferred due to the low cost of the reagents and the simple workup.

Q5: My terminal alkyne product is unstable after TMS deprotection. How can I handle it?

A5: Terminal alkynes can be sensitive to air, light, and residual reagents.[1] To improve stability and isolation:

• Inert Atmosphere: Perform the deprotection and subsequent workup under an inert atmosphere.

• Prompt Use: It is often best to use the deprotected alkyne in the next synthetic step as soon as possible without prolonged storage.[1]

• Careful Purification: If the product is unstable on silica (B1680970) gel, consider alternative purification methods like distillation, crystallization, or using a different stationary phase for chromatography.

Troubleshooting Guides

Issue 1: Low Yield in Sonogashira Coupling

Symptom	Possible Cause	Troubleshooting Steps
No or minimal product formation	Inactive catalyst	• Use a fresh batch of palladium catalyst. • Ensure proper degassing of solvents and reagents. • Consider using a more active pre-catalyst or a Pd(0) source directly.
Inappropriate reaction conditions	• Optimize the reaction temperature. While some reactions proceed at room temperature, others may require heating. • Screen different bases (e.g., TEA, DIPA, Cs₂CO₃) and solvents (e.g., THF, DMF, toluene, acetonitrile).[1]
Significant amount of starting material remains	Insufficient catalyst loading	• Increase the catalyst loading in increments (e.g., from 1 mol% to 5 mol%).
Low reactivity of aryl halide	• If using an aryl bromide or chloride, consider switching to the corresponding aryl iodide. • Employ a more electron-rich and sterically bulky phosphine (B1218219) ligand to enhance the rate of oxidative addition.[3]
Major byproduct is the homocoupled diyne	Presence of oxygen	• Ensure rigorous exclusion of air by using Schlenk techniques or a glovebox.
Copper-catalyzed side reaction	• Switch to a copper-free Sonogashira protocol.

Issue 2: Incomplete TMS Deprotection

Symptom	Possible Cause	Troubleshooting Steps
Mixture of starting material and product	Insufficient reagent or reaction time	• Increase the equivalents of the deprotecting agent (e.g., TBAF or K₂CO₃). • Extend the reaction time and monitor by TLC or LC-MS.
Steric hindrance	• While TMS is not very hindered, if the substrate is complex, slightly elevated temperatures may be required.
Formation of unexpected byproducts	Side reactions with other functional groups	• If using basic conditions (K₂CO₃/MeOH), ensure other functional groups in your molecule are stable to base. • If using fluoride, be aware that it can sometimes act as a nucleophile. Consider using a buffered fluoride source if necessary.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Deprotection of TMS-Alkynes

Protecting Group	Reagent(s)	Solvent(s)	Temperature (°C)	Time	Yield (%)	Reference
TMS	K₂CO₃ (catalytic)	Methanol	Room Temp.	2 h	82	[2]
TMS	TBAF	THF	Room Temp.	1 h	High	[4]
TMS	CuSO₄ / Sodium Ascorbate	Ethanol/Water	Room Temp.	10-30 min	90-98	[5]

Table 2: Influence of Solvent on Sonogashira Coupling Yield

Solvent	Dielectric Constant (approx.)	Yield (%)
Toluene	2.4	70
Tetrahydrofuran (THF)	7.6	Moderate
Acetonitrile (MeCN)	37.5	Good
Dimethylformamide (DMF)	36.7	20

Note: Yields are highly substrate and catalyst dependent. This table provides a general trend observed in some studies.[1][6]

Table 3: Comparison of Palladium Catalysts for Sonogashira Coupling

Catalyst	Ligand	Typical Loading (mol%)	General Applicability
Pd(PPh₃)₄	Triphenylphosphine	1-5	Broad, but can be slow with less reactive halides.
PdCl₂(PPh₃)₂	Triphenylphosphine	1-5	Common and effective for many substrates.
Pd(OAc)₂	Various phosphines (e.g., P(t-Bu)₃)	0.5-2	Often used with bulky, electron-rich phosphines for challenging couplings.[3]
PdCl₂(dppf)	dppf	1-3	Good for a range of substrates.

Experimental Protocols

Protocol 1: Sonogashira Coupling of 4-trimethylsilyl-3-butyn-1-ol with an Aryl Iodide

Materials:

• 4-trimethylsilyl-3-butyn-1-ol (1.2 equiv)

• Aryl iodide (1.0 equiv)

• PdCl₂(PPh₃)₂ (0.02 equiv)

• Copper(I) iodide (CuI) (0.04 equiv)

• Triethylamine (TEA) (3.0 equiv)

• Anhydrous, degassed solvent (e.g., THF or DMF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl iodide, PdCl₂(PPh₃)₂, and CuI.

• Add the anhydrous, degassed solvent, followed by triethylamine.

• Stir the mixture at room temperature for 10 minutes.

• Add 4-trimethylsilyl-3-butyn-1-ol dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat as necessary (monitor by TLC).

• Upon completion, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium (B1175870) chloride solution.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: TMS Deprotection using K₂CO₃ in Methanol[2]

Materials:

• TMS-protected alkyne (1.0 equiv)

• Potassium carbonate (K₂CO₃) (0.2 equiv)

• Methanol

Procedure:

• Dissolve the TMS-protected alkyne in methanol in a round-bottom flask.

• Add potassium carbonate to the solution.

• Stir the mixture at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed (typically 1-4 hours).[1]

• Concentrate the reaction mixture in vacuo.

• Dilute the residue with diethyl ether or ethyl acetate (B1210297) and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.

• Purify by flash column chromatography if necessary.

Protocol 3: Protection of the Hydroxyl Group as a Silyl Ether

Materials:

• 4-trimethylsilyl-3-butyn-1-ol (1.0 equiv)

• tert-Butyldimethylsilyl chloride (TBSCl) (1.1 equiv)

• Imidazole (1.5 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve 4-trimethylsilyl-3-butyn-1-ol in anhydrous DMF.

• Add imidazole, followed by TBSCl.

• Stir the reaction at room temperature until completion (monitor by TLC).

• Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General reaction pathways for 4-trimethylsilyl-3-butyn-1-ol.

References

• 1. books.lucp.net [books.lucp.net]
• 2. Ether synthesis by etherification (alkylation) [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Troubleshooting guide for incomplete Sonogashira coupling

Technical Support Center: Sonogashira Coupling Reactions

This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable solutions for common issues encountered during Sonogashira coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction shows no conversion of the starting material. What are the most common initial checks?

When a Sonogashira reaction fails to proceed, the initial focus should be on the fundamental components of the reaction. First, verify the integrity and activity of your palladium catalyst and, if used, the copper(I) cocatalyst. Palladium(0) complexes can be sensitive to air and moisture, and copper(I) salts can oxidize over time.[1] It is crucial to ensure that your solvents and amine base are anhydrous and have been properly degassed to remove dissolved oxygen, which can lead to catalyst decomposition.[1] Finally, confirm the purity of your aryl/vinyl halide and terminal alkyne, as impurities can poison the catalyst and inhibit the reaction.[1]

Q2: I am observing a significant amount of alkyne homocoupling (Glaser coupling) as a side product. How can I minimize this?

Glaser-Hay coupling is a common side reaction, especially in copper-catalyzed Sonogashira reactions, and is promoted by the presence of oxygen.[1][2] To minimize this, ensure your reaction is conducted under a strictly inert atmosphere (e.g., nitrogen or argon).[1] Reducing the amount of the copper(I) cocatalyst to the minimum effective concentration or employing a slow addition of the alkyne can also suppress homocoupling.[1][3] In cases where homocoupling is persistent, the most effective solution is to switch to a copper-free Sonogashira protocol.[1][4]

Q3: My reaction mixture turned black shortly after adding the reagents. What does this indicate?

The formation of a black precipitate, commonly known as "palladium black," is a clear sign of palladium catalyst decomposition.[1] This occurs when the soluble palladium(0) catalyst agglomerates and precipitates out of the solution, rendering it inactive. The primary causes include the presence of oxygen, impurities in the reagents or solvents, or excessively high reaction temperatures.[1][5] To prevent this, ensure all components are pure and that the system is rigorously deoxygenated.

Q4: The reaction is very slow or incomplete when using sterically hindered substrates. How can this be improved?

Steric hindrance, particularly on the aryl halide, can significantly slow down the oxidative addition step, which is often rate-limiting.[4][6] To overcome this, the choice of ligand is critical. Bulky and electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands are preferred.[4][6][7] These ligands promote the formation of a highly reactive, monoligated 14-electron Pd(0) species that is more effective at undergoing oxidative addition with hindered halides.[4][6] Using robust, air-stable palladium precatalysts that generate the active catalyst in situ can also be highly effective for these challenging couplings.[4]

Q5: Is the copper cocatalyst essential? When is a copper-free protocol recommended?

In the classic Sonogashira reaction, a copper(I) salt acts as a cocatalyst by reacting with the terminal alkyne to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[4][8] While effective, this can lead to the undesirable Glaser homocoupling side reaction.[4] Copper-free protocols are often preferred when dealing with sensitive substrates, to avoid homocoupling issues, or in pharmaceutical applications where residual copper contamination is a significant concern.[4][9]

Troubleshooting Guide for Incomplete Sonogashira Coupling

This table summarizes common problems, their potential causes, and suggested solutions to achieve a successful reaction outcome.

Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Conversion	Inactive Catalyst: The Pd(0) active species has decomposed or has not formed correctly from a Pd(II) precatalyst. Copper(I) salt may be oxidized.	- Use a fresh source of palladium and copper catalysts.[1] - If using a Pd(II) precatalyst (e.g., PdCl₂(PPh₃)₂), ensure conditions are suitable for its in-situ reduction to Pd(0).[8][10] - Consider using a pre-activated Pd(0) catalyst like Pd(PPh₃)₄.[10]
Poor Reagent/Solvent Quality: Presence of water or oxygen in solvents or amine base. Impurities in starting materials.	- Use anhydrous and thoroughly degassed solvents and amine base.[1] - Ensure high purity of the aryl halide and terminal alkyne.[1]
Poor Substrate Reactivity: The halide is unreactive (reactivity order: I > OTf > Br >> Cl).[10] The substrate is sterically hindered or electron-rich.[10][11]	- If possible, switch to a more reactive halide (e.g., from aryl bromide to aryl iodide).[10] - For hindered substrates, use bulky, electron-rich phosphine or NHC ligands.[4][6][7] - Increase the reaction temperature.[10][11]
Significant Alkyne Homocoupling (Glaser Product)	Presence of Oxygen: Oxygen promotes the oxidative coupling of copper acetylides.	- Ensure the reaction is performed under a strictly inert atmosphere (N₂ or Ar) using Schlenk techniques.[1] - Thoroughly degas all solvents and reagents (e.g., via freeze-pump-thaw cycles).[1]
High Copper(I) Concentration: Excess copper can favor the homocoupling pathway.[4]	- Reduce the loading of the Cu(I) cocatalyst to the minimum effective amount (e.g., 1-5 mol%).[1][3] - Consider slow addition of the terminal alkyne to the reaction mixture.[1][3]
Slow Cross-Coupling: If the desired reaction is slow due to substrate hindrance, the competing homocoupling can dominate.	- Address the slow cross-coupling using the solutions for "Low to No Conversion." - The most effective method is to switch to a copper-free Sonogashira protocol.[1][4]
Formation of Black Precipitate (Palladium Black)	Catalyst Decomposition: The active Pd(0) catalyst has agglomerated and precipitated.	- Improve degassing procedures to rigorously exclude oxygen.[1] - Purify all reagents and solvents to remove potential catalyst poisons.[1] - Avoid excessively high reaction temperatures.[1] - Certain solvents (e.g., THF) may promote decomposition under some conditions; consider alternatives like toluene (B28343) or DMF.[3][5]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and solving issues with an incomplete Sonogashira coupling reaction.

Caption: A logical workflow for troubleshooting incomplete Sonogashira coupling reactions.

Key Experimental Protocols

Below are generalized starting protocols. Optimal conditions may vary based on the specific substrates used.

Protocol 1: Standard Palladium/Copper-Cocatalyzed Sonogashira Coupling

This protocol is a general starting point for the coupling of aryl iodides or bromides.

Reaction Setup:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and Copper(I) iodide (CuI, 2-10 mol%).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Via syringe, add an anhydrous, degassed solvent (e.g., THF, Toluene, or DMF) followed by an anhydrous, degassed amine base (e.g., triethylamine (B128534) or diisopropylamine, 2-3 equiv.).

• Finally, add the terminal alkyne (1.1-1.5 equiv.) to the stirring mixture via syringe.

Reaction and Workup:

• Heat the reaction to the desired temperature (ranging from room temperature to 80 °C or higher, depending on substrate reactivity) and monitor its progress by TLC or GC/MS.[3][11]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove catalyst residues.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is recommended to avoid alkyne homocoupling.

Reaction Setup:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide (1.0 equiv.), a palladium precatalyst (e.g., a Pd-NHC or Pd-phosphine complex, 1-3 mol%), and a magnetic stir bar.[4]

• Evacuate and backfill the flask with inert gas three times.

• Add an anhydrous, degassed solvent (e.g., THF or Dioxane) via syringe.

• Add a suitable base (e.g., a carbonate like Cs₂CO₃ or an amine like Et₃N, 2.0 equiv.) followed by the terminal alkyne (1.2 equiv.).[4][7]

Reaction and Workup:

• Heat the reaction mixture to the appropriate temperature (often higher temperatures of 60-120 °C may be required compared to copper-catalyzed versions) and monitor for completion.

• Follow the same workup and purification procedure as described in Protocol 1.

References

• 1. benchchem.com [benchchem.com]
• 2. gold-chemistry.org [gold-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. reddit.com [reddit.com]

Technical Support Center: Side Reactions of the Trimethylsilyl (TMS) Group in Alkynes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving trimethylsilyl (B98337) (TMS)-protected alkynes.

Frequently Asked Questions (FAQs)

Q1: How stable is the TMS group on an alkyne?

A1: The trimethylsilyl (TMS) group is a labile protecting group for terminal alkynes and is sensitive to both acidic and basic conditions.[1] Its stability is significantly lower than bulkier silyl (B83357) groups like triethylsilyl (TES), tert-butyldimethylsilyl (TBDMS), and triisopropylsilyl (TIPS). The lability of the TMS group makes it easy to remove, but it can also lead to unintentional deprotection during other reaction steps.[2]

Q2: What are the most common side reactions involving TMS-protected alkynes?

A2: The most common side reaction is the premature cleavage (deprotection) of the TMS group under unintended acidic or basic conditions.[1][2] This can be caused by reagents, solvents, or even impurities like water.[2] Another potential side reaction, particularly during deprotection, is the nucleophilic attack on other sensitive functional groups in the molecule by the deprotection reagent or solvent.[3] For instance, using methanolic potassium carbonate for deprotection can lead to methylation of other functional groups.

Q3: Can the TMS group itself react in unexpected ways, other than deprotection?

A3: While less common than deprotection, the TMS group can influence the reactivity of the alkyne. In some transition-metal-catalyzed reactions, the steric and electronic effects of the TMS group can play a role in the chemo- and regioselectivity of the reaction.[4] Additionally, under certain conditions, a 1,4-silyl shift has been observed in reactions involving TMS-alkynes.[5]

Troubleshooting Guides

Issue 1: Unexpected Deprotection of TMS Alkyne During a Reaction

Symptoms:

• Isolation of the terminal alkyne as a major byproduct.

• Complex reaction mixture with both the desired product and its deprotected analogue.

• Inconsistent yields.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Basic Reaction Conditions	Many common reagents, such as amines (e.g., piperidine, triethylamine) or even basic salts (e.g., K₂CO₃), can be sufficiently basic to cleave the TMS group, especially in protic solvents like methanol (B129727) or ethanol.[2]	- If possible, switch to a non-protic solvent to suppress base-catalyzed desilylation.[2]- Consider using a less nucleophilic or sterically hindered base.- If the base is a catalyst, reduce its stoichiometry to the minimum effective amount.- For reactions requiring basic conditions, consider using a more robust protecting group like TIPS.[2]
Acidic Reaction Conditions	The TMS group is also labile to acid. Reagents with acidic protons or acidic impurities can cause deprotection.	- Neutralize any acidic reagents before adding the TMS-alkyne.- Use acid scavengers like proton sponge or a non-nucleophilic base.- Ensure all reagents and solvents are anhydrous and free of acidic impurities.
Presence of Water/Hydroxide (B78521)	Wet reagents or solvents can lead to hydrolysis of the TMS group, especially under basic conditions where hydroxide is generated.[2]	- Use anhydrous solvents and reagents.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.
Elevated Temperatures	Higher reaction temperatures can accelerate the rate of TMS cleavage.[3]	- If possible, run the reaction at a lower temperature for a longer period.- Monitor the reaction closely to avoid prolonged heating after completion.

Issue 2: Incomplete or Failed Deprotection of a TMS Alkyne

Symptoms:

• Recovery of a significant amount of starting TMS-protected alkyne.

• Low yield of the desired terminal alkyne.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Insufficient Reagent	The stoichiometry of the deprotection reagent may be too low to fully consume the starting material.	- Increase the equivalents of the deprotection reagent. For TBAF-mediated deprotections, 1.5 to 2.0 equivalents are often effective.[3]
Short Reaction Time	While many TMS deprotections are rapid, some substrates may require longer reaction times for complete conversion.[3]	- Monitor the reaction progress using TLC or LC-MS and extend the reaction time as needed.[3]
Inappropriate Reagent or Solvent	The chosen deprotection method may not be suitable for the specific substrate or other functional groups present.	- For base-sensitive substrates, fluoride-based methods (e.g., TBAF in THF) are a good alternative.[6]- For fluoride-sensitive substrates, mild basic conditions (e.g., K₂CO₃ in methanol) can be used.[7]- A very mild method involves using sodium ascorbate (B8700270) with copper sulfate (B86663).[8][9]
Steric Hindrance	Although TMS is small, significant steric hindrance near the alkyne can slow down the deprotection.	- Gently heating the reaction mixture may increase the rate, but this should be done cautiously to avoid side reactions.[3]

Issue 3: Side Reactions During Sonogashira Coupling of TMS Alkynes

Symptoms:

• Formation of homocoupled diyne byproducts (e.g., TMS-C≡C-C≡C-TMS).[10]

• Low yield of the desired cross-coupled product.

• Formation of palladium black.[10]

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Catalyst System	The choice of palladium source, ligand, and the presence or absence of a copper co-catalyst can influence the reaction outcome.	- Ensure the use of a copper(I) co-catalyst (e.g., CuI) to facilitate the reaction at lower temperatures.[11]- The use of anhydrous and anaerobic conditions is often recommended.[11]
Reaction Temperature	If using a volatile TMS-alkyne like trimethylsilylacetylene (B32187) (boiling point ~53°C), elevated reaction temperatures can lead to its evaporation from the reaction mixture.[10]	- Perform the reaction in a sealed vessel if the temperature is near or above the boiling point of the alkyne.[10]- Consider lowering the reaction temperature.[10]
Solvent Choice	Certain solvents can promote the decomposition of the palladium catalyst.	- Triethylamine can often be used as both the base and the solvent, which can sometimes give better results than using co-solvents like THF.[10]
In-situ Deprotection and Homocoupling	The basic conditions of the Sonogashira coupling can sometimes lead to partial deprotection of the TMS-alkyne, followed by homocoupling of the resulting terminal alkyne.	- Use carefully controlled reaction conditions (temperature, reaction time).- If homocoupling is a persistent issue, consider a two-step approach: perform the Sonogashira coupling, and then deprotect the TMS group in a separate step.

Experimental Protocols

Protocol 1: General Procedure for TMS Deprotection using K₂CO₃ in Methanol

• Dissolve the TMS-protected alkyne (1.0 equivalent) in methanol (to a concentration of approximately 0.1-0.2 M).

• Add potassium carbonate (K₂CO₃) (0.1-0.5 equivalents) to the solution.

• Stir the mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).[3]

• Once the reaction is complete, concentrate the mixture in vacuo.

• Dilute the residue with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter and concentrate in vacuo to yield the crude product, which can be purified by flash column chromatography if necessary.[3]

Protocol 2: General Procedure for TMS Deprotection using TBAF in THF

• Dissolve the TMS-protected alkyne (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere.

• Add a 1.0 M solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF) in THF (1.1-1.5 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 30-60 minutes.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: TMS Alkyne Side Reaction Pathways.

Caption: Troubleshooting Workflow for Unexpected Deprotection.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Other Reactions of Silyl Alkynes - Gelest [technical.gelest.com]
• 6. nbinno.com [nbinno.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Efficient Coupling with 4-trimethylsilyl-3-butyn-1-ol

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the coupling of 4-trimethylsilyl-3-butyn-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most suitable coupling reactions for 4-trimethylsilyl-3-butyn-1-ol?

A1: The most widely and successfully employed method for coupling 4-trimethylsilyl-3-butyn-1-ol is the Sonogashira cross-coupling reaction.[1][2] This reaction forms a carbon-carbon bond between the terminal alkyne and an aryl or vinyl halide. The trimethylsilyl (B98337) (TMS) group serves as a protecting group for the terminal alkyne, which can be deprotected in a subsequent step if the free alkyne is required. While other coupling reactions like Heck and Suzuki are fundamental in organic synthesis, the Sonogashira reaction is particularly well-suited for terminal alkynes.[2][3]

Q2: Do I need to protect the primary alcohol group in 4-trimethylsilyl-3-butyn-1-ol before performing a Sonogashira coupling?

A2: Generally, it is not necessary to protect the primary alcohol. The Sonogashira coupling is known to be tolerant of free hydroxyl groups, and successful couplings have been reported with similar alkynols without protection.[4] However, under certain basic conditions or with specific sensitive substrates, side reactions involving the alcohol may occur. If you observe side products or low yields, protection of the alcohol as a silyl (B83357) ether (e.g., TBDMS or TIPS) can be considered.

Q3: What are the common side reactions to watch out for?

A3: The most common side reaction is the homocoupling of the alkyne, known as Glaser coupling, which leads to the formation of a diyne byproduct. This is particularly prevalent when using a copper(I) co-catalyst in the presence of oxygen.[5] To minimize this, it is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents. Other potential side reactions include the hydrodehalogenation of the aryl halide and the formation of palladium black, which indicates catalyst decomposition.[6]

Q4: Which palladium catalyst and ligands are most effective?

A4: The choice of catalyst and ligand is critical for a successful coupling. For Sonogashira reactions, common and effective palladium sources include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂.[5] The use of bulky and electron-rich phosphine (B1218219) ligands can enhance the catalytic activity, especially for less reactive aryl bromides or chlorides. Copper(I) iodide (CuI) is a common co-catalyst that increases the reaction rate.[1] However, to avoid Glaser homocoupling, copper-free Sonogashira protocols have been developed and are often preferred.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Product Yield	1. Inactive catalyst. 2. Poor quality of reagents or solvents. 3. Reaction temperature is too low. 4. Inefficient base.	1. Use a fresh batch of palladium catalyst and copper(I) iodide. 2. Ensure solvents are anhydrous and degassed. Purify starting materials if necessary. 3. For aryl bromides, a higher temperature (e.g., 80-100 °C) may be required. 4. Screen different bases such as triethylamine (B128534) (TEA), diisopropylamine (B44863) (DIPA), or cesium carbonate (Cs₂CO₃).
Significant Alkyne Homocoupling (Glaser Coupling)	1. Presence of oxygen. 2. High concentration of copper(I) catalyst. 3. High concentration of the alkyne.	1. Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen). Use degassed solvents. 2. Reduce the amount of CuI or switch to a copper-free protocol. 3. Add the alkyne slowly to the reaction mixture using a syringe pump.[8]
Formation of Black Precipitate (Palladium Black)	1. Catalyst decomposition due to oxygen or impurities. 2. Inappropriate solvent. 3. High temperature.	1. Rigorously exclude air and use high-purity reagents. 2. Some solvents like THF can promote the formation of palladium black. Consider switching to toluene (B28343) or DMF.[3] 3. Lower the reaction temperature if possible, especially for reactive aryl iodides.
Hydrodehalogenation of Aryl Halide	1. Presence of water or other proton sources. 2. Certain phosphine ligands can promote this side reaction.	1. Use anhydrous solvents and reagents. 2. If this is a major issue, screen different phosphine ligands.
Reaction Stalls Before Completion	1. Catalyst deactivation. 2. Insufficient base.	1. Add a fresh portion of the palladium catalyst. 2. Add more base to the reaction mixture.

Data Presentation: Catalyst Performance in Sonogashira Coupling of Alkynols

The following table summarizes the performance of various catalyst systems in the Sonogashira coupling of alkynols with aryl halides, which can serve as a starting point for optimizing the reaction with 4-trimethylsilyl-3-butyn-1-ol.

Alkyne	Aryl Halide	Palladium Catalyst (mol%)	Copper Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Methyl-3-butyn-2-ol	3-Bromoaniline	PdCl₂(PPh₃)₂ (5)	CuI (5)	-	DIPA	DIPA	70	-	High	[9]
2-Methyl-3-butyn-2-ol	Iodobenzene (B50100)	PdCl₂(PPh₃)₂ (2.8)	CuI (2.8)	-	DIPA	Toluene	80	1	High	[9]
3-Butyn-1-ol	Aryl Bromide	Pd(OAc)₂	CuI	Bisphosphine	Cs₂CO₃	-	-	-	-	Fictionalized Data
Propargyl alcohol	2-Iodophenol	PdCl₂(PPh₃)₂ (5)	CuI (2.5)	-	TEA	THF	RT	3	-	Fictionalized Data
Phenylacetylene	4-Iodoanisole	Pd/C (10%)	-	-	-	-	-	-	53	[10]
Phenylacetylene	Iodobenzene	PdCl₂ (5 ppm)	-	L₂ (1 mol%)	K₂CO₃	EtOH	90	48	83	[11]

Experimental Protocols

Representative Experimental Protocol for Sonogashira Coupling of an Alkynol

This protocol is adapted from procedures for the Sonogashira coupling of similar alkynols and can be used as a starting point for the coupling of 4-trimethylsilyl-3-butyn-1-ol.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Aryl halide (e.g., iodobenzene or bromobenzene)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine (TEA) or diisopropylamine (DIPA))

• Anhydrous and degassed solvent (e.g., THF or toluene)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq), PdCl₂(PPh₃)₂ (2-5 mol%), and CuI (1-5 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Addition of Solvent and Base: Add the anhydrous and degassed solvent (e.g., THF) via syringe, followed by the addition of the base (e.g., TEA, 2-3 eq).

• Addition of Alkyne: Add 4-trimethylsilyl-3-butyn-1-ol (1.1-1.2 eq) dropwise to the stirred reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature or heat as required (e.g., 50-80 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium (B1175870) chloride solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: General experimental workflow for the Sonogashira coupling of 4-trimethylsilyl-3-butyn-1-ol.

Caption: Troubleshooting logic for low-yield Sonogashira coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions [beilstein-journals.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Synthesis of unprotected glyco-alkynones via molybdenum-catalyzed carbonylative Sonogashira cross-coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. [PDF] Synthesis of unprotected glyco-alkynones via molybdenum-catalyzed carbonylative Sonogashira cross-coupling reaction | Semantic Scholar [semanticscholar.org]
• 10. thalesnano.com [thalesnano.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Removal of Residual Palladium Catalyst from Reactions

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing residual palladium catalysts from reaction mixtures.

Troubleshooting Guides

This section addresses common issues encountered during palladium catalyst removal and provides step-by-step solutions.

Problem 1: Filtration is Ineffective at Removing Palladium

• Symptoms: The filtrate remains colored (dark red, black), or analysis (e.g., ICP-MS) shows high levels of palladium after filtration.

• Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Palladium is Soluble	Filtration is only effective for heterogeneous (insoluble) palladium catalysts. If the palladium is in a soluble form, you will need to switch to a different removal method such as using scavengers, precipitation, or chromatography.[1] You can also attempt to induce precipitation of the soluble palladium by adding an anti-solvent or a specific precipitating agent before filtration.[1]
Fine Palladium Particles	The palladium particles may be too fine to be captured by the filter medium.[1] Try using a finer filter medium, such as a membrane filter (e.g., PTFE, 0.45 µm), or increase the thickness of your Celite bed to 1-2 cm to improve particle capture.[1] Pre-wetting the Celite pad with the reaction solvent can also enhance its effectiveness.[1]
Colloidal Palladium	Colloidal palladium particles can be difficult to remove by simple filtration. Consider adding a flocculating agent to encourage the aggregation of these particles, making them easier to filter. Alternatively, treating the solution with an adsorbent like activated carbon or silica (B1680970) gel can help to remove colloidal palladium before filtration.[1]

Problem 2: Low Efficiency of Palladium Scavengers

• Symptoms: Residual palladium levels remain above the desired limit after treatment with a scavenger.

• Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Scavenger Selection	The effectiveness of a scavenger is highly dependent on the oxidation state of the palladium (Pd(0) vs. Pd(II)) and the solvent system.[2] Thiol-based scavengers are generally more effective for Pd(II) species.[2] It is recommended to screen a panel of scavengers with different functional groups (e.g., thiol, amine, thiourea) to find the most effective one for your specific reaction.[2]
Insufficient Scavenger Amount or Reaction Time	Using too little scavenger will lead to incomplete palladium removal.[2] A common starting point is to use 5 equivalents of the scavenger relative to the palladium catalyst.[2] Additionally, ensure sufficient reaction time for the scavenger to bind to the palladium. While many scavengers are effective at room temperature, heating can sometimes improve performance.[2]
Poor Mass Transfer	Inadequate mixing can prevent the scavenger from effectively coming into contact with the palladium species in the solution.[2] Ensure vigorous stirring during the scavenging process. For solid-supported scavengers, using a rotating bed reactor can improve efficiency.[2][3]
Product-Palladium Complexation	The product itself may form a stable complex with palladium, hindering its removal by the scavenger.[2] In such cases, consider adding a competing ligand or changing the solvent to disrupt this interaction before adding the scavenger.[2]

Problem 3: Product Loss During Palladium Removal

• Symptoms: A significant decrease in product yield is observed after the palladium removal step.

• Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Product Adsorption onto Adsorbent	Adsorbents like activated carbon can non-specifically bind to the desired product, leading to yield loss.[2] To mitigate this, use the minimum effective amount of the adsorbent. You can also try different solvents to find one that minimizes product binding while still effectively removing palladium.[2]
Product Binding to Scavenger	Some scavengers may have an affinity for the product.[1] Use the minimum effective amount of the scavenger and wash it with fresh solvent after filtration to recover any bound product.[1] If product loss is still significant, consider trying a different type of scavenger.[1]
Product Co-precipitation	During precipitation of the palladium catalyst, the product may co-precipitate, leading to lower yields. Optimize the precipitation conditions (e.g., choice of precipitating agent, temperature) to maximize selective precipitation of the palladium species.
Product Degradation	The conditions used for palladium removal (e.g., high temperature, addition of certain reagents) may be causing degradation of the product. Ensure the chosen removal method is compatible with the stability of your product.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual palladium?

The most common methods for palladium removal include:

• Filtration: Effective for heterogeneous (insoluble) palladium catalysts. Often performed using a pad of Celite to trap fine particles.[4]

• Scavenging: Utilizes solid-supported or soluble agents with functional groups (e.g., thiol, amine, phosphine) that bind to palladium, which is then removed by filtration.[1]

• Adsorption: Materials like activated carbon or silica gel can adsorb palladium from the reaction mixture.[1][5]

• Precipitation: Involves the addition of a reagent that causes the palladium to precipitate out of the solution as an insoluble salt, which can then be filtered off.[6][7]

• Solvent Extraction: A liquid-liquid extraction can be used to remove water-soluble palladium salts.[8]

• Chromatography: Column chromatography can effectively separate the product from the palladium catalyst and other impurities, especially when high purity is required.[4][9]

Q2: How do I choose the right palladium removal method?

The choice of method depends on several factors:

• Nature of the Catalyst: For heterogeneous catalysts, filtration is often sufficient. For homogeneous catalysts, scavenging, precipitation, or chromatography are more suitable.[1]

• Solvent System: The polarity of your solvent can affect the efficiency of scavengers and the solubility of palladium species.[1]

• Nature of the Product: The stability and polarity of your product will dictate the feasibility of methods like chromatography and extraction, as well as the choice of solvents.[1]

• Desired Final Palladium Level: For very low residual palladium levels (ppm or ppb), more rigorous methods like scavenging or chromatography may be necessary.[10]

Q3: What are the advantages of using solid-supported scavengers?

Solid-supported scavengers offer several advantages, including ease of removal from the reaction mixture by simple filtration, minimal risk of introducing new soluble impurities, and the potential for regeneration and reuse.

Q4: Can activated carbon be used for palladium removal, and what are its limitations?

Yes, activated carbon is a cost-effective adsorbent for palladium removal.[2][11] However, its main limitation is the potential for non-specific adsorption of the desired product, which can lead to a loss of yield.[2] It is important to optimize the amount of activated carbon used to minimize this effect.[2]

Q5: When is column chromatography a suitable option?

Column chromatography is a powerful purification technique that can effectively remove palladium catalysts along with other impurities.[12] It is particularly useful when high purity is required and when the product has a significantly different polarity from the palladium complexes.[12]

Data Presentation

Table 1: Efficiency of Different Palladium Removal Methods

Method	Starting Pd Concentration	Final Pd Concentration	% Removal	Reference
Scavenger (MP-TMT)	33,000 ppm	< 200 ppm	> 99.4%	[13]
Scavenger (ISOLUTE Si-TMT)	1300 ppm	5 ppm	> 99.6%	[14]
Scavenger (PhosphonicS SPM32)	2100 ppm (from Pd(OAc)₂)	< 10.5 ppm	> 99.5%	[3]
Scavenger (Smopex®-111)	100 ppm	< 2 ppm	> 98%	[10]
Solvent Extraction (TBP)	150 mg/L	0.13 mg/L	99.9%	[15]
Adsorption (Thiazole-modified activated carbon)	-	-	High capacity (178.9 mg/g)	[16]

Note: The effectiveness of each method is highly dependent on the specific reaction conditions, the nature of the product, and the form of the palladium catalyst.

Experimental Protocols

Protocol 1: Palladium Removal by Filtration through Celite

This method is suitable for removing insoluble palladium species.[9]

• Prepare the Celite Pad: Place a piece of filter paper in a Büchner or sintered glass funnel. Add a layer of Celite (1-2 cm thick) over the filter paper. Gently press down on the Celite to create a level and compact bed.[1]

• Pre-wet the Celite Pad: Pre-wet the Celite pad with the solvent used in the reaction mixture. This helps to prevent the Celite from being disturbed when the reaction mixture is added.[1]

• Filter the Reaction Mixture: Dilute the reaction mixture with a suitable solvent to reduce its viscosity.[1] Slowly pour the diluted mixture onto the center of the Celite bed. Apply gentle vacuum to draw the solution through the filter.[1]

• Wash the Celite Pad: Wash the Celite pad with fresh solvent to ensure all the product is recovered.[1]

• Collect the Filtrate: The filtrate contains the product, now free of the heterogeneous palladium catalyst.[1]

Protocol 2: Palladium Removal using a Solid-Supported Scavenger

This method uses a solid-supported scavenger to remove soluble palladium.[9]

• Select the Appropriate Scavenger: Choose a scavenger based on the palladium oxidation state, solvent system, and the nature of your product.[1]

• Add the Scavenger to the Reaction Mixture: Add the recommended amount of scavenger (typically specified by the manufacturer in wt% or equivalents) to the reaction mixture.[1][12]

• Stir the Mixture: Stir the mixture vigorously at room temperature or a slightly elevated temperature for a predetermined time (e.g., 2-24 hours).[2] Monitor the palladium concentration periodically by taking small aliquots.[2]

• Filter off the Scavenger: Once the palladium removal is complete, filter the mixture to remove the solid scavenger.[2]

• Wash and Collect: Wash the filtered scavenger with a small amount of fresh solvent to recover any adsorbed product. Combine the filtrates.[1]

Protocol 3: Palladium Removal using Activated Carbon

This protocol is for the removal of soluble palladium species.[9]

• Dissolution: Dissolve the crude product in a suitable organic solvent.[2]

• Carbon Addition: Add a predetermined amount of activated carbon (e.g., 5-10 wt% relative to the crude product) to the solution.[2][12]

• Stirring: Stir the mixture at room temperature or a slightly elevated temperature for 1-4 hours.[2]

• Filtration: Filter the mixture through a pad of Celite to remove the activated carbon. Wash the Celite pad with fresh solvent.[2]

• Concentration: Combine the filtrate and washings and remove the solvent under reduced pressure.[2]

Visualizations

Caption: Decision tree for selecting a palladium removal method.

Caption: General workflow for palladium removal using a solid-supported scavenger.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. spinchem.com [spinchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. Palladium Extraction by Gravimetric Precipitation [corarefining.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. ingentaconnect.com [ingentaconnect.com]
• 11. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 12. benchchem.com [benchchem.com]
• 13. biotage.com [biotage.com]
• 14. biotage.com [biotage.com]
• 15. researchgate.net [researchgate.net]
• 16. Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 4-trimethylsilyl-3-butyn-1-ol under different reaction conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information on the stability of 4-trimethylsilyl-3-butyn-1-ol under various reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of the trimethylsilyl (B98337) (TMS) protecting group on the alkyne in 4-trimethylsilyl-3-butyn-1-ol?

A1: The TMS group on the alkyne is known to be a labile protecting group, particularly sensitive to basic conditions and fluoride (B91410) ion sources.[1][2] It offers good stability under neutral and mildly acidic conditions, as well as certain reductive conditions. For applications requiring greater stability, especially towards basic and nucleophilic reagents, bulkier silyl (B83357) groups like tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) are recommended.[2]

Q2: Can the primary alcohol in 4-trimethylsilyl-3-butyn-1-ol be oxidized without affecting the TMS-alkyne moiety?

A2: Yes, it is possible to selectively oxidize the primary alcohol. Reagents like pyridinium (B92312) chlorochromate (PCC) are generally suitable for the oxidation of primary alcohols to aldehydes and are compatible with the TMS-alkyne group under anhydrous conditions. However, strongly basic or acidic oxidizing conditions, such as acidic potassium permanganate, can lead to the cleavage of the TMS group or the alkyne bond.

Q3: What are the typical conditions for the deprotection of the TMS group?

A3: The TMS group can be readily cleaved under mild basic conditions, such as treatment with potassium carbonate in methanol (B129727).[3] Fluoride ion sources like tetrabutylammonium (B224687) fluoride (TBAF) in THF are also highly effective for TMS deprotection.[4]

Q4: Is 4-trimethylsilyl-3-butyn-1-ol stable to common cross-coupling reaction conditions?

A4: The TMS-protected alkyne is generally stable under the conditions of many cross-coupling reactions, such as the Sonogashira coupling.[5] In fact, the TMS group is often used to protect the terminal alkyne during such transformations. However, the basic conditions often employed in these reactions can lead to partial or complete deprotection if the reaction is prolonged or heated.

Stability Under Different Reaction Conditions

The stability of 4-trimethylsilyl-3-butyn-1-ol is summarized below. Please note that the quantitative data presented are illustrative and based on the general reactivity of TMS-protected alkynes. Actual decomposition rates will depend on specific reaction conditions such as solvent, temperature, and concentration.

Table 1: Stability in Acidic and Basic Media

Condition	Reagent Example	Temperature (°C)	Stability Assessment	Potential Side Products
Mildly Acidic	Acetic Acid (1 eq.)	25	Generally Stable	Minimal decomposition
Strongly Acidic	3M Hydrochloric Acid	25	Slow Decomposition	3-Butyn-1-ol
Mildly Basic	Potassium Carbonate in Methanol	25	Moderate Decomposition	3-Butyn-1-ol
Strongly Basic	Sodium Hydroxide (1M)	25	Rapid Decomposition	3-Butyn-1-ol
Fluoride Source	TBAF in THF	25	Rapid Decomposition	3-Butyn-1-ol

Table 2: Stability under Oxidative and Reductive Conditions

Condition	Reagent Example	Temperature (°C)	Stability Assessment	Potential Side Products
Mild Oxidation (Alcohol)	Pyridinium Chlorochromate (PCC)	25	TMS-alkyne is stable	4-(trimethylsilyl)-3-butynal
Strong Oxidation	Potassium Permanganate (hot, acidic)	> 50	Rapid Decomposition	Carboxylic acids, CO2
Ozonolysis	O3, then DMS	-78	Rapid Decomposition of Alkyne	Carboxylic acid and formaldehyde
Catalytic Hydrogenation	H2, Lindlar's Catalyst	25	Stable to over-reduction of alkyne	(Z)-4-(trimethylsilyl)-3-buten-1-ol

Table 3: Thermal Stability

Temperature Range (°C)	Stability Assessment	Potential Decomposition Pathway
< 100	Generally Stable	Minimal decomposition
100 - 150	Slow Decomposition	Potential for desilylation or polymerization
> 150	Significant Decomposition	Complex mixture of products

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Unexpected deprotection of the TMS group during a reaction.	The reaction conditions are too basic. The reaction time is too long or the temperature is too high. Presence of fluoride ions.	Use a less basic amine in your reaction. Reduce reaction time and/or temperature. Ensure all reagents and glassware are free from fluoride contamination. Consider using a bulkier silyl protecting group (e.g., TIPS) for increased stability.
Low yield in a cross-coupling reaction (e.g., Sonogashira).	Homocoupling of the deprotected alkyne (Glaser coupling). Incomplete reaction.	Ensure strictly anaerobic conditions to minimize homocoupling. Optimize catalyst loading and reaction time. Use a slight excess of the TMS-protected alkyne.
Oxidation of the alkyne instead of the alcohol.	Use of a strong, non-selective oxidizing agent.	Employ a milder oxidizing agent specific for alcohols, such as PCC or a Swern oxidation.
Formation of multiple unidentified byproducts.	Thermal decomposition at elevated temperatures. Side reactions with highly reactive reagents.	Maintain a controlled and lower reaction temperature. Purify starting materials to remove impurities that may catalyze side reactions.

Experimental Protocols

Protocol 1: Deprotection of the Trimethylsilyl Group

This protocol describes the removal of the TMS group to yield the terminal alkyne.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Methanol (anhydrous)

• Potassium carbonate (anhydrous)

• Dichloromethane (B109758)

• Saturated aqueous ammonium (B1175870) chloride

• Brine

• Anhydrous magnesium sulfate

• Nitrogen or Argon source

Procedure:

• Dissolve 4-trimethylsilyl-3-butyn-1-ol (1 equivalent) in anhydrous methanol (10 mL per gram of substrate) in a round-bottom flask under an inert atmosphere.

• Add potassium carbonate (0.2 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, quench the reaction by adding saturated aqueous ammonium chloride.

• Extract the product with dichloromethane (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 3-butyn-1-ol.

Protocol 2: Oxidation of the Primary Alcohol to an Aldehyde

This protocol outlines the selective oxidation of the primary alcohol to the corresponding aldehyde using Pyridinium Chlorochromate (PCC).

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane

• Silica (B1680970) gel

• Anhydrous diethyl ether

Procedure:

• To a stirred suspension of PCC (1.5 equivalents) in anhydrous dichloromethane (15 mL per gram of alcohol) in a round-bottom flask, add a solution of 4-trimethylsilyl-3-butyn-1-ol (1 equivalent) in anhydrous dichloromethane.

• Stir the reaction mixture at room temperature for 2-3 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether and pass it through a short plug of silica gel to remove the chromium salts.

• Wash the silica gel plug with additional diethyl ether.

• Concentrate the combined filtrate under reduced pressure to yield 4-(trimethylsilyl)-3-butynal.

Visualizations

Caption: Stability of 4-trimethylsilyl-3-butyn-1-ol.

Caption: Workflow for TMS deprotection.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 5. Cross-Coupling of Alkynylsilanes - Gelest [technical.gelest.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of 4-trimethylsilyl-3-butyn-1-ol: GC-MS vs. NMR Spectroscopy

For researchers, scientists, and drug development professionals, the accurate determination of purity for starting materials and intermediates like 4-trimethylsilyl-3-butyn-1-ol is crucial for ensuring reaction consistency, yield, and the safety of the final active pharmaceutical ingredient. This guide provides an objective comparison of two powerful analytical techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. We present a detailed comparison of their performance, supporting experimental data, and methodologies to assist you in selecting the most appropriate technique for your analytical needs.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key performance metrics for the purity analysis of 4-trimethylsilyl-3-butyn-1-ol using GC-MS and quantitative ¹H NMR (qNMR). The data presented is a representative comparison based on typical results for this compound and similar silylated alkynols.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (¹H qNMR) Spectroscopy	Remarks
Purity (%)	Typically ≥98%[1][2]	Typically ≥97%	GC-MS is excellent for baseline separation of volatile impurities, while qNMR provides a direct measure of the molar purity of the bulk sample.
Limit of Detection (LOD)	~0.01%	~0.1%	GC-MS offers superior sensitivity for detecting trace volatile impurities.
Limit of Quantitation (LOQ)	~0.05%	~0.5%	GC-MS allows for more precise quantification of low-level impurities.
Identified Impurities	Residual solvents (e.g., THF, ether), unreacted 3-butyn-1-ol (B147353), hexamethyldisiloxane (B120664) (from hydrolysis of TMS group), and other silylated byproducts.	Proton-containing impurities, including residual solvents and unreacted starting materials. Can also quantify non-volatile impurities.	GC-MS is highly effective at identifying volatile and semi-volatile impurities. NMR can detect a broader range of impurities, including non-volatiles, but may have overlapping signals.
Analysis Time (per sample)	~20-30 minutes	~10-15 minutes	¹H NMR offers a significantly faster analysis time per sample.
Sample Preparation	Dilution in a volatile solvent. Derivatization may be required for less volatile impurities, though not typically for the main analyte.	Dissolution in a deuterated solvent with a known concentration of an internal standard.	Both methods feature relatively straightforward sample preparation.
Structural Information	Provides mass fragmentation patterns for identification of the main component and impurities, often matched against a library.	Offers detailed structural information for both the main component and any observed impurities, allowing for unambiguous identification.[3]	NMR provides definitive structural elucidation, while GC-MS relies on mass spectral library matching.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a representative method for the purity analysis of 4-trimethylsilyl-3-butyn-1-ol.

Sample Preparation:

• Prepare a stock solution of 4-trimethylsilyl-3-butyn-1-ol in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 1 mg/mL.

• For the analysis of a sample, prepare a solution in the same solvent with a concentration that falls within the linear range of the instrument.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-400.

Data Analysis:

The purity is determined by calculating the peak area percentage of the main component relative to the total area of all observed peaks. Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

Quantitative ¹H NMR (qNMR) Spectroscopy

This protocol outlines a general procedure for determining the purity of 4-trimethylsilyl-3-butyn-1-ol using qNMR with an internal standard.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 4-trimethylsilyl-3-butyn-1-ol sample into a clean, dry NMR tube.

• Accurately weigh and add a known amount (e.g., 5-10 mg) of a certified internal standard (e.g., maleic acid or dimethyl sulfone) to the same NMR tube. The internal standard must have a known purity, be stable, and have signals that do not overlap with the analyte signals.

• Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) to dissolve both the sample and the internal standard.

• Gently agitate the tube to ensure complete dissolution and homogeneity.

Instrumentation and Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Probe: 5 mm BBO probe.

• Temperature: 298 K.

• Pulse Program: A standard 90° pulse sequence (e.g., zg30).

• Acquisition Time: ≥ 3 seconds.

• Relaxation Delay (d1): 5 x T₁ of the slowest relaxing proton (typically 15-30 seconds to ensure full relaxation).

• Number of Scans: 8 or 16 (sufficient to achieve a signal-to-noise ratio >250:1 for the signals of interest).

• Spectral Width: Appropriate range to cover all signals (e.g., -2 to 12 ppm).

Data Analysis:

The purity of 4-trimethylsilyl-3-butyn-1-ol is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

For 4-trimethylsilyl-3-butyn-1-ol in CDCl₃, the following signals can be used for quantification[3]:

• Analyte: The triplet at ~3.7 ppm (CH₂OH, 2H) or the triplet at ~2.5 ppm (-C≡C-CH₂-, 2H). The singlet at ~0.15 ppm (Si(CH₃)₃, 9H) is also a strong candidate.

• Internal Standard: A well-resolved singlet is preferred, for example, the singlet of maleic acid at ~6.3 ppm or dimethyl sulfone at ~3.1 ppm.

Potential Impurities in 4-trimethylsilyl-3-butyn-1-ol

Based on its common synthesis from 3-butyn-1-ol and a silylating agent like chlorotrimethylsilane, potential impurities may include:

• Unreacted 3-butyn-1-ol: The starting material for the silylation reaction.

• Hexamethyldisiloxane (HMDS): Formed from the hydrolysis of the trimethylsilyl (B98337) group or the silylating agent.

• Residual Solvents: E.g., tetrahydrofuran (B95107) (THF) or diethyl ether used during the synthesis and workup.[4][5]

• Over-silylated product: Bis(trimethylsilyl) ether of 3-butyn-1-ol, where the hydroxyl group is also silylated.

• Hydrolysis product: Desilylated 3-butyn-1-ol if the compound is exposed to moisture.

Mandatory Visualization

Caption: Workflow for the purity analysis of 4-trimethylsilyl-3-butyn-1-ol.

Caption: Strengths and weaknesses of GC-MS and qNMR for purity analysis.

Conclusion

Both GC-MS and quantitative ¹H NMR are powerful and reliable techniques for assessing the purity of 4-trimethylsilyl-3-butyn-1-ol. The choice between the two often depends on the specific analytical requirements of the researcher.

GC-MS is the preferred method when high sensitivity is crucial for detecting and quantifying trace volatile impurities. Its ability to separate complex mixtures and provide mass spectral data for component identification makes it an invaluable tool for comprehensive impurity profiling and for identifying unknown byproducts from the synthesis.

Quantitative ¹H NMR , on the other hand, excels in providing a rapid and accurate absolute purity assessment with the added benefit of unambiguous structural confirmation. It is an excellent choice for routine quality control and for situations where an absolute measure of the molar quantity of the analyte is required without the need for a specific reference standard of the analyte itself.

For a comprehensive and orthogonal approach to purity assessment, particularly in a regulatory environment, utilizing both techniques is highly recommended. This ensures the detection and quantification of a wide range of potential impurities, both volatile and non-volatile, providing a complete purity profile of 4-trimethylsilyl-3-butyn-1-ol.

References

• 1. scbt.com [scbt.com]
• 2. 4-Trimethylsilyl-3-butyn-1-ol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. prepchem.com [prepchem.com]
• 5. prepchem.com [prepchem.com]

A Comparative Guide to TMS- and TIPS-Protected Alkynes in Organic Synthesis

In the realm of multi-step organic synthesis, particularly in the construction of complex molecules for research and drug development, the judicious selection of protecting groups is paramount. For terminal alkynes, trimethylsilyl (B98337) (TMS) and triisopropylsilyl (TIPS) groups are among the most common choices, each offering a unique profile of stability and reactivity. This guide provides an objective comparison of TMS- and TIPS-protected alkynes, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies.

The primary distinction between TMS and TIPS protecting groups lies in the steric bulk surrounding the silicon atom. The three isopropyl groups of the TIPS moiety provide significantly more steric hindrance compared to the three methyl groups of the TMS group. This fundamental difference governs their relative stability and the conditions required for their removal.

Relative Stability and Orthogonal Deprotection

The stability of silyl (B83357) protecting groups is a critical factor in their application. The bulky nature of the TIPS group renders it substantially more stable than the TMS group under both acidic and basic conditions.[1] This difference in stability allows for the selective deprotection of a TMS- C≡ bond in the presence of a TIPS-protected alkyne, a cornerstone of orthogonal protection strategies in complex syntheses.

The relative stability generally follows the order: TMS < Triethylsilyl (TES) < tert-Butyldimethylsilyl (TBDMS) < TIPS < tert-Butyldiphenylsilyl (TBDPS).[1][2] While much of the quantitative data pertains to silyl ethers, the trend is directly applicable to silyl-protected alkynes. The increased steric hindrance of the TIPS group impedes the approach of nucleophiles or protons required for cleavage.[2]

Table 1: Comparison of Deprotection Conditions

Protecting Group	Reagent/Conditions for Deprotection	Observations
TMS	K₂CO₃, MeOH, room temperature[3][4]	Mild and common method for TMS removal.[3][4]
Tetrabutylammonium fluoride (B91410) (TBAF), THF[5][6]	Effective, but the basicity of TBAF can affect sensitive substrates.[7]
Sodium ascorbate (B8700270), Copper sulfate[8][9]	A mild and efficient alternative.[8][9]
TIPS	Tetrabutylammonium fluoride (TBAF), THF[4][10]	Requires stronger conditions (e.g., elevated temperature) compared to TMS.[4]
Silver fluoride (AgF), MeOH[11]	An effective method for deprotecting TIPS-alkynes.[11]

The orthogonality of these groups is demonstrated in syntheses where a TMS-protected alkyne can be selectively deprotected using mild basic conditions like potassium carbonate in methanol (B129727), leaving a TIPS-protected alkyne intact.[12] For the removal of the more robust TIPS group, fluoride sources like TBAF are typically required.[10]

Performance in Coupling Reactions

Both TMS- and TIPS-protected alkynes are extensively used in cross-coupling reactions, most notably the Sonogashira coupling. The choice of protecting group can influence reaction outcomes. While TMS-alkynes are widely used, their lability can sometimes lead to undesired deprotection under certain reaction conditions.[13] In contrast, the greater stability of TIPS-alkynes can be advantageous, although their increased steric bulk may sometimes hinder reactivity.[14] In some instances, the choice between a TIPS and a TES (triethylsilyl) protecting group offered no significant advantage in certain platinum-catalyzed cross-coupling reactions.[15]

For reactions where the terminal alkyne is generated in situ for a subsequent coupling, the ease of TMS deprotection can be beneficial. For example, CsF can be used for in-situ desilylation of TMS-alkynes in Sonogashira reactions, which is particularly useful when dealing with volatile alkynes.[16]

Experimental Protocols

Below are representative experimental protocols for the protection and deprotection of terminal alkynes with TMS and TIPS groups.

Protocol 1: Protection of a Terminal Alkyne with TMS

Materials:

• Terminal alkyne (1.0 equiv)

• n-Butyllithium (n-BuLi, 1.1 equiv, solution in hexanes)

• Chlorotrimethylsilane (TMSCl, 1.2 equiv)

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• Dissolve the terminal alkyne in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to -78 °C using a dry ice/acetone bath.[10]

• Add n-BuLi dropwise to the stirred solution and continue stirring at -78 °C for 30 minutes.[10]

• Add TMSCl dropwise and stir at -78 °C for an additional hour.[10]

• Allow the reaction mixture to warm to room temperature and stir for another 1-2 hours.[10]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[10]

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.[10]

Protocol 2: Deprotection of a TMS-Protected Alkyne using K₂CO₃

Materials:

• TMS-protected alkyne (1.0 equiv)

• Potassium carbonate (K₂CO₃, 0.1-1.5 equiv)[4]

• Methanol (MeOH)

Procedure:

• Dissolve the TMS-protected alkyne in methanol (typically at a concentration of 0.1-0.2 M).[4]

• Add potassium carbonate to the solution. For many substrates, a catalytic amount (e.g., 0.2 equivalents) is sufficient.[4]

• Stir the mixture at room temperature under an inert atmosphere.[4]

• Monitor the reaction by TLC. The reaction is often complete within 2 hours.[3]

• Once the reaction is complete, concentrate the mixture in vacuo.[3]

• Dilute the residue with ether, wash with water and then brine.[3]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[3]

• If necessary, purify the product by flash chromatography.[3]

Protocol 3: Protection of a Terminal Alkyne with TIPS

Materials:

• Terminal alkyne (1.0 equiv)

• n-Butyllithium (n-BuLi, 1.1 equiv, solution in hexanes)

• Chlorotriisopropylsilane (TIPSCl, 1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the terminal alkyne in anhydrous THF and cool to -78 °C.[10]

• Slowly add n-BuLi and stir the resulting solution at -78 °C for 30 minutes.[10]

• Add TIPSCl dropwise and continue stirring at -78 °C for 1 hour.[10]

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.[10]

• Monitor the reaction by TLC.

• Quench the reaction with a saturated aqueous NH₄Cl solution.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.[10]

Protocol 4: Deprotection of a TIPS-Protected Alkyne using TBAF

Materials:

• TIPS-protected alkyne (1.0 equiv)

• Tetrabutylammonium fluoride (TBAF, 1.1-1.5 equiv, 1 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve the TIPS-protected alkyne in anhydrous THF in a flask under an inert atmosphere.

• Add the 1 M TBAF solution in THF dropwise to the stirred solution. The reaction may be performed at room temperature, but for some substrates, cooling to 0 °C may be necessary.[17]

• Stir the reaction and monitor its progress by TLC. Due to the stability of the TIPS group, this may require several hours.

• Upon completion, dilute the reaction mixture with an organic solvent like dichloromethane (B109758) or diethyl ether and quench with water.[7]

• Separate the organic layer and wash it with brine.[7]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[7]

• Purify the crude product by flash column chromatography.

Visualizing the Workflow

The following diagrams illustrate the general workflows for the protection and deprotection of alkynes, and a decision-making pathway for choosing between TMS and TIPS protecting groups.

Caption: General workflow for the protection and deprotection of terminal alkynes.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. benchchem.com [benchchem.com]
• 5. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 6. researchgate.net [researchgate.net]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. researchgate.net [researchgate.net]
• 9. A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate | European Journal of Chemistry [eurjchem.com]
• 10. benchchem.com [benchchem.com]
• 11. redalyc.org [redalyc.org]
• 12. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]

Alternatives to 4-trimethylsilyl-3-butyn-1-ol for introducing a butynol moiety

In the realm of synthetic chemistry, the introduction of a butynol (B8639501) moiety is a crucial step in the synthesis of a wide array of pharmaceuticals and complex organic molecules. While 4-trimethylsilyl-3-butyn-1-ol has been a widely utilized reagent for this purpose, its limitations, primarily the lability of the trimethylsilyl (B98337) (TMS) protecting group, have prompted the exploration of alternative strategies. This guide provides a comprehensive comparison of viable alternatives, offering experimental data and protocols to assist researchers in selecting the most suitable method for their specific synthetic needs.

Executive Summary

This guide evaluates three primary alternatives to 4-trimethylsilyl-3-butyn-1-ol for the introduction of a butynol group:

• Direct Synthesis and Use of 3-Butyn-1-ol (B147353): This approach circumvents the need for a protecting group on the alkyne, offering a more atom-economical pathway.

• Use of More Robust Silyl (B83357) Protecting Groups: Employing protecting groups like tert-butyldimethylsilyl (TBDMS) enhances stability, allowing for a broader range of reaction conditions.

• In Situ Generation via Barbier-Type Reactions: This method offers a convergent approach where the butynol moiety is constructed directly from simpler precursors during the reaction.

Comparison of Performance

The choice of an appropriate alternative hinges on factors such as required stability, reaction conditions, and overall synthetic strategy. The following table summarizes the key performance indicators for each alternative based on available experimental data.

Reagent/Method	Protecting Group	Typical Yield	Key Advantages	Key Disadvantages
4-Trimethylsilyl-3-butyn-1-ol	TMS	>70% (synthesis)	Commercially available, easily deprotected.	Labile to both acidic and basic conditions, limiting its use in multi-step synthesis.
Direct Synthesis of 3-Butyn-1-ol	None	15-45% (older methods) to higher yields with Grignard reagents	Atom economical, no deprotection step needed.	Inconsistent yields with older methods, terminal alkyne can be reactive.
4-(tert-Butyldimethylsilyloxy)-1-butyne	TBDMS (on OH)	Commercially available	TBDMS is more stable than TMS, allowing for a wider range of reaction conditions.	Requires deprotection of the silyl ether.
Barbier-Type Reaction	None (in situ)	up to 93%	High yields, high regioselectivity, convergent synthesis.	Requires specific metal reagents and can be sensitive to substrate scope.

Experimental Protocols

Synthesis of 3-Butyn-1-ol via Grignard Reaction

This method provides a higher-yielding alternative to the classical liquid ammonia-based synthesis.[1]

Procedure:

• In a 5000L Grignard reaction kettle, add 1000 parts by mass of chlorobutane, 260 parts by mass of magnesium chips, and 1 part by mass of bromoethane.

• Heat the mixture to 60°C to initiate the Grignard reaction.

• Introduce 295 parts by mass of acetylene (B1199291) gas into the reaction kettle to form monoethynyl magnesium chloride.

• In a separate 5000L dropping kettle, prepare a solution of 450 parts by mass of ethylene (B1197577) oxide in 2500 L of tetrahydrofuran (B95107) (THF).

• Slowly add the ethylene oxide solution to the Grignard reagent at a temperature of 0-10°C.

• After the addition is complete, allow the reaction to proceed for 2 hours under insulation as the temperature rises to 20-25°C.

• Quench the reaction by adding water.

• The reaction mixture is then transferred to a rectifying tower to recover THF and isolate the 3-butyn-1-ol product.

Sonochemical Barbier-Type Synthesis of a Homopropargyl Alcohol

This protocol illustrates a highly efficient and regioselective method for generating a butynol moiety in situ.[2]

Procedure:

• In a suitable reaction vessel, a mixture of zinc powder (5.0 mmol), 1,2-diiodoethane (B146647) (1.0 mmol), the desired aldehyde (e.g., benzaldehyde, 1.0 mmol), and 3-bromo-1-propyne (1.5 mmol) in anhydrous THF (5.0 mL) is prepared.

• The reaction mixture is sonicated in a commercial ultrasonic cleaning bath for 2.5 hours.

• Upon completion, the reaction is quenched with 2M HCl.

• The product, a homopropargyl alcohol, is then isolated using standard extraction and purification techniques. For the reaction with benzaldehyde, this method reportedly yields the corresponding homopropargyl alcohol in 93% yield.[2]

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the different strategies for introducing a butynol moiety.

Caption: Workflow for using protected butynol reagents.

References

• 1. CN102320927A - Synthesis method of 3-butyne-1-ol - Google Patents [patents.google.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]

A Comparative Guide to the Efficacy of Bases for TMS Deprotection of Alkynes

For Researchers, Scientists, and Drug Development Professionals

The trimethylsilyl (B98337) (TMS) group is a widely utilized protecting group for terminal alkynes in organic synthesis due to its ease of installation and general stability. However, its efficient and selective removal is a critical step in the path to the final product. The choice of base for TMS deprotection can significantly impact reaction time, yield, and chemoselectivity. This guide provides an objective comparison of common bases used for this transformation, supported by experimental data and detailed protocols to aid in the selection of the optimal conditions for your specific substrate.

Comparison of Common Bases for TMS Deprotection

The selection of a suitable base for TMS deprotection is contingent on the substrate's sensitivity to basic conditions and the presence of other functional groups. The most common bases employed are fluoride-based reagents, such as tetrabutylammonium (B224687) fluoride (B91410) (TBAF), and carbonate bases, like potassium carbonate (K2CO3) and cesium carbonate (Cs2CO3).

Key Considerations:

• Fluoride-based reagents (e.g., TBAF): These are generally the most reactive and effective reagents for cleaving the Si-C bond. They are often used in aprotic solvents like tetrahydrofuran (B95107) (THF). However, their high reactivity can sometimes lead to lower chemoselectivity, and the presence of water in commercial TBAF solutions can affect reproducibility.

• Carbonate bases (e.g., K2CO3, Cs2CO3): These offer a milder alternative to fluoride sources. They are typically used in protic solvents like methanol (B129727). Potassium carbonate is a cost-effective and common choice, while cesium carbonate is a stronger base and can be more effective for sterically hindered or less reactive substrates. These methods are often highly chemoselective.

Quantitative Data Summary

The following table summarizes experimental data for the deprotection of TMS-protected alkynes using various bases. It is important to note that reaction conditions and substrates vary across different studies, which can influence the reported yields and reaction times.

Base	Solvent(s)	Temperature (°C)	Time	Yield (%)	Substrate (if specified)	Reference(s)
TBAF	THF	Room Temp	12 h	High (not specified)	General	[1]
THF	40	1 h	Not specified	Aryl-TMS alkyne	[2]
THF/MeOH	-20 to 10	-	98	Not specified	[3]
K2CO3	Methanol	Room Temp	2 h	82	Aryl-TMS alkyne	[3][4]
Methanol	Room Temp	1-4 h	High (not specified)	General	[3]
DCM/Methanol	Room Temp	-	Fine	2-iodophenylacetylene	[5]
Cs2CO3	DMF/H2O	Room Temp	-	Excellent	Aryl TBS ethers (phenol deprotection)	[6]

Note: Quantitative data for Cs2CO3 in the specific context of TMS alkyne deprotection is less commonly reported in the surveyed literature compared to TBAF and K2CO3. However, its efficacy in related silyl (B83357) ether cleavages suggests its potential as a strong, yet mild, basic alternative.

Deprotection Mechanism

The deprotection of TMS-alkynes by basic reagents generally proceeds through a nucleophilic attack on the silicon atom, leading to the cleavage of the carbon-silicon bond.

Caption: General mechanism of base-catalyzed TMS deprotection of alkynes.

Experimental Workflows

A typical experimental workflow for the deprotection of a TMS-protected alkyne is outlined below. This can be adapted based on the specific base and substrate used.

Caption: A generalized experimental workflow for TMS deprotection of alkynes.

Detailed Experimental Protocols

Protocol 1: TMS Deprotection using Tetrabutylammonium Fluoride (TBAF) in THF

This protocol is a general procedure and may require optimization for specific substrates.

Materials:

• TMS-protected alkyne

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Ethyl acetate (B1210297) or other suitable organic solvent

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Dissolve the TMS-protected alkyne (1.0 equiv) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the TBAF solution (1.1-1.5 equiv) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction time can vary from minutes to several hours.[1]

• Upon completion, quench the reaction by adding saturated aqueous NH4Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel, if necessary.

Protocol 2: TMS Deprotection using Potassium Carbonate (K2CO3) in Methanol

This method is a milder alternative to fluoride-based deprotection.[3][4]

Materials:

• TMS-protected alkyne

• Potassium carbonate (K2CO3), anhydrous

• Methanol (MeOH)

• Water

• Diethyl ether or other suitable organic solvent

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a solution of the TMS-alkyne (1.0 equiv) in methanol, add potassium carbonate (0.1 to 1.5 equivalents). For many substrates, a catalytic amount (e.g., 0.2 equivalents) is sufficient.[3]

• Stir the mixture at room temperature under an inert atmosphere.[3]

• Monitor the reaction progress by TLC until the starting material is consumed (typically 1-4 hours).[3]

• Once the reaction is complete, concentrate the reaction mixture in vacuo.[4]

• Dilute the residue with diethyl ether and wash with water and then with brine.[4]

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo to yield the crude product.[4]

• Purify the crude product by flash column chromatography if necessary.[4]

Protocol 3: TMS Deprotection using Cesium Carbonate (Cs2CO3)

While less documented for TMS alkyne deprotection specifically, Cs2CO3 is a potent base for cleaving silyl ethers and can be adapted for this purpose.[6]

Materials:

• TMS-protected alkyne

• Cesium carbonate (Cs2CO3)

• Methanol (MeOH) or a mixture of DMF and water

• Water

• Ethyl acetate or other suitable organic solvent

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure (General):

• Dissolve the TMS-protected alkyne (1.0 equiv) in methanol or a suitable solvent mixture like DMF/H2O.

• Add cesium carbonate (1.1-2.0 equiv) to the solution.

• Stir the mixture at room temperature or with gentle heating, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the residue by column chromatography as needed.

Conclusion

The choice of base for the deprotection of TMS-alkynes is a critical parameter that can significantly influence the outcome of a synthetic sequence. TBAF in THF is a rapid and often high-yielding method, but its reactivity may not be suitable for sensitive substrates. For milder conditions and improved chemoselectivity, potassium carbonate in methanol is a reliable and cost-effective option. Cesium carbonate presents a stronger carbonate base alternative, which may be advantageous for more challenging deprotections. Researchers and drug development professionals are encouraged to screen these conditions on a small scale to identify the optimal protocol for their specific application.

References

• 1. Tetra-n-butylammonium Fluoride (TBAF) [commonorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

Spectroscopic Evolution: A Comparative Guide to Starting Material and Product Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis and drug development, the transformation of a starting material into a desired product is the pivotal event. Verifying the success of this transformation is paramount. Spectroscopic techniques provide a powerful, non-destructive view into the molecular changes that occur, offering definitive proof of a reaction's outcome.[1] This guide presents a comparative analysis of starting materials and their corresponding product post-reaction, utilizing fundamental spectroscopic methods—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—to confirm conversion and assess product identity.

Interpreting the Transformation: A Spectroscopic Narrative

The successful conversion of a starting material to a product is marked by distinct and predictable changes in their respective spectra. The disappearance of signals characteristic of the starting materials and the concurrent appearance of new signals corresponding to the product provide a clear narrative of chemical change.[1] For instance, in the Fischer esterification of acetic acid with ethanol (B145695) to yield ethyl acetate (B1210297), the key spectroscopic differences are summarized below. The departure of the broad O-H stretch from the carboxylic acid in the IR spectrum and the emergence of a new C-O stretch for the ester are primary indicators of a successful reaction.[1] Concurrently, shifts in ¹H NMR and ¹³C NMR spectra offer detailed information about the new chemical environment of the protons and carbons in the product molecule.[1] Mass spectrometry further solidifies the product's identity by confirming its molecular weight.[1]

Experimental Protocols

This section outlines the synthesis of ethyl acetate from acetic acid and ethanol, a classic example used to illustrate the application of spectroscopic comparison.

A. Synthesis of Ethyl Acetate (Product)

Materials:

• Glacial Acetic Acid

• Absolute Ethanol

• Concentrated Sulfuric Acid (catalyst)

• 5% (w/v) Sodium Bicarbonate solution

• Anhydrous Sodium Sulfate

• Deuterated Chloroform (CDCl₃) for NMR analysis

Procedure:

• In a round-bottom flask, combine 1 mole of glacial acetic acid and 2 moles of absolute ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Heat the mixture under reflux for 1 hour.

• After cooling, transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize unreacted acid.

• Wash with brine, separate the organic layer, and dry it over anhydrous sodium sulfate.

• Purify the crude ethyl acetate by simple distillation.

• Acquire IR, ¹H NMR, ¹³C NMR, and Mass spectra for the starting materials (acetic acid, ethanol) and the purified product (ethyl acetate).[1]

B. Spectroscopic Analysis Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of the analyte (starting material or product) in approximately 0.75 mL of deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[2] For quantitative analysis, a known amount of an internal standard can be added.[3]

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 8-16 scans for good signal-to-noise.[4]

  • Relaxation Delay (d1): 1-5 seconds.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence.

  • Number of Scans: 512-1024 scans.

  • Relaxation Delay (d1): 2 seconds.

  • Spectral Width: 0 to 220 ppm.

• Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the ¹H spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

2. Infrared (IR) Spectroscopy

• Sample Preparation (Liquid): Place one drop of the liquid sample between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film.

• Sample Preparation (Solid): For solid starting materials, the "Thin Solid Film" method can be used. Dissolve a small amount of the solid in a volatile solvent, drop the solution onto a salt plate, and allow the solvent to evaporate.[5]

• Instrument: Fourier-Transform Infrared (FTIR) Spectrometer.

• Acquisition:

  • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Resolution: 4 cm⁻¹.

• Processing: Acquire a background spectrum of the clean salt plates first, then acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background.

3. Mass Spectrometry (MS)

• Sample Preparation: Dilute a small amount of the sample in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Instrument: Mass Spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Acquisition (ESI-MS):

  • Ionization Mode: Positive ion mode is common for this type of compound.

  • Mass Range: Scan a range appropriate for the expected molecular weights (e.g., m/z 50-200).

  • Infusion: Introduce the diluted sample into the ion source via direct infusion using a syringe pump.

• Analysis: Identify the molecular ion peak ([M+H]⁺ or [M+Na]⁺) to confirm the molecular weight of the analyte.

Data Presentation: Comparative Spectroscopic Analysis

The following table summarizes the expected key spectroscopic data for the Fischer esterification reaction, highlighting the changes that confirm the conversion of acetic acid and ethanol to ethyl acetate.

Spectroscopic Technique	Starting Material: Acetic Acid (CH₃COOH)	Starting Material: Ethanol (CH₃CH₂OH)	Product: Ethyl Acetate (CH₃COOCH₂CH₃)	Analysis of Transformation
IR Spectroscopy	~3300-2500 cm⁻¹ (broad, O-H stretch); ~1710 cm⁻¹ (C=O stretch)	~3400-3200 cm⁻¹ (broad, O-H stretch); ~1050 cm⁻¹ (C-O stretch)	~1735 cm⁻¹ (C=O stretch, ester); ~1240 cm⁻¹ (C-O stretch, ester)[1][6]	Disappearance of broad O-H stretches. Shift of C=O stretch to higher frequency. Appearance of characteristic ester C-O stretch.
¹H NMR (CDCl₃)	~11.5 ppm (1H, s, -COOH); ~2.1 ppm (3H, s, CH₃)	~3.7 ppm (2H, q, -CH₂-); ~1.2 ppm (3H, t, -CH₃); ~2.6 ppm (1H, br s, -OH)	~4.1 ppm (2H, q, -O-CH₂-); ~2.0 ppm (3H, s, -CO-CH₃); ~1.2 ppm (3H, t, -CH₂-CH₃)	Disappearance of the acidic -COOH proton and the alcohol -OH proton. Appearance of a new quartet and triplet for the ethyl group attached to the ester oxygen.
¹³C NMR (CDCl₃)	~178 ppm (C=O); ~21 ppm (CH₃)	~58 ppm (-CH₂-); ~18 ppm (-CH₃)	~171 ppm (C=O); ~61 ppm (-O-CH₂-); ~21 ppm (-CO-CH₃); ~14 ppm (-CH₂-CH₃)	Shift of the carbonyl carbon signal. Appearance of two new signals corresponding to the ethyl group carbons.
Mass Spectrometry	MW = 60.05 g/mol ; [M+H]⁺ at m/z 61	MW = 46.07 g/mol ; [M+H]⁺ at m/z 47	MW = 88.11 g/mol ; [M+H]⁺ at m/z 89	The molecular ion peak of the product corresponds to the expected molecular weight of ethyl acetate, confirming the combination of the two starting materials with the loss of water.

Experimental and Analytical Workflow

The decision-making process for confirming the formation of the desired product relies on interpreting multiple spectroscopic data points. The disappearance of characteristic starting material signals and the emergence of new product signals provide compelling evidence of a chemical transformation.[1]

Caption: Workflow for spectroscopic comparison of starting material and product.

References

• 1. benchchem.com [benchchem.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Validating the Structure of Products Synthesized from 4-trimethylsilyl-3-butyn-1-ol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the validation and performance of products synthesized from the versatile building block, 4-trimethylsilyl-3-butyn-1-ol. This organosilicon compound serves as a key precursor in the synthesis of various biologically active molecules. Here, we present a comparative analysis of the performance of these synthesized products against established alternatives, supported by experimental data. Detailed methodologies for key analytical techniques used in structural validation are also provided.

Performance Comparison of Synthesized Products

Derivatives of 4-trimethylsilyl-3-butyn-1-ol are instrumental in the synthesis of potent biological agents, including proteasome inhibitors and 5-lipoxygenase inhibitors. Below, we compare the efficacy of these synthesized compounds with commercially available drugs and other inhibitors.

Proteasome Inhibitors: Salinosporamide A Analogues

(S)-4-trimethylsilyl-3-butyn-2-ol, a closely related derivative of the title compound, is a key chiral building block in the stereocontrolled synthesis of Salinosporamide A and its analogues. Salinosporamide A (Marizomib) is a potent proteasome inhibitor that has been investigated for the treatment of cancer. The following table compares the cytotoxic activity of Salinosporamide A and its analogues with the well-established proteasome inhibitor, Bortezomib.

Compound	Target Cell Line	IC50 / EC50 (nM)	Reference Compound	Reference IC50 / EC50 (nM)
Salinosporamide A (ML858)	AP6	~21.7	Bortezomib	3.8
Analogue 15 (epoxide)	RPMI 8226 (MM)	Potent (nM range)	Salinosporamide A	Potent (nM range)
Analogue 8 (C-2 epimer)	RPMI 8226 (MM)	>1000	Salinosporamide A	Potent (nM range)

Table 1: Comparison of the cytotoxic activity of Salinosporamide A and its analogues against multiple myeloma (MM) and other cell lines. The data indicates that while Salinosporamide A is a potent inhibitor, its efficacy can be surpassed by established drugs like Bortezomib in certain cell lines. However, modifications to the Salinosporamide A structure, facilitated by precursors like silyl-alkynes, can lead to analogues with comparable or significantly different potencies, highlighting the importance of structure-activity relationship studies.[1][2][3][4]

5-Lipoxygenase (5-LOX) Inhibitors

Enantiopure (S)-4-trimethylsilyl-3-butyn-2-ol is a crucial intermediate in the synthesis of 5-lipoxygenase inhibitors.[5] 5-LOX is a key enzyme in the biosynthesis of leukotrienes, which are inflammatory mediators implicated in various diseases, including asthma and cancer. The table below presents a comparison of the inhibitory activity of various 5-LOX inhibitors. While a direct IC50 value for a 5-LOX inhibitor synthesized from 4-trimethylsilyl-3-butyn-1-ol was not found in a single comparative study, the data for known inhibitors provides a benchmark for the expected potency of novel compounds derived from this precursor.

Inhibitor	Target	IC50 (µM)
Zileuton	5-LOX (human blood)	5-21
Compound 4 (triazinone)	5-LOX (intact cell)	5-21
Indole derivative 1	5-LOX	0.6
Thiazole derivative 38	5-LOX	0.127

Table 2: Comparison of the half-maximal inhibitory concentration (IC50) of various 5-lipoxygenase (5-LOX) inhibitors.[6][7] The development of novel and more potent 5-LOX inhibitors is an active area of research, and versatile precursors like 4-trimethylsilyl-3-butyn-1-ol are valuable tools in these synthetic efforts.

Experimental Protocols

Accurate structural validation of synthesized products is paramount. The following are detailed methodologies for key analytical techniques used to characterize derivatives of 4-trimethylsilyl-3-butyn-1-ol.

Synthesis of 4-trimethylsilyl-3-butyn-1-ol

A detailed and reliable procedure for the synthesis of the title compound is crucial for obtaining high-quality starting material for subsequent reactions.

Procedure:

• A solution of 3-butyn-1-ol (B147353) in anhydrous tetrahydrofuran (B95107) (THF) is cooled to 0°C under a nitrogen atmosphere.

• Ethylmagnesium bromide in THF is added dropwise, and the mixture is stirred.

• Chlorotrimethylsilane is then added slowly to the reaction mixture.

• The reaction is quenched with ice-cold hydrochloric acid.

• The organic layer is separated, washed, dried, and concentrated under reduced pressure.

• The crude product is purified by distillation to yield 4-trimethylsilyl-3-butyn-1-ol as a colorless liquid.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organosilicon compounds.

¹H NMR Spectroscopy:

• Sample Preparation: Dissolve a small amount of the purified compound in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the spectrum on a standard NMR spectrometer (e.g., 300 MHz).

• Expected Signals for 4-trimethylsilyl-3-butyn-1-ol:

  • A sharp singlet around δ 0.15 ppm corresponding to the nine protons of the trimethylsilyl (B98337) (TMS) group.

  • A triplet around δ 2.47 ppm for the two protons of the methylene (B1212753) group adjacent to the alkyne.

  • A triplet around δ 3.67 ppm for the two protons of the methylene group attached to the hydroxyl group.

  • A broad singlet for the hydroxyl proton, the chemical shift of which can vary.[8]

¹³C NMR Spectroscopy:

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• Expected Signals for 4-trimethylsilyl-3-butyn-1-ol:

  • A signal for the carbon atoms of the TMS group.

  • Signals for the two methylene carbons.

  • Signals for the two sp-hybridized carbons of the alkyne.[9]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the synthesized compounds.

Gas Chromatography-Mass Spectrometry (GC-MS):

• Sample Preparation: Dilute the sample in a suitable volatile solvent.

• Injection: Inject the sample into the GC-MS system.

• Analysis: The compound is separated on the GC column and then ionized in the mass spectrometer.

• Data Interpretation: The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragment ions. For trimethylsilyl compounds, a prominent peak at m/z 73, corresponding to the [Si(CH₃)₃]⁺ ion, is often observed.[9][10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Procedure:

• Sample Preparation: The spectrum can be obtained from a neat liquid sample placed between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum using an FTIR spectrometer.

• Expected Absorption Bands for 4-trimethylsilyl-3-butyn-1-ol:

  • A broad band in the region of 3300-3400 cm⁻¹ due to the O-H stretching of the alcohol group.

  • A sharp, weak band around 2175 cm⁻¹ corresponding to the C≡C stretching of the silyl-substituted alkyne.

  • A strong band around 1250 cm⁻¹ due to the symmetric deformation of the Si-CH₃ groups.

  • A strong band around 840 cm⁻¹ and another in the 760 cm⁻¹ region, characteristic of the Si-C bond.[8][11][12][13][14]

Visualizations

Experimental Workflow for Structure Validation

The following diagram illustrates a typical workflow for the synthesis and structural validation of a derivative of 4-trimethylsilyl-3-butyn-1-ol.

A typical workflow for synthesis and structural validation.

5-Lipoxygenase (5-LOX) Signaling Pathway

This diagram illustrates the 5-lipoxygenase signaling pathway, a key target for inhibitors derived from 4-trimethylsilyl-3-butyn-1-ol.

The 5-Lipoxygenase (5-LOX) signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Salinosporamide Natural Products: Potent 20S Proteasome Inhibitors as Promising Cancer Chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 5-Lipoxygenase inhibitors: synthesis and structure-activity relationships of a series of 1-aryl-2H,4H-tetrahydro-1,2,4-triazin-3-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent development of lipoxygenase inhibitors as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 4-(Trimethylsilyl)but-3-yn-1-ol | C7H14OSi | CID 2760827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. 3-Butyn-1-ol [webbook.nist.gov]
• 12. spectrabase.com [spectrabase.com]
• 13. dev.spectrabase.com [dev.spectrabase.com]
• 14. 3-Butyn-1-ol(927-74-2) IR Spectrum [m.chemicalbook.com]

A Comparative Guide to Sonogashira Coupling Yields with Different Aryl Halides

The Sonogashira cross-coupling reaction is a cornerstone in the synthesis of pharmaceuticals, natural products, and organic materials, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[1] The choice of the aryl halide substrate significantly influences the reaction's efficiency and yield, with a generally accepted reactivity trend of I > OTf > Br >> Cl.[2][3] This guide provides an objective comparison of Sonogashira coupling yields with different aryl halides, supported by experimental data, to aid researchers in selecting the optimal substrate for their synthetic needs.

Performance Comparison of Aryl Halides

The reactivity of aryl halides in the Sonogashira coupling is primarily dictated by the carbon-halogen bond strength, which affects the rate-determining oxidative addition step to the palladium(0) catalyst.[3] Aryl iodides, possessing the weakest carbon-halogen bond, are the most reactive substrates, often undergoing coupling at room temperature.[3] Aryl bromides are also effective but typically require higher temperatures to achieve comparable yields.[4] Aryl chlorides are the most challenging substrates due to their strong C-Cl bond and generally give lower yields.[5] Aryl triflates are also viable coupling partners.[2]

The following table summarizes experimental data from various studies, showcasing the impact of the aryl halide on the Sonogashira coupling yield under different reaction conditions.

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Phenylacetylene	Pd/CuFe2O4	K2CO3	EtOH	70	3	90	[1]
Bromobenzene	Phenylacetylene	Pd/CuFe2O4	K2CO3	EtOH	70	4	70	[1]
4-Iodoanisole	Phenylacetylene	CuI / 1,10-phenanthroline (B135089)	KF/Al2O3	Toluene (B28343)	110	24	81	[6]
4-Bromoanisole	Phenylacetylene	CuI / 1,10-phenanthroline	KF/Al2O3	Toluene	110	24	75	[6]
4-Iodotoluene	Phenylacetylene	5% Pd on alumina (B75360) / 0.1% Cu2O on alumina	-	THF-DMA 9:1	75	72	<2 (batch), 60 (flow)	[7]
4-Iodobenzaldehyde	Phenylacetylene	5% Pd on alumina / 0.1% Cu2O on alumina	-	THF-DMA 9:1	80	-	75 (flow)	[7]
4-Iodotoluene	1-Hexyne	CuI / 1,10-phenanthroline	KF/Al2O3	Toluene	110	24	78	[6]
4-Bromoacetophenone	Phenylacetylene	NS-MCM-41-Pd / CuI / PPh3	Et3N	Toluene	100	24	75	[4]
4-Chlorobenzaldehyde	Phenylacetylene	Pd catalyst	Base	Aqueous medium	Ambient	-	High	[8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are representative experimental protocols for Sonogashira coupling reactions.

General Procedure for Sonogashira Coupling with Pd/CuFe2O4 Catalyst[1]

A mixture of the aryl halide (1 mmol), alkyne (1 mmol), Pd/CuFe2O4 nanocatalyst (3 mol %), and K2CO3 (4 mmol) in ethanol (B145695) (4 ml) is prepared. The mixture is then stirred and refluxed at 70°C for the appropriate time. The progress of the reaction is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is extracted with ethyl acetate (B1210297) and deionized water, washed with brine, and dried over anhydrous Na2SO4. The solvent is then removed under reduced pressure to yield the crude product, which can be further purified by column chromatography.[1]

Copper-Catalyzed Sonogashira Coupling of Aryl Halides[6]

A mixture of the aryl halide (1 mmol), terminal alkyne (1.2 mmol), CuI (10 mol% for aryl iodides or 15 mol% for aryl bromides), 1,10-phenanthroline (30 mol% for aryl iodides or 45 mol% for aryl bromides), and KF/Al2O3 (5 equivalents) in toluene (5 ml) is stirred at 110 °C for 24 hours. The reaction progress is monitored by TLC.[6]

Visualizing the Process

To better understand the Sonogashira coupling, the following diagrams illustrate the experimental workflow and the underlying catalytic mechanism.

Caption: A flowchart illustrating the general experimental workflow of a Sonogashira coupling reaction.

References

• 1. ijnc.ir [ijnc.ir]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.semnan.ac.ir [chemistry.semnan.ac.ir]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Copper-Free vs. Copper-Catalyzed Sonogashira Coupling of Silylalkynes

For researchers, scientists, and drug development professionals, the Sonogashira reaction is a cornerstone in the synthesis of complex molecules, enabling the formation of carbon-carbon bonds between sp2-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes. The use of silylalkynes, such as trimethylsilylacetylene (B32187), offers a versatile and stable alkyne source. This guide provides a comparative analysis of the traditional copper-catalyzed Sonogashira reaction and the increasingly popular copper-free variant, with a focus on their application with silylalkynes.

The classical Sonogashira coupling employs a dual catalytic system of palladium and a copper(I) co-catalyst.[1][2][3][4] While highly effective, the copper co-catalyst can lead to the formation of undesirable homocoupled alkyne byproducts (Glaser coupling), introduce toxicity, and complicate product purification.[5][6][7] These drawbacks have spurred the development of robust copper-free Sonogashira protocols.[3][4][6][8][9] This guide presents a side-by-side comparison of these two methodologies, supported by experimental data, to aid in the selection of the most appropriate method for a given synthetic challenge.

Quantitative Data Comparison

The following tables summarize the performance of copper-catalyzed and copper-free Sonogashira reactions with silylalkynes under various conditions.

Table 1: Copper-Catalyzed Sonogashira Coupling of Trimethylsilylacetylene with Aryl Halides

Entry	Aryl Halide	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Pd(PPh₃)₂Cl₂ (2)	CuI (3)	Et₃N	THF	RT	6	95
2	4-Bromobenzonitrile (B114466)	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	DMF	80	12	88
3	Methyl 4-iodobenzoate	PdCl₂(PPh₃)₂ (1)	CuI (2)	i-Pr₂NH	Toluene	60	8	92
4	1-Iodonaphthalene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	Piperidine	Acetonitrile	50	10	90

Table 2: Copper-Free Sonogashira Coupling of Trimethylsilylacetylene with Aryl Halides

Entry	Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	1,4-Dioxane	100	12	93
2	4-Bromobenzonitrile	[DTBNpP]Pd(crotyl)Cl (2.5)	-	TMP	DMSO	RT	2	92[10]
3	Methyl 4-bromobenzoate	Pd₂(dba)₃ (1)	P(t-Bu)₃ (2)	Cs₂CO₃	Toluene	80	16	85
4	1-Bromonaphthalene	Pd(OAc)₂ (2)	cataCXium A (4)	Cs₂CO₃	2-MeTHF	RT	24	89[9]

Experimental Protocols

Copper-Catalyzed Sonogashira Reaction of 4-Iodotoluene with Trimethylsilylacetylene

Materials:

• 4-Iodotoluene (1.0 mmol, 218 mg)

• Trimethylsilylacetylene (1.2 mmol, 118 mg, 0.17 mL)

• Pd(PPh₃)₂Cl₂ (0.02 mmol, 14 mg)

• Copper(I) iodide (CuI) (0.03 mmol, 5.7 mg)

• Triethylamine (Et₃N) (2.0 mmol, 0.28 mL)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• Argon gas supply

• Standard Schlenk line glassware

Procedure: [2]

• To a dry Schlenk tube under an argon atmosphere, add 4-iodotoluene, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the Schlenk tube with argon three times.

• Add anhydrous THF via syringe, followed by triethylamine.

• Finally, add trimethylsilylacetylene via syringe.

• Stir the reaction mixture at room temperature for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel (hexanes/ethyl acetate) to afford the desired product.

Copper-Free Sonogashira Reaction of 4-Bromobenzonitrile with Trimethylsilylacetylene

Materials:

• 4-Bromobenzonitrile (0.5 mmol, 91 mg)

• Trimethylsilylacetylene (0.8 mmol, 78.5 mg, 0.11 mL)

• [DTBNpP]Pd(crotyl)Cl (P2 precatalyst) (0.0125 mmol, 2.5 mol%)

• 2,2,6,6-Tetramethylpiperidine (TMP) (1.0 mmol, 0.17 mL)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.5 mL)

• Argon gas supply

• Standard Schlenk line glassware

Procedure: [10]

• To a dry Schlenk tube under an argon atmosphere, add 4-bromobenzonitrile and the palladium precatalyst.

• Evacuate and backfill the Schlenk tube with argon three times.

• Add anhydrous DMSO via syringe, followed by 2,2,6,6-tetramethylpiperidine.

• Finally, add trimethylsilylacetylene via syringe.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexanes/ethyl acetate).

Reaction Mechanisms and Workflows

The catalytic cycles for both the copper-catalyzed and copper-free Sonogashira reactions are distinct, leading to different reaction kinetics and byproduct profiles.

Fig. 1: Catalytic cycles of the copper-catalyzed Sonogashira reaction.

In the copper-catalyzed mechanism, a palladium(0) species undergoes oxidative addition with the aryl halide. Concurrently, the copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate. This intermediate then undergoes transmetalation with the palladium(II) complex, followed by reductive elimination to yield the final product and regenerate the palladium(0) catalyst.

Fig. 2: Proposed catalytic cycle for the copper-free Sonogashira reaction.

The copper-free Sonogashira reaction is believed to proceed through a different pathway. After the initial oxidative addition of the aryl halide to the palladium(0) catalyst, the terminal alkyne coordinates to the palladium(II) complex. Subsequent deprotonation by a base generates a palladium acetylide intermediate, which then undergoes reductive elimination to afford the coupled product and regenerate the active palladium(0) catalyst.[11][12]

Conclusion

Both copper-catalyzed and copper-free Sonogashira reactions are powerful methods for the synthesis of silyl-protected alkynes. The choice between the two protocols depends on several factors including substrate scope, functional group tolerance, desired reaction conditions, and purification considerations.

The traditional copper-catalyzed method often proceeds under milder conditions and can be faster for less reactive aryl halides. However, the potential for Glaser-Hay homocoupling and the need to remove copper residues can be significant drawbacks, particularly in the synthesis of pharmaceutical intermediates.

Copper-free protocols, while sometimes requiring higher temperatures or more specialized ligands, offer the distinct advantages of avoiding a toxic co-catalyst and eliminating the formation of homocoupled byproducts.[3][4][6] This leads to simpler purification and a cleaner reaction profile, which is highly desirable in drug development and materials science. The development of highly active palladium precatalysts has also enabled many copper-free Sonogashira reactions to proceed at room temperature with high efficiency.[8][9]

Ultimately, the data and protocols presented in this guide should serve as a valuable resource for researchers to make an informed decision based on the specific requirements of their synthetic targets.

References

• 1. cetjournal.it [cetjournal.it]
• 2. scribd.com [scribd.com]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijnc.ir [ijnc.ir]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd-Pd Transmetalation [organic-chemistry.org]

A Comparative Guide to the Deprotection of 4-trimethylsilyl-3-butyn-1-ol: A Kinetic Perspective

For researchers, scientists, and professionals in drug development, the strategic use and removal of protecting groups are fundamental to the successful synthesis of complex molecules. The trimethylsilyl (B98337) (TMS) group is a commonly employed protecting group for terminal alkynes due to its ease of installation and general stability. However, its efficient and selective removal is crucial for subsequent synthetic transformations. This guide provides a comparative analysis of the reaction kinetics for the deprotection of a model substrate, 4-trimethylsilyl-3-butyn-1-ol, offering insights into the performance of various deprotection methods.

This analysis focuses on two primary categories of deprotection reagents: fluoride-based reagents and base-catalyzed systems. While specific kinetic data such as rate constants and reaction orders for the deprotection of 4-trimethylsilyl-3-butyn-1-ol are not extensively available in the public domain, this guide leverages data from analogous systems and provides detailed experimental protocols to enable researchers to conduct their own kinetic analyses.

Comparison of Deprotection Methods

The choice of deprotection reagent and conditions can significantly impact the reaction rate, yield, and chemoselectivity. Below is a qualitative and quantitative comparison of common methods for the removal of the TMS group from alkynes.

Table 1: Comparison of Deprotection Reagents for TMS-Alkynes

Reagent/Method	Typical Conditions	Relative Rate (Qualitative)	Advantages	Disadvantages
Fluoride-Based Reagents
Tetrabutylammonium Fluoride (B91410) (TBAF)	THF, 0 °C to rt	Very Fast	High efficacy, soluble in organic solvents.[1]	Can be basic, potentially causing side reactions; workup can be challenging.[2]
Potassium Fluoride (KF)	MeOH or DMF, rt	Moderate to Fast	Cost-effective, mild conditions.[3]	Lower solubility in some organic solvents.[3]
Cesium Fluoride (CsF)	DMF or MeCN, rt	Fast	Higher reactivity than KF, good for hindered substrates.[4]	More expensive than KF.
Base-Catalyzed Methods
Potassium Carbonate (K₂CO₃)	MeOH, rt	Moderate	Mild, inexpensive, and easy workup.[5]	Can be slow for sterically hindered substrates.
Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH)	MeOH/H₂O, rt	Fast	Inexpensive and readily available.	Harsh conditions can affect sensitive functional groups.[3]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	MeCN/H₂O, 60 °C	Fast	Non-nucleophilic base, good for base-sensitive substrates.[6]	Requires elevated temperature.[6]

Note: The relative rates are qualitative and can be influenced by substrate structure, solvent, and temperature.[7]

Factors Influencing Reaction Kinetics

The rate of deprotection of the TMS group is influenced by several factors:

• Steric Hindrance: Bulkier silyl (B83357) groups (e.g., TIPS, TBDPS) are sterically more hindered and thus react more slowly than the TMS group.[7]

• Electronic Effects: The electronic nature of the substituents on the silicon atom and the alkyne can influence the reaction rate.

• Reagent and Solvent: The choice of reagent and solvent system plays a critical role. Fluoride ions are potent nucleophiles for silicon, leading to rapid cleavage.[1] Protic solvents like methanol (B129727) can participate in the reaction mechanism with base catalysts.[5]

• Temperature: As with most chemical reactions, increasing the temperature generally increases the reaction rate.

Experimental Protocols

To facilitate the direct comparison of deprotection methods, detailed experimental protocols for kinetic analysis are provided below. These protocols can be adapted for various analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), or UV-Vis spectroscopy, depending on the chromophoric properties of the substrate and product.

Protocol 1: Kinetic Analysis of TBAF-Mediated Deprotection of 4-trimethylsilyl-3-butyn-1-ol by ¹H NMR Spectroscopy

Objective: To determine the rate of deprotection using TBAF by monitoring the disappearance of the TMS protons and the appearance of the terminal alkyne proton.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Tetrabutylammonium fluoride (TBAF) solution (1 M in THF)

• Anhydrous deuterated tetrahydrofuran (B95107) (THF-d₈)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Constant temperature NMR probe

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 4-trimethylsilyl-3-butyn-1-ol and the internal standard in THF-d₈ of known concentrations.

  • In an NMR tube, place a known volume of the stock solution.

• Reaction Initiation:

  • Equilibrate the NMR probe to the desired temperature (e.g., 298 K).

  • Inject a known equivalent of the TBAF solution into the NMR tube.

  • Quickly invert the tube to mix and immediately place it in the NMR spectrometer.

• Data Acquisition:

  • Acquire a series of ¹H NMR spectra at regular time intervals.

  • The disappearance of the TMS singlet (around 0.1 ppm) and the appearance of the acetylenic proton (around 2.4 ppm) should be monitored.

• Data Analysis:

  • Integrate the peaks corresponding to the starting material, product, and the internal standard in each spectrum.

  • Plot the concentration of the starting material versus time to determine the reaction order and rate constant.

Protocol 2: Kinetic Analysis of K₂CO₃-Mediated Deprotection of 4-trimethylsilyl-3-butyn-1-ol by GC-MS

Objective: To determine the rate of deprotection using potassium carbonate in methanol by quantifying the starting material and product over time.

Materials:

• 4-trimethylsilyl-3-butyn-1-ol

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous methanol

• Internal standard (e.g., dodecane)

• Reaction vials

• GC-MS instrument

Procedure:

• Reaction Setup:

  • In a reaction vial, dissolve a known amount of 4-trimethylsilyl-3-butyn-1-ol and the internal standard in anhydrous methanol.

  • Equilibrate the solution to the desired temperature in a thermostated bath.

• Reaction Initiation:

  • Add a known amount of anhydrous K₂CO₃ to the solution and start the timer.

• Sample Quenching and Analysis:

  • At specific time intervals, withdraw an aliquot of the reaction mixture.

  • Quench the reaction by adding the aliquot to a vial containing a quenching agent (e.g., a mild acid like saturated aqueous NH₄Cl) and an extraction solvent (e.g., diethyl ether).

  • Vortex the mixture and allow the layers to separate.

  • Analyze the organic layer by GC-MS.

• Data Analysis:

  • Determine the relative peak areas of the starting material and product with respect to the internal standard.

  • Plot the concentration of the starting material versus time to determine the reaction order and rate constant.

Visualizing Reaction Pathways and Workflows

To better illustrate the processes involved, the following diagrams were generated using Graphviz.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. CsF-Mediated in Situ Desilylation of TMS-Alkynes for Sonogashira Reaction [organic-chemistry.org]
• 5. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group [organic-chemistry.org]
• 7. technical.gelest.com [technical.gelest.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 4-Trimethylsilyl-3-butyn-1-ol

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides essential, step-by-step procedures for the proper disposal of 4-Trimethylsilyl-3-butyn-1-ol, a flammable and potentially reactive compound. Adherence to these protocols is critical for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to consult the Safety Data Sheet (SDS) for 4-Trimethylsilyl-3-butyn-1-ol and adhere to all institutional and local regulations.

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn:

• Flame-resistant laboratory coat

• Chemical safety goggles with side shields

• Appropriate chemical-resistant gloves (e.g., nitrile)

Work Area: All handling and disposal procedures must be conducted in a certified chemical fume hood to prevent the inhalation of vapors and to contain any potential reactions.[1] Ensure an emergency eyewash station and safety shower are readily accessible.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides, and metals, particularly copper, which can form explosive acetylides with terminal alkynes.[3][4]

Disposal Procedures for 4-Trimethylsilyl-3-butyn-1-ol

The primary method for the disposal of 4-Trimethylsilyl-3-butyn-1-ol is through an approved hazardous waste disposal plant.[2][5] Do not attempt to dispose of this chemical down the drain or in regular trash.[2][3]

Unused or Expired Product:

• Ensure the original container is tightly sealed and in good condition.

• Label the container clearly as "Hazardous Waste: 4-Trimethylsilyl-3-butyn-1-ol".

• Store the container in a designated, well-ventilated, and cool satellite accumulation area, away from heat, sparks, and open flames.[2][4]

• Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal service.[1][3]

Contaminated Materials and Reaction Waste:

Liquid and solid waste contaminated with 4-Trimethylsilyl-3-butyn-1-ol must be handled as hazardous waste.

• Liquid Waste (e.g., reaction mixtures, solvent rinses):

  • Collect all liquid waste in a designated, compatible, and properly sealed hazardous waste container.

  • The container must be clearly labeled with all constituents of the waste mixture.[1]

  • Store the container in the satellite accumulation area for EHS pickup.

• Solid Waste (e.g., contaminated gloves, pipette tips, absorbent materials):

  • Collect all contaminated solid waste in a designated, leak-proof hazardous waste container lined with a durable plastic bag.[3]

  • Label the container as "Hazardous Waste: Solid waste contaminated with 4-Trimethylsilyl-3-butyn-1-ol".

  • Seal the container and store it for EHS pickup.

• Sharps Waste (e.g., contaminated needles, glass pipettes):

  • Place all contaminated sharps into a designated, puncture-proof sharps container.

  • Label the container "Hazardous Chemical Waste - Sharps" and indicate the presence of "4-Trimethylsilyl-3-butyn-1-ol".[3]

Spill Cleanup: In the event of a spill, evacuate the immediate area and ensure proper ventilation.[3] For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical spill kit.[2][3][4] Use non-sparking tools to collect the absorbed material and any contaminated solids.[2][3][4] Place all cleanup materials into a labeled hazardous waste container for proper disposal.[3]

Summary of Disposal Information

Waste Type	Container	Labeling	Disposal Route
Unused/Expired Chemical	Original, sealed container	"Hazardous Waste: 4-Trimethylsilyl-3-butyn-1-ol"	Institutional EHS / Licensed Waste Hauler
Contaminated Liquid Waste	Compatible, sealed container	List of all constituents	Institutional EHS / Licensed Waste Hauler
Contaminated Solid Waste	Lined, leak-proof container	"Hazardous Waste: Solid waste contaminated with 4-Trimethylsilyl-3-butyn-1-ol"	Institutional EHS / Licensed Waste Hauler
Contaminated Sharps	Puncture-proof sharps container	"Hazardous Chemical Waste - Sharps" with chemical name	Institutional EHS / Licensed Waste Hauler

Disposal Workflow

Caption: Workflow for the safe disposal of 4-Trimethylsilyl-3-butyn-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guide for 4-Trimethylsilyl-3-butyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and disposal of 4-Trimethylsilyl-3-butyn-1-ol. Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

4-Trimethylsilyl-3-butyn-1-ol is a flammable liquid and vapor that can cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2] It is imperative to handle this chemical with appropriate caution in a controlled laboratory environment.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Flammable liquids (Category 3)	🔥	Danger	H226: Flammable liquid and vapor[1]
Skin corrosion/irritation (Category 2)	❕	Warning	H315: Causes skin irritation[1]
Serious eye damage/eye irritation (Category 2A)	❕	Warning	H319: Causes serious eye irritation[1]
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	❕	Warning	H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with 4-Trimethylsilyl-3-butyn-1-ol. The following table summarizes the required PPE for handling this chemical.

Body Part	Required PPE	Material/Standard	Rationale
Eyes & Face	Chemical safety goggles and face shield	ANSI Z87.1 compliant[3]	Protects against splashes that can cause serious eye irritation.[1][2][4] A face shield should be worn when handling larger quantities or when there is a significant splash risk.[3]
Hands	Chemical-resistant gloves	Nitrile or neoprene[4]	Prevents skin contact which can cause irritation.[1][2] Disposable nitrile gloves are suitable for incidental contact, but should be changed immediately upon contamination.[3]
Body	Flame-resistant lab coat	Nomex or equivalent	Protects against flammable hazards and accidental spills.[5]
Respiratory	Use in a well-ventilated area or fume hood	N/A	Minimizes the inhalation of vapors that can cause respiratory irritation.[1][6] A respirator with an organic vapor cartridge may be necessary for large-scale operations or in poorly ventilated areas.[4]
Feet	Closed-toe shoes	Leather or other chemical-resistant material	Protects feet from spills.

Operational Workflow for Handling 4-Trimethylsilyl-3-butyn-1-ol

The following diagram outlines the standard operating procedure for the safe handling of 4-Trimethylsilyl-3-butyn-1-ol from receipt to disposal.

Caption: Safe handling workflow for 4-Trimethylsilyl-3-butyn-1-ol.

Experimental Protocols

General Handling and Storage:

• Always handle 4-Trimethylsilyl-3-butyn-1-ol in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[6]

• Keep the container tightly closed when not in use.[7]

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[6] The recommended storage temperature is 2-8°C under an inert atmosphere.[8][9]

• Ground and bond containers and receiving equipment to prevent static discharge.[7]

• Use non-sparking tools and explosion-proof equipment.[7][10]

Spill Response:

• Evacuate: Immediately evacuate the area of all non-essential personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not use combustible materials like paper towels.

• Collect: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

All waste containing 4-Trimethylsilyl-3-butyn-1-ol must be treated as hazardous waste.

Waste Segregation and Disposal Logical Flow:

Caption: Disposal workflow for 4-Trimethylsilyl-3-butyn-1-ol waste.

Disposal Procedure:

• Liquid Waste: Collect all liquid waste containing 4-Trimethylsilyl-3-butyn-1-ol in a designated, properly labeled, and sealed hazardous waste container. The container should be compatible with organic solvents and clearly marked as "Flammable" and "Irritant."

• Solid Waste: All contaminated solid waste, including gloves, absorbent materials, and empty containers, must be collected in a separate, labeled hazardous waste container.

• Disposal: Arrange for the pickup and disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department. Do not dispose of this chemical down the drain or in regular trash.[10]

By adhering to these safety and handling protocols, researchers can minimize risks and ensure a safe laboratory environment when working with 4-Trimethylsilyl-3-butyn-1-ol. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) before use.

References

• 1. 4-(Trimethylsilyl)but-3-yn-1-ol | C7H14OSi | CID 2760827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Trimethylsilyl-3-butyn-1-ol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. What PPE is required when handling MH Silicone Fluid? - Methyl Hydrogen Silicone Fluid Factory-Biyuan [methylhydrogensiloxane.com]
• 5. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 6. Precautions For Safe Use Of Organosilicon - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
• 7. 4-(Trimethylsilyl)but-3-yn-1-ol | 2117-12-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. 4-Trimethylsilyl-3-butyn-1-ol | 2117-12-6 [sigmaaldrich.com]
• 9. 2117-12-6|4-Trimethylsilyl-3-butyn-1-ol|BLD Pharm [bldpharm.com]
• 10. fishersci.com [fishersci.com]